15R-Hete

Core Science & Biosynthesis

What is the biological significance of 15R-Hete stereochemistry?

An In-depth Guide to the Biological Significance of 15(R)-HETE Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

15(R)-Hydroxyeicosatetraenoic acid (15(R)-HETE) is the R-stereoisomer of the more extensively studied 15(S)-HETE, an eicosanoid derived from arachidonic acid. Initially regarded as a minor or inactive enantiomer, 15(R)-HETE has emerged as a lipid mediator of profound biological importance.[1][2] Its significance is primarily rooted in its unique biosynthetic pathway involving aspirin-acetylated cyclooxygenase-2 (COX-2) and its critical role as the precursor to a class of potent anti-inflammatory and pro-resolving lipid mediators known as 15-epi-lipoxins, or aspirin-triggered lipoxins (ATLs).[1] This technical guide provides a comprehensive overview of the biosynthesis, signaling pathways, and functional implications of 15(R)-HETE's specific stereochemistry, supported by quantitative data and detailed experimental protocols.

Biosynthesis of 15(R)-HETE: A Tale of Altered Enzymatic Activity

The formation of 15(R)-HETE is distinct from its S-enantiomer, which is primarily generated by 15-lipoxygenase (15-LOX). The stereospecific synthesis of 15(R)-HETE occurs through several pathways, with the most significant being the aspirin-modified COX-2 pathway.

• Aspirin-Acetylated COX-2: The landmark discovery in the field was the finding that aspirin (B1665792), through irreversible acetylation of a serine residue in the active site of COX-2, does not inactivate the enzyme but rather alters its catalytic activity.[1] Instead of producing prostaglandins (B1171923), the aspirin-acetylated COX-2 enzyme converts arachidonic acid into 15(R)-HETE.[1] This discovery directly linked the anti-inflammatory effects of aspirin to the specific production of this R-stereoisomer. While aspirin's acetylation almost completely inactivates COX-1, its effect on COX-2 unveils a new biosynthetic function.[1]

• Cytochrome P450 (CYP) Enzymes: Human microsomal cytochrome P450 enzymes, such as CYP2C19 and CYP2C9, can metabolize arachidonic acid to a mixture of 15-HETEs, with the 15(R) stereoisomer being the predominant product (>90%).[3][4]

• COX-1 in Mast Cells: In stimulated human mast cells, COX-1 can also generate 15(R)-HETE from arachidonic acid.[4]

• Non-Enzymatic Autoxidation: The spontaneous, non-enzymatic oxidation of arachidonic acid, often occurring under conditions of oxidative stress, yields a racemic mixture of 15(R)-HpETE and 15(S)-HpETE, which are subsequently reduced to their corresponding HETE forms.[1][3]

Figure 1: Biosynthetic pathways leading to the formation of 15(R)-HETE.

Signaling Pathways and Metabolic Fate: The Gateway to Pro-Resolving Mediators

The primary biological significance of 15(R)-HETE's stereochemistry lies in its role as a key intermediate in the biosynthesis of aspirin-triggered 15-epi-lipoxins.

• Transcellular Biosynthesis of 15-epi-Lipoxins: This is a multi-step, intercellular process.[1]

  • Cells expressing aspirin-acetylated COX-2 (e.g., endothelial or epithelial cells) produce and release 15(R)-HETE.[1]

  • Nearby leukocytes, such as neutrophils, which express 5-lipoxygenase (5-LOX), take up the released 15(R)-HETE.[1]

  • Within the leukocyte, 5-LOX converts 15(R)-HETE into 15-epi-lipoxins, such as 15-epi-lipoxin A4 (15-epi-LXA₄).[1]

• Anti-Inflammatory and Pro-Resolving Actions: These 15-epi-lipoxins are potent "resolution agonists." They actively orchestrate the resolution of inflammation by inhibiting neutrophil chemotaxis and adhesion, stimulating monocyte-dependent clearance of apoptotic neutrophils (efferocytosis), and promoting a return to tissue homeostasis.[1]

• Resistance to Inactivation: A crucial aspect of 15(R)-HETE's stereochemistry is its metabolic fate. Unlike its S-enantiomer, 15(R)-HETE is a poor substrate for NAD+-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH), the enzyme that typically inactivates prostaglandins and 15(S)-HETE by oxidizing them to 15-oxo-ETE.[4][5] This resistance to degradation may prolong its bioavailability for conversion into 15-epi-lipoxins.

• PPARβ/δ Agonism: Both 15(R)-HETE and 15(S)-HETE have been shown to be similarly potent agonists for the nuclear receptor Peroxisome Proliferator-Activated Receptor beta/delta (PPARβ/δ).[4][6] This activation can modulate the expression of target genes involved in cellular metabolism and inflammation.[6]

Figure 2: Transcellular biosynthesis and signaling of 15(R)-HETE.

Quantitative Data Summary

Quantitative data on the specific binding affinities and potency (EC₅₀/IC₅₀) of 15(R)-HETE are limited in the literature compared to its S-enantiomer. However, experimental studies have established effective concentration ranges for eliciting biological responses in vitro.

Parameter	Value/Concentration	Cell/System	Biological Effect	Reference
In Vitro Concentration	0.1 - 10 µM	Human Bronchial Epithelial Cells (HBECs)	Stimulation in the presence/absence of cytokines to assess mucin and cytokine expression.	[7]
In Vitro Concentration	0.1 - 10 µM	Human Airway Smooth Muscle (HASM) Cells	Assessment of changes in contractility and inflammatory responses.	[7]
In Vitro Concentration	0.1 - 10 µM	Eosinophils and Mast Cells	Assessment of chemotaxis and activation.	[7]
PPARβ/δ Activation	Potency similar to 15(S)-HETE	NIH3T3 cells (reporter assay)	Agonist activity, inducing target gene expression.	[4][6]
15-PGDH Substrate	Poor	N/A (Enzymatic assay)	Resistant to oxidation/inactivation compared to 15(S)-HETE.	[4]

Note: EC₅₀ (half-maximal effective concentration) and IC₅₀ (half-maximal inhibitory concentration) values are specific measures of a substance's potency. The concentrations listed are the ranges used in experiments to observe a biological effect.[8]

Key Experimental Protocols

The study of 15(R)-HETE involves a combination of cell biology, biochemical assays, and advanced analytical techniques.

In Vitro Characterization of 15(R)-HETE Effects on Airway Cells

• Objective: To determine the specific effects of 15(R)-HETE on key cells involved in asthma pathogenesis.[7]

• Methodology:

  • Cell Culture:

    • Primary Human Bronchial Epithelial Cells (HBECs) are cultured at an air-liquid interface to form a differentiated epithelium.[7]

    • Human Airway Smooth Muscle (HASM) cells are cultured in appropriate media.

    • Eosinophils are isolated from peripheral blood of allergic donors.[7]

  • Stimulation: Cells are treated with a range of 15(R)-HETE concentrations (e.g., 0.1-10 µM), often in the presence or absence of a pro-inflammatory co-stimulant like IL-13.[7]

  • Endpoint Analysis:

    • Gene/Protein Expression: Mucin (MUC5AC) and cytokine (IL-8, eotaxin) levels are measured by ELISA or Western Blot.[7]

    • Cell Function: Eosinophil chemotaxis is assessed using a Boyden chamber assay. Epithelial barrier function is measured by Transepithelial Electrical Resistance (TEER).[7]

    • Signaling: Intracellular calcium signaling is measured using imaging with dyes like Fura-2 AM.[7]

Quantification of 15(R)-HETE and Metabolites by LC-MS/MS

• Objective: To accurately measure the concentration of 15(R)-HETE and its metabolites (e.g., 15-epi-lipoxins) in biological samples.

• Methodology:

  • Sample Preparation: An internal standard (e.g., a deuterated version like [²H₈]-15(S)-HETE) is added to the sample (cell culture media, plasma, etc.).[9]

  • Lipid Extraction: Lipids are extracted from the aqueous sample using a solid-phase extraction (SPE) column or liquid-liquid extraction with an organic solvent.[9][10]

  • Chromatographic Separation: The extracted lipids are separated using reverse-phase high-performance liquid chromatography (HPLC). Chiral-phase HPLC is required to separate the 15(R) and 15(S) enantiomers.[11]

  • Mass Spectrometry Detection: The separated molecules are ionized (e.g., by electrospray ionization) and detected by a mass spectrometer, often using Multiple Reaction Monitoring (MRM) for high specificity and sensitivity.[9]

  • Quantification: The amount of 15(R)-HETE is calculated by comparing its peak area to that of the known amount of the internal standard.[9]

Figure 3: Experimental workflow for in vitro characterization of 15(R)-HETE.

Conclusion

The biological significance of 15(R)-HETE is intrinsically tied to its unique stereochemistry. Far from being an inactive isomer, it stands at a critical metabolic crossroads, linking the pharmacological action of aspirin directly to the endogenous production of potent pro-resolving and anti-inflammatory mediators. Its formation via aspirin-acetylated COX-2, its role as the essential precursor to 15-epi-lipoxins, and its resistance to catabolism by 15-PGDH distinguish it from 15(S)-HETE. For researchers in pharmacology, immunology, and drug development, understanding the pathways governed by 15(R)-HETE provides a powerful framework for developing novel therapeutics that can harness the body's own resolution programs to treat inflammatory diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. 15(R)-HETE | Benchchem [benchchem.com]
• 3. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356 - GraphPad [graphpad.com]
• 9. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. 15(S)-hydroxyeicosatetraenoic acid (15-HETE), a product of arachidonic acid peroxidation, is an active component of hemozoin toxicity to monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the 15R-Hete Synthesis Pathway in Human Platelets

This document provides a comprehensive technical overview of the synthesis pathway of 15R-hydroxyeicosatetraenoic acid (15R-Hete) in human platelets. It is intended for researchers, scientists, and drug development professionals working in hematology, eicosanoid biochemistry, and related fields. This guide covers the core enzymatic pathway, quantitative data, downstream signaling effects, and detailed experimental protocols for the study of this pathway.

The Core Synthesis Pathway of 15R-Hete

In human platelets, the synthesis of 15-HETE is a minor but significant branch of arachidonic acid (AA) metabolism, complementing the well-known 12-lipoxygenase (12-LOX) and cyclooxygenase (COX) pathways.[1][2] The primary enzyme responsible for this conversion is Arachidonate 15-Lipoxygenase-1 (ALOX15), a non-heme iron-containing dioxygenase.[3][4][5][6]

The pathway proceeds in two main steps:

• Oxygenation: ALOX15 catalyzes the insertion of molecular oxygen into arachidonic acid, which is released from the platelet membrane phospholipids (B1166683) by phospholipases upon platelet activation.[7][8] This reaction forms the unstable hydroperoxy intermediate, 15(S)-hydroperoxyeicosatetraenoic acid (15-HPETE).[9][10]

• Reduction: The 15-HPETE intermediate is rapidly reduced to its more stable hydroxy derivative, 15(S)-HETE, by cellular peroxidases, such as glutathione (B108866) peroxidase.[10]

While platelets are known to generate 15-HETE, the expression of ALOX15 within platelets is reported to be low.[9] This has led to suggestions that 15-oxylipins in platelet-rich environments may also arise from transcellular metabolism involving other cells like leukocytes, which have higher ALOX15 expression.[9]

Diagram 1: The core enzymatic pathway for 15(S)-HETE synthesis.

Quantitative Analysis of the 15-LOX-1 Pathway

Quantitative understanding of enzyme kinetics is crucial for evaluating the pathway's potential contribution to platelet biology. The following table summarizes kinetic parameters for recombinant human 15-LOX-1 with its primary substrate, arachidonic acid.

Table 1: Kinetic Parameters of Human 15-LOX-1 with Arachidonic Acid

Parameter	Value	Conditions	Reference
kcat	5.2 ± 0.1 s-1	25 mM Hepes, pH 7.5, 25°C	[11]
Km	Not specified	25 mM Hepes, pH 7.5, 25°C	[11]
Dkcat/Km (KIE)	~8	25 mM Hepes, pH 7.5, 25°C	[11]

| Dkcat/Km (KIE) with 12-HETE | ~18 | 5 µM 12-HETE addition |[11] |

KIE: Kinetic Isotope Effect, a measure of reaction rate limitation by C-H bond abstraction.

The production of 15-HETE is often accompanied by its further metabolism. The following table provides an example of the relative levels of 15(S)-HETE and its oxidized product, 15-oxo-ETE, in a cell system expressing 15-LOX-1.

Table 2: Example Metabolite Levels from 15-LOX-1 Activity in Human Monocytes

Condition	15(S)-HETE Intensity	15-oxo-ETE Intensity	Ratio (HETE:oxo-ETE)	Reference
Exogenous AA Treatment	4.35 x 107	1.34 x 107	~3.2 : 1	[12]

| Ca2+ Ionophore (endogenous AA) | 4.05 x 106 | 5.04 x 105 | ~8.0 : 1 |[12] |

Data are from IL-4-induced primary human monocytes, which express high levels of 15-LOX-1, and serve as a model for the pathway's output. Intensity refers to mass spectrometry signal.

Downstream Signaling and Biological Effects of 15-HETE

15-HETE is not merely a metabolic byproduct; it is a bioactive lipid mediator that exerts significant, predominantly inhibitory, effects on platelet function. Studies have shown that exogenous application of 15-HETE can attenuate platelet aggregation induced by agonists like collagen.[9] This anti-aggregatory effect is mediated through the inhibition of several key intracellular signaling pathways.[9][13]

Key downstream effects include:

• Inhibition of 12-LOX: 15-HETE can inhibit the activity of 12-LOX, the major lipoxygenase in platelets, thereby reducing the production of the pro-thrombotic molecule 12-HETE.[9]

• Suppression of Calcium Mobilization: It attenuates the increase in intracellular Ca2+ concentration that is a critical step for platelet activation.[9][13]

• Reduced Integrin Activation: 15-HETE inhibits the conformational change of integrin αIIbβ3, which is necessary for platelet aggregation.[9][13]

• Decreased Granule Secretion: It reduces the secretion of both dense granules (e.g., ATP) and α-granules (e.g., P-selectin), further dampening the activation response.[9][13]

• PPAR Activation: 15-HETE can act as a ligand for peroxisome proliferator-activated receptors (PPARs), such as PPARα, which are nuclear receptors that can modulate gene expression related to inflammation and metabolism.[9]

Diagram 2: Downstream inhibitory effects of 15(S)-HETE on platelet function.

Detailed Experimental Protocols

The following protocols provide a framework for the isolation of human platelets and the subsequent analysis of 15-HETE synthesis and ALOX15 activity.

Protocol 1: Isolation of Washed Human Platelets

This protocol is designed to isolate platelets from whole blood while minimizing premature activation.[14][15]

Materials:

• Human whole blood collected in Acid Citrate Dextrose (ACD) tubes.

• HEPES buffer (pH 6.5).

• Platelet Wash Buffer.

• Tyrode's Buffer (pH 7.4) with 5 mM glucose and 3 mg/ml BSA.

• Prostaglandin E1 (PGE1) stock solution (1 mM).

• Wide-orifice pipettes.

• Refrigerated centrifuge with no brake option.

Procedure:

• Collect whole blood into ACD tubes and mix gently by inversion.

• Centrifuge the blood at 200 x g for 20 minutes at room temperature (RT) with the brake turned off.

• Carefully collect the upper two-thirds of the platelet-rich plasma (PRP) layer using a wide-orifice pipette, avoiding the buffy coat.

• Add PGE1 to the PRP to a final concentration of 1 µM to prevent activation.

• Add an equal volume of HEPES buffer (pH 6.5) to the PRP and mix gently.

• Centrifuge at 100 x g for 15 minutes at RT (no brake) to pellet contaminating red and white blood cells.

• Transfer the supernatant to a new tube and centrifuge at 800 x g for 15 minutes at RT (no brake) to pellet the platelets.

• Discard the supernatant and gently wash the platelet pellet twice with Platelet Wash Buffer without resuspending.

• Carefully resuspend the pellet in Tyrode's Buffer (pH 7.4) to the desired concentration (e.g., 1–3 x 108 platelets/ml).

Protocol 2: 15-LOX-1 Activity Assay (Spectrophotometric)

This assay measures ALOX15 activity by detecting the formation of the conjugated diene in the product, which absorbs light at 234 nm.[11]

Materials:

• Purified recombinant 15-LOX-1 or platelet lysate.

• Reaction Buffer: 25 mM HEPES, pH 7.5.

• Arachidonic Acid (substrate) stock solution in ethanol.

• UV-transparent cuvettes.

• Spectrophotometer capable of reading at 234 nm.

Procedure:

• Equilibrate the spectrophotometer and reaction buffer to 25°C.

• In a cuvette, add the reaction buffer and the enzyme source (e.g., 10-20 nM of purified 15-LOX-1).

• Initiate the reaction by adding arachidonic acid to a final concentration of 1-15 µM.

• Immediately begin monitoring the increase in absorbance at 234 nm over time.

• Calculate the initial reaction velocity using the extinction coefficient for the hydroperoxy product (ε = 23,000 M-1cm-1).

• Perform measurements across a range of substrate concentrations to determine kinetic parameters (Km and Vmax).

Protocol 3: Quantification of 15-HETE by UPLC-MS/MS

This method provides highly sensitive and specific quantification of 15-HETE from biological samples.[9]

Materials:

• Washed platelet suspension (from Protocol 1).

• Platelet agonist (e.g., collagen, 5 µg/mL).

• Internal standard (e.g., deuterated 15-HETE-d8).

• Methanol (B129727), ice-cold.

• Solid Phase Extraction (SPE) cartridges.

• UPLC-MS/MS system.

Procedure:

• Platelet Stimulation: Treat washed platelets (3 x 108 platelets/mL) with a chosen agonist (e.g., collagen) for 5-10 minutes at 37°C with gentle agitation.

• Reaction Quenching & Lysis: Stop the reaction by adding 2 volumes of ice-cold methanol containing the internal standard.

• Lipid Extraction: Centrifuge to pellet protein and debris. Collect the supernatant and perform solid-phase extraction (SPE) to isolate the lipid fraction.

• Analysis: Evaporate the solvent from the extracted lipids and reconstitute in a mobile phase-compatible solvent.

• Inject the sample into the UPLC-MS/MS system. Use a suitable C18 column for separation.

• Perform mass spectrometry in negative ion mode using Multiple Reaction Monitoring (MRM) to detect the specific parent-daughter ion transitions for 15-HETE and its internal standard.

• Quantify the amount of 15-HETE by comparing its peak area to that of the known concentration of the internal standard.

References

• 1. 15-Lipoxygenase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Arachidonic acid metabolism in platelets stored for 5 days - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ALOX15 - Wikipedia [en.wikipedia.org]
• 5. Structural and functional biology of arachidonic acid 15-lipoxygenase-1 (ALOX15) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural and functional biology of arachidonic acid 15-lipoxygenase-1 (ALOX15) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Fatty acids negatively regulate platelet function through formation of noncanonical 15‐lipoxygenase‐derived eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. Mechanistic Investigations of Human Reticulocyte 15- and Platelet 12-Lipoxygenases with Arachidonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Isolation of human platelets from whole blood | Abcam [abcam.com]
• 15. researchgate.net [researchgate.net]

Endogenous formation of 15R-Hete versus 15S-Hete.

An In-depth Technical Guide to the Endogenous Formation of 15R-HETE versus 15S-HETE

Introduction

Hydroxyeicosatetraenoic acids (HETEs) are a class of bioactive lipid mediators derived from the oxygenation of arachidonic acid. Among these, 15-HETE is of significant interest due to its diverse biological activities. Crucially, 15-HETE exists as two distinct stereoisomers, 15(R)-HETE and 15(S)-HETE, which are formed through separate enzymatic pathways and often exhibit different, and sometimes opposing, physiological effects.[1][2] Understanding the specific origins of these enantiomers is paramount for researchers in inflammation, cardiovascular disease, and oncology, as their relative abundance can dictate cellular responses and disease progression. This technical guide provides a detailed overview of the distinct endogenous formation pathways of 15R-HETE and 15S-HETE, summarizes quantitative data, details relevant experimental protocols, and visualizes the core biochemical and analytical processes.

Biosynthesis of 15(S)-HETE: The Lipoxygenase Pathway

The predominant route for the endogenous synthesis of 15(S)-HETE is catalyzed by the 15-lipoxygenase (15-LOX) family of enzymes.

• Primary Enzymes : The main enzymes responsible are 15-lipoxygenase-1 (15-LOX-1, encoded by ALOX15) and 15-lipoxygenase-2 (15-LOX-2, encoded by ALOX15B).[3][4]

• Mechanism : These enzymes stereospecifically introduce molecular oxygen at the carbon-15 (B1200482) position of arachidonic acid to form 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE).[5][6] This intermediate is highly unstable and is rapidly reduced by ubiquitous cellular peroxidases, such as glutathione (B108866) peroxidases, to the more stable 15(S)-HETE.[5][7]

• Cellular Sources : 15-LOX-1 is highly expressed in human eosinophils, reticulocytes, and airway epithelial cells.[8][9] 15-LOX-2 is found in macrophages and tissues such as the prostate, lung, and skin.[8]

• Minor Pathways : Cyclooxygenase (COX) enzymes can also produce minor amounts of 15(S)-HETE alongside their primary prostaglandin (B15479496) products.[3][10]

Biosynthesis of 15(R)-HETE: The COX and CYP450 Pathways

The formation of 15(R)-HETE occurs through distinct enzymatic routes that are separate from the 15-LOX pathway. The most clinically relevant pathway involves the action of aspirin (B1665792) on COX-2.

• Aspirin-Acetylated COX-2 : The most well-characterized source of 15(R)-HETE is from the altered activity of cyclooxygenase-2 (COX-2) after it has been irreversibly acetylated by aspirin.[2][11]

  • Mechanism : Aspirin covalently modifies a key serine residue (Ser-530) in the active site of COX-2.[11][12] Unlike COX-1, which is completely inactivated by this modification, acetylated COX-2 gains a new lipoxygenase-type catalytic function.[12][13] This altered enzyme converts arachidonic acid into 15(R)-HETE.[12][14] This discovery was pivotal as it provided a specific enzymatic source for the R-enantiomer and linked its production directly to aspirin's therapeutic effects.[2]

• Cytochrome P450 (CYP) Enzymes : Microsomal cytochrome P450 monooxygenases can metabolize arachidonic acid to produce HETEs.[5] Specifically, certain CYP enzymes can generate a mixture of 15-HETE enantiomers, with a significant predominance (>90%) of the 15(R)-HETE isomer.[5][15]

• Non-Enzymatic Autoxidation : The free radical-mediated peroxidation of arachidonic acid, which can be enhanced during conditions of oxidative stress, produces a racemic mixture of 15-HpETE (equal parts 15R and 15S).[2][5] These are subsequently reduced to their corresponding HETE forms.[5]

Comparative Visualization of Biosynthetic Pathways

The distinct enzymatic origins of 15S-HETE and 15R-HETE are critical for their differential biological roles.

Caption: Enzymatic pathways for the stereospecific formation of 15(S)-HETE and 15(R)-HETE.

Quantitative Data Summary

The formation rates and concentrations of 15-HETE isomers are highly dependent on the cellular context, enzymatic expression, and presence of stimuli like aspirin.

Parameter	15(S)-HETE	15(R)-HETE	Enzyme / Condition	Biological System	Citation
Relative Production	Major Product	Minor Product	15-LOX-1	Macrophages (CI-stimulated)	[9]
Relative Production	Minor Product	Major Product	Aspirin-Acetylated COX-2	In vitro enzyme assay	[12][13][14]
Relative Production	<10%	>90%	Cytochrome P450	Microsomes	[5]
Concentration	Peak: ~18 pmol/10⁶ cells	"Very little production"	Calcium Ionophore (CI)	Macrophages (R15L cells)	[9]
Enzyme Kinetics (Km)	-	3.8 ± 2.8 µM	Aspirin-Acetylated COX-2	Purified enzyme	[12][14]
Enzyme Kinetics (Km)	-	10.4 ± 2.3 µM	Uninhibited COX-2	Purified enzyme	[12][14]

Signaling and Biological Significance

The stereochemistry at the C-15 position dictates the downstream metabolic fate and subsequent biological activity of the HETE molecule.

15(S)-HETE is a precursor to several other bioactive lipids and has intrinsic signaling roles. It can be further metabolized by 5-lipoxygenase to form lipoxins (e.g., LXA₄) or oxidized by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to 15-oxo-ETE.[5][16] 15(S)-HETE has been shown to be pro-angiogenic, in contrast to its precursor 15(S)-HpETE which is angiostatic.[7]

15(R)-HETE , particularly that generated by aspirin-acetylated COX-2, is the key precursor in the biosynthesis of 15-epi-lipoxins , also known as aspirin-triggered lipoxins (ATLs).[2] This occurs via a transcellular pathway where 15(R)-HETE, produced by cells like aspirin-treated endothelium, is taken up by adjacent leukocytes (e.g., neutrophils) and converted by 5-lipoxygenase into potent anti-inflammatory and pro-resolving mediators such as 15-epi-lipoxin A₄.[1][2]

Caption: Transcellular biosynthesis of aspirin-triggered 15-epi-Lipoxin A4.

Experimental Protocols: Chiral Separation and Quantification

Distinguishing between 15(R)-HETE and 15(S)-HETE requires specialized analytical techniques, primarily chiral chromatography coupled with mass spectrometry.[1]

Protocol 1: Lipid Extraction from Biological Samples (SPE)

This protocol is suitable for extracting HETEs from plasma, serum, or cell culture media.[17]

• Sample Preparation : To 200 µL of the biological sample, add 10 µL of an appropriate internal standard solution (e.g., 15(S)-HETE-d8).[17]

• Protein Precipitation & Lysis : Add 900 µL of acetonitrile, vortex, and incubate for 15 minutes at room temperature.[10]

• Purification : Centrifuge the sample to pellet precipitated proteins. The supernatant can be further purified using a phospholipid removal plate or cartridge.[10]

• Solid-Phase Extraction (SPE) :

  • Condition an SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol (B129727) followed by 1 mL of water.[17]

  • Load the sample supernatant onto the cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities.[17]

  • Elute the analytes with 1 mL of methanol into a clean tube.[17]

• Drying and Reconstitution : Dry the eluate under a gentle stream of nitrogen.[17] For enhanced sensitivity with mass spectrometry, the dried extract can be derivatized (see below). Reconstitute the final sample in a mobile phase-compatible solvent (e.g., methanol/water).

Protocol 2: Chiral Separation and Quantification by LC-MS/MS

This protocol provides a general method for the baseline separation of 15-HETE enantiomers.[1]

• Derivatization (Optional but Recommended for Sensitivity) :

  • To the dried lipid extract, add pentafluorobenzyl (PFB) bromide and a catalyst (e.g., diisopropylethylamine) in acetonitrile.

  • Incubate to form PFB esters, which greatly enhance ionization efficiency in negative mode mass spectrometry.[1][10]

  • Dry the sample and reconstitute for injection.

• HPLC Conditions :

  • Column : A polysaccharide-based chiral stationary phase, such as Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.[1]

  • Mobile Phase (Normal Phase) : An isocratic mixture of n-hexane, isopropanol, and acetic acid. A typical ratio is 95:5:0.1 (v/v/v), which can be optimized for best resolution.[1]

  • Flow Rate : 1.0 mL/min.[1]

  • Column Temperature : 25 °C.[1]

  • Injection Volume : 10-20 µL.[1]

• Mass Spectrometry (MS/MS) Conditions :

  • Ionization Mode : Negative Electrospray Ionization (ESI) or Electron Capture Atmospheric Pressure Chemical Ionization (ECAPCI).[10][17]

  • Detection Mode : Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Typical Transitions :

    • 15-HETE (underivatized) : Q1: 319.2 m/z → Q3: 175.1 m/z (or other specific fragments).[18]

    • The exact transitions for PFB-derivatized HETEs would need to be optimized.

• Data Analysis : The enantiomers will elute at different retention times. Quantification is achieved by creating a calibration curve using authentic standards and comparing the peak area ratio of the analyte to the deuterated internal standard.[10]

Caption: General experimental workflow for the chiral analysis of 15-HETE enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 15-eicosatetraenoic acid derivatives | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Effect of 15-lipoxygenase metabolites on angiogenesis: 15(S)-HPETE is angiostatic and 15(S)-HETE is angiogenic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal Structure of Aspirin-Acetylated Human Cyclooxygenase-2: Insight into the Formation of Products with Reversed Stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15R-prostaglandins that inhibit platelet aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. THE CRYSTAL STRUCTURE OF ASPIRIN ACETYLATED HUMAN CYCLOOXYGENASE-2: INSIGHT INTO THE FORMATION OF PRODUCTS WITH REVERSED STEREOCHEMISTRY - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15 R-prostaglandins that inhibit platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cytochrome P450-dependent transformations of 15R- and 15S-hydroperoxyeicosatetraenoic acids: stereoselective formation of epoxy alcohol products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. lipidmaps.org [lipidmaps.org]

The Biological Role of 15R-HETE in Inflammatory Resolution: A Technical Guide

Introduction

The resolution of inflammation is an active, highly regulated process essential for tissue homeostasis and the restoration of function following injury or infection. Historically viewed as a passive decay of pro-inflammatory signals, it is now understood to be orchestrated by a specialized class of lipid mediators known as Specialized Pro-resolving Mediators (SPMs). Among these, 15R-hydroxyeicosatetraenoic acid (15R-HETE) has emerged as a pivotal molecule. It serves as a key intermediate in the biosynthesis of potent anti-inflammatory and pro-resolving compounds, particularly the epimers of Lipoxin A4 and B4. This technical guide provides an in-depth overview of the biosynthesis, mechanisms of action, and biological functions of 15R-HETE, with a focus on its role in terminating the inflammatory response. This document is intended for researchers, scientists, and drug development professionals in the fields of inflammation, immunology, and pharmacology.

Biosynthesis of 15R-HETE

15R-HETE is an enantiomer of the more commonly produced 15S-HETE. Its formation is particularly significant in the context of non-steroidal anti-inflammatory drug (NSAID) action, especially that of aspirin.

Aspirin-Triggered Pathway: Aspirin irreversibly acetylates cyclooxygenase-2 (COX-2), altering its catalytic activity. Instead of producing prostaglandins, the acetylated COX-2 enzyme converts arachidonic acid (AA) into 15R-HETE.[1][2][3] This aspirin-triggered pathway is a cornerstone of the drug's anti-inflammatory and pro-resolving effects, shifting the balance from pro-inflammatory eicosanoids to pro-resolving precursors.[1]

Other Pathways: While the aspirin-acetylated COX-2 pathway is a primary source, 15R-HETE can also be formed by microsomal cytochrome P450 enzymes, which typically produce a racemic mixture of 15-HETEs with the 15R stereoisomer predominating.[4] Non-enzymatic autoxidation of arachidonic acid during oxidative stress also yields a racemic mixture of 15-hydroperoxy products that can be reduced to 15(R,S)-HETEs.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Resolving inflammation: dual anti-inflammatory and pro-resolution lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]

15R-HETE as a Precursor to Epi-Lipoxins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipoxins are endogenous specialized pro-resolving mediators (SPMs) that play a crucial role in the resolution of inflammation. A unique class of lipoxins, known as epi-lipoxins, are generated through a distinct biosynthetic pathway initiated by the acetylation of cyclooxygenase-2 (COX-2) by aspirin (B1665792). This technical guide provides an in-depth overview of the conversion of 15(R)-hydroxyeicosatetraenoic acid (15R-HETE), the initial product of aspirin-acetylated COX-2 activity on arachidonic acid, into the potent anti-inflammatory and pro-resolving mediators, 15-epi-lipoxin A4 (15-epi-LXA4) and 15-epi-lipoxin B4 (15-epi-LXB4). This pathway, often referred to as the aspirin-triggered lipoxin (ATL) pathway, is of significant interest for the development of novel anti-inflammatory therapeutics.[1][2]

The biosynthesis of epi-lipoxins is a prime example of transcellular metabolism, where the intermediate, 15R-HETE, produced by one cell type (e.g., endothelial or epithelial cells), is converted into the final bioactive products by a neighboring cell, typically a leukocyte possessing the 5-lipoxygenase (5-LOX) enzyme.[3] This guide will detail the enzymatic steps, present quantitative data on this conversion, provide experimental protocols for its study, and illustrate the key pathways and workflows.

Data Presentation

The following tables summarize quantitative data on the formation of 15-epi-lipoxin A4 (ATL) in response to aspirin in both in vivo animal models and human clinical trials.

Experimental System	Treatment	Measured Parameter	Concentration (Mean ± SD/SEM)	Reference
In vivo (LPS-treated mice)	Vehicle	15-epi-lipoxin A4 in lung tissue	25.5 ± 9.3 ng/mL	[4]
In vivo (LPS-treated mice)	Aspirin (100 mg/kg)	15-epi-lipoxin A4 in lung tissue	112.0 ± 7.4 ng/mL	[4]
In vivo (LPS-challenged mice)	PBS	15-epi-lipoxin A4 in plasma	Not significantly different from baseline	[1]
In vivo (LPS-challenged mice)	Aspirin	15-epi-lipoxin A4 in plasma	Significantly increased vs. PBS control	[1]
In vivo (LPS-challenged mice)	PBS	15-epi-lipoxin A4 in bronchoalveolar lavage (BAL) fluid	Not significantly different from baseline	[1]
In vivo (LPS-challenged mice)	Aspirin	15-epi-lipoxin A4 in bronchoalveolar lavage (BAL) fluid	Significantly increased vs. PBS control	[1]
Human Clinical Trial (Healthy Subjects)	Placebo	Change in plasma 15-epi-lipoxin A4	-	-
Human Clinical Trial (Healthy Subjects)	Aspirin (81 mg/day for 8 weeks)	Change in plasma 15-epi-lipoxin A4	+0.25 ± 0.63 ng/mL

Experimental Protocols

In Vitro Transcellular Biosynthesis of 15-epi-Lipoxin A4

This protocol describes the co-culture of human umbilical vein endothelial cells (HUVEC) and human neutrophils to study the aspirin-triggered biosynthesis of 15-epi-lipoxin A4.

Materials:

• Primary Human Umbilical Vein Endothelial Cells (HUVEC)

• Endothelial Cell Growth Medium

• Human Neutrophils (isolated from fresh human blood)

• Aspirin (acetylsalicylic acid)

• Arachidonic Acid

• Phosphate Buffered Saline (PBS)

• Hanks' Balanced Salt Solution (HBSS)

• Solid Phase Extraction (SPE) cartridges

• LC-MS/MS system

Procedure:

• Cell Culture: Culture HUVEC to confluence in appropriate flasks or multi-well plates using endothelial cell growth medium.

• Aspirin Treatment: Pre-treat the confluent HUVEC monolayer with aspirin (e.g., 100 µM) in serum-free medium for 30 minutes at 37°C.[5]

• Neutrophil Isolation: Isolate human neutrophils from fresh, heparinized whole blood using density gradient centrifugation followed by dextran (B179266) sedimentation and hypotonic lysis of red blood cells.[5] Resuspend the purified neutrophils in HBSS.

• Co-incubation: Wash the aspirin-treated HUVEC twice with PBS. Add the freshly isolated human neutrophils to the HUVEC monolayer at a ratio of 5-10 neutrophils per endothelial cell.[5]

• Initiation of Biosynthesis: Add arachidonic acid (e.g., 1-10 µM) to the co-culture to initiate the synthesis of 15-epi-lipoxins.[5]

• Incubation: Incubate the co-culture for 30-60 minutes at 37°C.[5]

• Sample Collection: Following incubation, collect the supernatant. Centrifuge to remove cells and debris.[5]

• Solid Phase Extraction (SPE): Acidify the supernatant to pH 3.5 and apply to a pre-conditioned C18 SPE cartridge. Wash the cartridge with water and hexane. Elute the lipoxins with methyl formate. Evaporate the eluate to dryness under a stream of nitrogen.[5]

• LC-MS/MS Analysis: Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis. Perform mass spectrometric analysis in negative ion mode using multiple reaction monitoring (MRM) to quantify 15-epi-lipoxin A4.[5]

Enzymatic Assay for 5-Lipoxygenase Activity on 15R-HETE

This protocol outlines a method to determine the activity of 5-lipoxygenase in converting 15R-HETE to epi-lipoxins.

Materials:

• Purified human recombinant 5-lipoxygenase

• 15R-HETE substrate

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 2 mM CaCl2 and 1 mM ATP)

• Stopping solution (e.g., methanol/acetonitrile)

• Internal standard (e.g., deuterated 15-epi-LXA4)

• LC-MS/MS system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, purified 5-lipoxygenase enzyme, and any necessary co-factors.

• Initiation of Reaction: Add 15R-HETE to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 15-30 minutes).

• Termination of Reaction: Stop the reaction by adding a cold stopping solution containing an internal standard.

• Sample Preparation: Centrifuge the mixture to pellet the precipitated protein. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the formation of 15-epi-lipoxin A4 and other diHETE products.

Mandatory Visualization

Caption: Aspirin-triggered epi-lipoxin biosynthesis pathway.

Caption: Experimental workflow for in vitro epi-lipoxin synthesis.

References

• 1. Aspirin-triggered 15-epi-lipoxin A4 regulates neutrophil-platelet aggregation and attenuates acute lung injury in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Promising Anti-Inflammatory Tools: Biomedical Efficacy of Lipoxins and Their Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 15-epi-lipoxin A4–mediated Induction of Nitric Oxide Explains How Aspirin Inhibits Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aspirin-triggered 15-epi-lipoxin A4 predicts cyclooxygenase-2 in the lungs of LPS-treated mice but not in the circulation: implications for a clinical test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

The Enzymatic Generation of 15R-Hydroxyeicosatetraenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

15R-Hydroxyeicosatetraenoic acid (15R-HETE) is a stereoisomer of the more extensively studied 15S-HETE. Initially considered a minor metabolite, 15R-HETE has garnered significant attention due to its role as a precursor to the potent anti-inflammatory and pro-resolving lipid mediators known as 15-epi-lipoxins. The biosynthesis of 15R-HETE is of particular interest as it is prominently generated through the action of aspirin-acetylated cyclooxygenase-2 (COX-2), providing a molecular link between aspirin's therapeutic effects and the resolution of inflammation. This technical guide provides an in-depth exploration of the enzymatic pathways responsible for 15R-HETE synthesis, focusing on the underlying biochemical mechanisms, quantitative data, and detailed experimental methodologies for its study.

Introduction

Eicosanoids, derived from the oxygenation of arachidonic acid, are a class of lipid mediators that play critical roles in a myriad of physiological and pathological processes, including inflammation, hemostasis, and cellular signaling. Among these, the hydroxyeicosatetraenoic acids (HETEs) represent a significant family of metabolites. While 15S-HETE is the well-characterized product of 15-lipoxygenase (15-LOX) activity, its enantiomer, 15R-HETE, is generated through distinct enzymatic routes. The discovery that aspirin (B1665792), a cornerstone of anti-inflammatory and anti-platelet therapy, redirects the catalytic activity of COX-2 to produce 15R-HETE has illuminated a novel mechanism of action for this long-standing drug and has highlighted the importance of 15R-HETE in anti-inflammatory and pro-resolving pathways.[1] This guide will delineate the primary enzymatic pathways that generate 15R-HETE, offering a comprehensive resource for researchers investigating its biological functions and therapeutic potential.

Enzymatic Pathways of 15R-HETE Synthesis

There are two primary enzymatic pathways responsible for the generation of 15R-HETE from arachidonic acid. A third, non-enzymatic pathway also contributes to its formation, primarily under conditions of oxidative stress.

Aspirin-Acetylated Cyclooxygenase-2 (COX-2)

The most specific and well-characterized pathway for 15R-HETE production involves the irreversible acetylation of cyclooxygenase-2 (COX-2) by aspirin.[1][2][3]

Mechanism: Aspirin transfers its acetyl group to a serine residue (Ser-516 in human COX-2) within the enzyme's active site.[4][5] While this acetylation completely inhibits the cyclooxygenase activity of COX-1, it uniquely alters the catalytic function of COX-2.[2][6] The acetylated COX-2 enzyme, instead of producing prostaglandin (B15479496) G2 (PGG2), gains a lipoxygenase-like activity, converting arachidonic acid exclusively to 15R-hydroperoxyeicosatetraenoic acid (15R-HpETE).[5] This intermediate is then rapidly reduced by cellular peroxidases to the more stable 15R-HETE.[7]

Regulation: The production of 15R-HETE via this pathway is dependent on the expression of COX-2, which is typically low in resting cells but is induced by inflammatory stimuli such as lipopolysaccharide (LPS) and cytokines.[1] The availability of aspirin is also a critical regulatory factor.

Cytochrome P450 (CYP) Monooxygenases

A second enzymatic route for 15R-HETE synthesis involves the action of microsomal cytochrome P450 (CYP) enzymes.[7][8]

Mechanism: Certain CYP isoforms can metabolize arachidonic acid to a mixture of HETE regio- and stereoisomers. Specifically, human and rat microsomal P450s have been shown to produce a racemic mixture of 15-HETEs, with a significant predominance of the 15R-stereoisomer (greater than 90%).[7] While the specific human CYP isoforms responsible for the direct production of 15R-HETE are not as well-defined as those for other HETEs like 20-HETE (primarily CYP4A and CYP4F families), this pathway represents a potential endogenous source of 15R-HETE independent of aspirin.[9][10][11][12][13]

Regulation: The expression and activity of CYP enzymes are tissue-specific and can be induced or inhibited by a wide range of xenobiotics and endogenous compounds, suggesting a complex regulatory landscape for this pathway.

Non-Enzymatic Autoxidation

15R-HETE can also be formed through the non-enzymatic, free radical-mediated peroxidation of arachidonic acid. This process, often initiated by reactive oxygen species (ROS) under conditions of oxidative stress, leads to the formation of a racemic mixture of 15(R)-HpETE and 15(S)-HpETE, which are subsequently reduced to their corresponding HETE forms.[7]

Downstream Metabolism of 15R-HETE

The primary biological significance of 15R-HETE lies in its role as a precursor to a class of specialized pro-resolving mediators (SPMs) known as 15-epi-lipoxins (also referred to as aspirin-triggered lipoxins or ATLs).[1][14] This conversion is a transcellular process, where 15R-HETE, often produced by aspirin-treated endothelial or epithelial cells expressing COX-2, is taken up by leukocytes (e.g., neutrophils) that express 5-lipoxygenase (5-LOX). The 5-LOX then acts on 15R-HETE to generate 15-epi-lipoxin A4 and 15-epi-lipoxin B4, which are potent anti-inflammatory and pro-resolving molecules.

Quantitative Data

The following table summarizes key quantitative data related to the enzymatic production of 15R-HETE.

Parameter	Aspirin-Acetylated COX-2	Cytochrome P450 (CYP) Enzymes
Enzyme	Human Cyclooxygenase-2 (acetylated)	Microsomal Cytochrome P450s
Substrate	Arachidonic Acid	Arachidonic Acid
Product	15R-HETE	Racemic 15-HETE (>90% 15R)[7]
Km for Arachidonic Acid	~3.8 µM	Data not available for 15R-HETE formation. For 20-HETE formation by CYP4F2, Km is ~24 µM.[9]
Vmax	Data not available	Data not available for 15R-HETE formation. For 20-HETE formation by CYP4F2, Vmax is ~7.4 nmol/min/nmol P450.[9]
Catalytic Efficiency (kcat/Km)	Reduced 10-fold for PG formation compared to uninhibited COX-2.[1]	Data not available
Key Inducers	Inflammatory stimuli (e.g., LPS, cytokines) to induce COX-2 expression.	Various xenobiotics and endogenous compounds.
Key Inhibitors	N/A (Aspirin is the activating modifier)	General CYP inhibitors (e.g., ketoconazole). Isoform-specific inhibitors would apply.

Experimental Protocols

In Vitro Assay for Aspirin Acetylation of COX-2 and 15R-HETE Production

This protocol describes the in vitro acetylation of recombinant human COX-2 and the subsequent analysis of 15R-HETE production.

Materials:

• Recombinant human COX-2

• Aspirin (acetylsalicylic acid)

• Arachidonic acid

• Reaction buffer: 100 mM Tris-HCl, pH 8.0, containing 500 µM phenol (B47542) and 2 µM hematin

• Methanol (B129727)

• Acetic acid

• Internal standard (e.g., 15(S)-HETE-d8)

• Solid-phase extraction (SPE) cartridges

• Solvents for HPLC-MS/MS analysis

Procedure:

• COX-2 Acetylation: Incubate recombinant human COX-2 (1 µM) with 2 mM aspirin in reaction buffer at room temperature for 1 hour. A control reaction should be run in parallel with the vehicle (e.g., DMSO).

• Enzymatic Reaction: Initiate the reaction by adding 100 µM arachidonic acid to the acetylated and control COX-2 preparations.

• Reaction Termination: After 15 minutes, terminate the reaction by adding methanol and 0.1% acetic acid.

• Sample Preparation: Add the internal standard and perform solid-phase extraction to isolate the lipid metabolites.

• Quantification: Analyze the extracted samples by chiral HPLC-MS/MS to separate and quantify 15R-HETE and 15S-HETE.

Measurement of 15R-HETE Production in Cultured Endothelial Cells

This protocol outlines a method for inducing COX-2 expression in endothelial cells, treating with aspirin, and measuring the production of 15R-HETE.

Materials:

• Human umbilical vein endothelial cells (HUVECs)

• Cell culture medium (e.g., EGM-2)

• Lipopolysaccharide (LPS)

• Aspirin

• Arachidonic acid

• Phosphate-buffered saline (PBS)

• Lysis buffer

• Internal standard (e.g., 15(S)-HETE-d8)

• Solvents for extraction and LC-MS/MS

Procedure:

• Cell Culture: Culture HUVECs to confluence in appropriate culture vessels.

• COX-2 Induction: Treat the cells with LPS (e.g., 1 µg/mL) for 4-6 hours to induce COX-2 expression.

• Aspirin Treatment: Pre-incubate the cells with aspirin (e.g., 1 mM) for 30 minutes.

• Arachidonic Acid Stimulation: Add arachidonic acid (e.g., 10 µM) to the cell culture medium and incubate for 15-30 minutes.

• Sample Collection: Collect the cell culture supernatant.

• Extraction and Quantification: Add an internal standard to the supernatant, perform solid-phase extraction, and analyze by chiral HPLC-MS/MS for 15R-HETE.

Chiral Separation of 15-HETE Enantiomers by HPLC

This protocol provides a method for the baseline separation of 15R-HETE and 15S-HETE.

HPLC Conditions:

• Column: Chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of n-hexane, isopropanol, and acetic acid (e.g., 95:5:0.1, v/v/v). The ratio can be optimized for better resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 235 nm or tandem mass spectrometry (MS/MS) for higher sensitivity and specificity.

Visualizations

References

• 1. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15R-prostaglandins that inhibit platelet aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. THE CRYSTAL STRUCTURE OF ASPIRIN ACETYLATED HUMAN CYCLOOXYGENASE-2: INSIGHT INTO THE FORMATION OF PRODUCTS WITH REVERSED STEREOCHEMISTRY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Characterization of cyclooxygenase-2 acetylation and prostanoid inhibition by aspirin in cellular systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Interaction of a selective cyclooxygenase-2 inhibitor with aspirin and NO-releasing aspirin in the human gastric mucosa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 8. Cytochrome P450 pathways of arachidonic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetic profile of the rat CYP4A isoforms: arachidonic acid metabolism and isoform-specific inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE) synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. PharmGKB summary: very important pharmacogene information for CYP4F2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Characterization of the acetylation of cyclooxygenase-isozymes and targeted lipidomics of eicosanoids in serum and colon cancer cells by the new aspirin formulation IP1867B versus aspirin in vitro [frontiersin.org]

The Cellular Landscape of 15(R)-Hydroxyeicosatetraenoic Acid: A Technical Guide to its Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(R)-Hydroxyeicosatetraenoic acid (15R-HETE) is a stereoisomer of the more extensively studied 15(S)-HETE, both of which are bioactive lipid mediators derived from arachidonic acid. While initially considered a minor metabolite, emerging evidence has highlighted the unique biosynthetic pathways and distinct biological activities of 15R-HETE, implicating it in a range of physiological and pathological processes. This technical guide provides a comprehensive overview of the cellular sources, tissue distribution, and key signaling pathways of 15R-HETE. Furthermore, it offers detailed experimental protocols for its accurate quantification and visualization of its molecular interactions, serving as a valuable resource for researchers in the field of lipidomics and drug discovery.

Cellular Sources and Biosynthesis of 15R-HETE

The production of 15R-HETE is primarily attributed to two key enzymatic pathways:

• Aspirin-Acetylated Cyclooxygenase-2 (COX-2): In a notable example of altered enzyme activity, the acetylation of serine 530 in the active site of COX-2 by aspirin (B1665792) switches its catalytic function from a prostaglandin (B15479496) synthase to a lipoxygenase-like enzyme.[1] This modified enzyme specifically converts arachidonic acid to 15R-HETE.[2][3] This phenomenon is particularly relevant in the context of low-dose aspirin therapy and its associated anti-inflammatory and anti-platelet effects.[3]

• Cytochrome P450 (CYP) Enzymes: Certain isoforms of cytochrome P450, such as CYP2C19, can metabolize arachidonic acid to a racemic mixture of 15-HETEs, with the 15R stereoisomer being the predominant product (over 90%).[4] This pathway represents a constitutive source of 15R-HETE in various tissues where these enzymes are expressed.

While 15(S)-HETE is a major product of 15-lipoxygenase (15-LOX), 15R-HETE is primarily generated by COX enzymes.[5] Non-enzymatic auto-oxidation of arachidonic acid can also lead to the formation of a racemic mixture of 15-HETEs, including 15R-HETE, particularly under conditions of oxidative stress.[4]

Cellular sources known to produce 15R-HETE include platelets and various epithelial cells, where the necessary enzymes are expressed.[4][6]

Distribution of 15R-HETE in Tissues and Biological Fluids

15R-HETE has been detected in various biological matrices, and its levels can be modulated by physiological stimuli and disease states. The following table summarizes available quantitative data on the distribution of 15R-HETE.

Biological Matrix	Species	Condition	Concentration	Reference
Human Serum	Human	Basal	12.74 ± 1.2 ng/mL	[5]
Human Plasma	Human	Basal	Ratio of 15R-HETE to 15S-HETE is ~1:1	[5]
Human Plasma	Human	Stimulated with Lipopolysaccharide (24h)	6.3 ± 0.5 ng/mL	[5]
Human Heart Biopsy	Human	Ischemic Tissue	Significantly higher than non-ischemic tissue	[7]
Human Bronchi	Human	Asthmatic Patients	Significantly higher than non-asthmatic individuals	[8]
Rat Brain Tissue	Rat	Uninjured	Levels of total HETEs (including 15-HETE) range from 2.16 to 12.14 pg/mg	[9]

Experimental Protocols for the Analysis of 15R-HETE

The accurate quantification of 15R-HETE is challenging due to its low abundance and the presence of its more abundant stereoisomer, 15S-HETE. Chiral separation techniques coupled with sensitive detection methods are therefore essential.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of HETEs from biological fluids like plasma, serum, or cell culture media.

• Sample Aliquoting: Pipette 200 µL of the biological sample into a clean glass test tube.[10]

• Internal Standard Spiking: Add 10 µL of an internal standard mixture (e.g., 15(S)-HETE-d8).[10]

• Acidification and Extraction: Add 1.0 mL of a 10% v/v acetic acid solution in water/2-propanol/hexane (2/20/30, v/v/v) and vortex briefly. Add 2.0 mL of hexane, cap the tube, and vortex for 3 minutes.[10]

• Phase Separation: Centrifuge the sample at 2000 x g for 5 minutes at room temperature.[10]

• SPE Cartridge Conditioning: Condition an Oasis® HLB SPE cartridge (30 mg, 30 µm) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the aqueous layer from the extraction onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol.[10]

• Elution: Elute the analytes with 1 mL of methanol.[10]

• Drying: Dry the eluate under a gentle stream of nitrogen.[10]

• Reconstitution: Reconstitute the dried residue in a suitable solvent for LC-MS analysis (e.g., 50-100 µL of mobile phase).

Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the separation and sensitive quantification of 15R-HETE and 15S-HETE.

• Chromatographic Column: A chiral column is required for the separation of enantiomers. Examples include Chiralpak AD-RH (150 x 4.6 mm, 5 µm) or Lux Amylose-2 (150 x 2.0 mm, 3 µm).[11]

• Mobile Phase (Isocratic): A typical mobile phase for chiral separation is a mixture of methanol, water, and acetic acid (e.g., 95:5:0.1, v/v/v).[11]

• Flow Rate: A typical flow rate is 1.0 mL/min.[12]

• Injection Volume: 10-20 µL.[12]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is commonly used.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for 15R-HETE and its internal standard. The molecular precursor ion for HETEs is m/z 319.23.[5]

  • Instrumentation: A triple quadrupole mass spectrometer is typically used for quantitative analysis.

Signaling Pathways of 15R-HETE

15R-HETE exerts its biological effects through various signaling pathways, often in a manner distinct from its 15S counterpart.

Biosynthesis of 15R-HETE by Aspirin-Acetylated COX-2

The acetylation of COX-2 by aspirin alters its substrate binding pocket, leading to a shift in its catalytic activity to produce 15R-HETE from arachidonic acid.

Caption: Biosynthesis of 15R-HETE via aspirin-acetylated COX-2.

Activation of Peroxisome Proliferator-Activated Receptors (PPARs)

Both 15R-HETE and 15S-HETE can function as agonists for Peroxisome Proliferator-Activated Receptor beta/delta (PPARβ/δ).[13][14] This interaction leads to the recruitment of coactivators and the transcriptional regulation of PPAR target genes, such as ANGPTL4, which is involved in lipid metabolism and inflammation.[14] While both enantiomers activate PPARβ/δ, some studies suggest that 15S-HETE may be a more potent activator of PPARγ.[15][16]

Caption: 15R-HETE signaling through PPARβ/δ activation.

Involvement in MEK-ERK and iNOS Pathways

Studies on the broader class of 15-HETEs (without specifying the enantiomer) have demonstrated their involvement in key cellular signaling cascades. 15-HETE has been shown to activate the Extracellular signal-regulated kinase (ERK) pathway, which is crucial for cell proliferation and angiogenesis.[17][18] Additionally, 15-HETE can upregulate the expression of inducible nitric oxide synthase (iNOS), a pathway that plays a protective role against apoptosis in certain cell types, such as pulmonary artery smooth muscle cells.[19]

Caption: Involvement of 15-HETE in MEK-ERK and iNOS signaling pathways.

General Experimental Workflow for 15R-HETE Analysis

The following diagram outlines a typical workflow for the quantitative analysis of 15R-HETE from biological samples.

Caption: General experimental workflow for 15R-HETE analysis.

Conclusion

15R-HETE is a unique arachidonic acid metabolite with distinct biosynthetic origins and biological functions. Its production, primarily through aspirin-acetylated COX-2 and cytochrome P450 enzymes, sets it apart from its 15S-HETE counterpart. The ability to accurately measure 15R-HETE levels in various biological matrices is crucial for understanding its role in health and disease. The detailed protocols and pathway visualizations provided in this guide are intended to facilitate further research into the intriguing biology of 15R-HETE and its potential as a therapeutic target. As our understanding of the complex network of lipid mediators continues to grow, the specific contributions of enantiomers like 15R-HETE will undoubtedly become increasingly significant.

References

• 1. THE CRYSTAL STRUCTURE OF ASPIRIN ACETYLATED HUMAN CYCLOOXYGENASE-2: INSIGHT INTO THE FORMATION OF PRODUCTS WITH REVERSED STEREOCHEMISTRY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal Structure of Aspirin-Acetylated Human Cyclooxygenase-2: Insight into the Formation of Products with Reversed Stereochemistry. | Semantic Scholar [semanticscholar.org]
• 3. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15R-prostaglandins that inhibit platelet aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 5. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Arachidonate 15-Lipoxygenase Enzyme Product 15-HETE Is Present in Heart Tissue from Patients with Ischemic Heart Disease and Enhances Clot Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 15(S)-hydroxyeicosatetraenoic acid is the major arachidonic acid metabolite in human bronchi: association with airway epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 12/15-Lipoxygenase metabolites of arachidonic acid activate PPARγ: a possible neuroprotective effect in ischemic brain - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Activation of ERK pathway is required for 15-HETE-induced angiogenesis in human umbilical vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ERK1/2 signaling pathway is involved in 15-hydroxyeicosatetraenoic acid-induced hypoxic pulmonary vasoconstriction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Aspirin-Acetylated COX-2 in the Production of 15(R)-HETE: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biochemical mechanism by which aspirin (B1665792), a long-established nonsteroidal anti-inflammatory drug (NSAID), uniquely alters the function of cyclooxygenase-2 (COX-2) to generate 15(R)-hydroxyeicosatetraenoic acid (15R-HETE). This pivotal shift in enzyme activity from a prostaglandin (B15479496) synthase to a lipoxygenase-like enzyme has profound implications for understanding inflammation resolution and presents novel avenues for therapeutic intervention.

The Canonical and Aspirin-Altered Functions of COX-2

Cyclooxygenase (COX) enzymes, existing as two primary isoforms, COX-1 and COX-2, are central to the metabolism of arachidonic acid (AA) into prostaglandins (B1171923) (PGs) and thromboxanes, key mediators of inflammation, pain, and platelet aggregation.[1] While both isoforms catalyze the conversion of AA to prostaglandin H2 (PGH2), they are differentially expressed and regulated.

Aspirin exerts its well-known anti-inflammatory and anti-platelet effects through the irreversible acetylation of a specific serine residue within the active site of COX enzymes.[2] In COX-1, acetylation of Ser530 completely blocks the entry of arachidonic acid, thereby inhibiting prostaglandin synthesis.[3] However, the interaction of aspirin with COX-2 is markedly different and forms the crux of this guide.

Upon acetylation of Ser530 in COX-2, the enzyme's catalytic activity is not abolished but rather redirected.[4][5] Instead of producing prostaglandins, the aspirin-acetylated COX-2 gains a novel lipoxygenase-like activity, converting arachidonic acid into 15(R)-HETE.[5][6] This reaction is characterized by a reversal of the stereochemistry of oxygen insertion at the C-15 position of the fatty acid substrate, from the S-configuration typical of native COX-2 activity to the R-configuration.[5]

The Molecular Mechanism of 15(R)-HETE Synthesis by Aspirin-Acetylated COX-2

The unique catalytic outcome of aspirin-acetylated COX-2 stems from the structural modification within its active site. The covalent attachment of an acetyl group to Ser530 sterically hinders the normal binding orientation of arachidonic acid required for prostaglandin synthesis.[5] This forces the substrate to adopt an alternative conformation, repositioning the C-15 position for oxygenation.[7]

The crystal structure of aspirin-acetylated human COX-2 reveals that the acetylated Ser530 side chain obstructs the hydrophobic groove, which is necessary for the proper positioning of the ω-end of arachidonic acid for prostaglandin synthesis.[5] This forces a "bent" conformation of the substrate, facilitating the abstraction of a hydrogen atom and the subsequent insertion of oxygen with R-stereospecificity at C-15.[5]

This altered enzymatic function is a key initiating step in the biosynthesis of a class of specialized pro-resolving mediators (SPMs) known as aspirin-triggered lipoxins (ATLs).[8] The 15R-HETE produced by acetylated COX-2 is released and can be further metabolized by 5-lipoxygenase (5-LOX) in adjacent cells, such as leukocytes, in a process known as transcellular biosynthesis.[8][9] This sequential enzymatic action leads to the formation of 15-epi-lipoxins, which are potent anti-inflammatory and pro-resolving molecules.[8][10]

Quantitative Analysis of Aspirin's Effect on COX-2 Catalysis

The acetylation of COX-2 by aspirin significantly alters its kinetic parameters for arachidonic acid metabolism. The following table summarizes the key quantitative data from studies on recombinant human COX-2.

Parameter	Uninhibited COX-2	Aspirin-Acetylated COX-2	Fold Change	Reference
Vmax (PG Formation)	206.4 ± 15.8 nM/s	8.7 ± 3.7 nM/s	~24-fold decrease	[4]
Vmax (15R-HETE Formation)	-	71.6 ± 28.5 nM/s	-	[4]
Km (Arachidonic Acid)	10.4 ± 2.3 µM	3.7 ± 3.4 µM (for PG formation)3.8 ± 2.8 µM (for 15R-HETE formation)	~3-fold decrease	[4]
Catalytic Efficiency (PG Formation)	-	Reduced 10-fold	10-fold decrease	[3]

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the key signaling pathway and a general experimental workflow for studying this phenomenon.

Caption: Signaling pathway of 15R-HETE production by aspirin-acetylated COX-2.

Caption: General experimental workflow for studying 15R-HETE production.

Detailed Experimental Protocols

The following are generalized protocols for key experiments cited in the literature for studying the effects of aspirin on COX-2 activity and 15R-HETE production.

In Vitro Assay for COX-2 Acetylation and 15R-HETE Production

Objective: To determine the effect of aspirin on the catalytic activity of recombinant human COX-2.

Materials:

• Recombinant human COX-2 enzyme

• Aspirin (acetylsalicylic acid) solution

• Arachidonic acid solution

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 500 µM phenol)

• Quenching solution (e.g., 2 M formic acid)

• Solid-phase extraction (SPE) cartridges

• Solvents for SPE and LC-MS/MS (e.g., methanol, acetonitrile, water, formic acid)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Enzyme Preparation: Dilute the recombinant COX-2 to the desired concentration in the reaction buffer.

• Aspirin Treatment: Incubate the enzyme with a specified concentration of aspirin (or vehicle control) for a defined period (e.g., 30 minutes at 37°C) to allow for acetylation.

• Initiation of Reaction: Add arachidonic acid to the enzyme mixture to initiate the reaction.

• Incubation: Incubate the reaction mixture for a specific time (e.g., 2 minutes) at 37°C.

• Reaction Quenching: Stop the reaction by adding the quenching solution.

• Lipid Extraction: Perform solid-phase extraction to isolate the lipid products from the reaction mixture.

• LC-MS/MS Analysis: Analyze the extracted lipids using a validated LC-MS/MS method to identify and quantify 15R-HETE and other eicosanoids.[4]

Cell-Based Assay for 15R-HETE Production

Objective: To measure the production of 15R-HETE in a cellular context following aspirin treatment.

Materials:

• Cell line expressing COX-2 (e.g., A549 human lung carcinoma cells, or cells induced to express COX-2 with LPS)

• Cell culture medium and supplements

• Aspirin solution

• Arachidonic acid

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., methanol, chloroform)

• LC-MS/MS system

Procedure:

• Cell Culture: Culture the cells to an appropriate confluency in multi-well plates.

• Aspirin Treatment: Treat the cells with aspirin (or vehicle control) in serum-free medium for a specified duration.

• Substrate Addition: Add arachidonic acid to the cells and incubate for a defined period.

• Supernatant Collection: Collect the cell culture supernatant.

• Lipid Extraction: Extract the lipids from the supernatant using a suitable method (e.g., liquid-liquid extraction).

• LC-MS/MS Analysis: Quantify the amount of 15R-HETE in the extracts using LC-MS/MS.[11]

Conclusion and Future Directions

The acetylation of COX-2 by aspirin represents a fascinating example of drug-induced alteration of enzyme function, leading to the production of a key precursor for anti-inflammatory and pro-resolving lipid mediators.[12][13] This mechanism is central to the beneficial effects of aspirin beyond its simple anti-inflammatory action and highlights the intricate regulation of the inflammatory response.

For researchers and drug development professionals, a deep understanding of this pathway is critical for:

• Designing novel therapeutics that can mimic the pro-resolving effects of aspirin without its associated side effects.

• Developing biomarkers to monitor the efficacy of aspirin and other anti-inflammatory drugs.

• Exploring the role of the aspirin-COX-2-15R-HETE axis in various inflammatory diseases, including cardiovascular disease, neuroinflammation, and cancer.

Further research is warranted to fully elucidate the structural dynamics of substrate binding in the acetylated enzyme and to explore the full spectrum of downstream metabolites and their biological activities. The continued investigation of this unique biochemical pathway holds significant promise for the development of next-generation therapies that promote the resolution of inflammation.

References

• 1. Mechanism of action of aspirin - Wikipedia [en.wikipedia.org]
• 2. karger.com [karger.com]
• 3. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15 R-prostaglandins that inhibit platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15R-prostaglandins that inhibit platelet aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. THE CRYSTAL STRUCTURE OF ASPIRIN ACETYLATED HUMAN CYCLOOXYGENASE-2: INSIGHT INTO THE FORMATION OF PRODUCTS WITH REVERSED STEREOCHEMISTRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scispace.com [scispace.com]
• 9. Aspirin-triggered 15-epi-lipoxin A4 predicts cyclooxygenase-2 in the lungs of LPS-treated mice but not in the circulation: implications for a clinical test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipoxins and aspirin-triggered 15-epi-lipoxins are the first lipid mediators of endogenous anti-inflammation and resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Characterization of the acetylation of cyclooxygenase-isozymes and targeted lipidomics of eicosanoids in serum and colon cancer cells by the new aspirin formulation IP1867B versus aspirin in vitro [frontiersin.org]
• 12. rupress.org [rupress.org]
• 13. Lipoxins and aspirin-triggered lipoxins in resolution of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Interaction of 15(R)-Hydroxyeicosatetraenoic Acid with Peroxisome Proliferator-Activated Receptor Gamma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the interaction between 15(R)-hydroxyeicosatetraenoic acid (15R-Hete) and the peroxisome proliferator-activated receptor-gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and inflammation, making it a significant target for therapeutic intervention in various diseases, including type 2 diabetes and cancer.[1] 15R-Hete, an eicosanoid derived from the metabolism of arachidonic acid, has been investigated as a potential endogenous ligand for PPARs. This document summarizes the available quantitative data, details key experimental methodologies, and visualizes the associated signaling pathways and workflows to facilitate a comprehensive understanding of this molecular interaction.

Data Presentation: Quantitative Analysis of 15-Hete Interaction with PPARγ

The direct binding affinity and activation potential of 15R-Hete for PPARγ are not extensively documented with precise quantitative values in publicly available literature. Most studies have focused on the S-enantiomer, 15S-Hete, or a racemic mixture of 15-Hete. The available data suggests that 15R-Hete is a significantly weaker activator of PPARγ compared to its S-enantiomer.

Below is a summary of the relevant quantitative and semi-quantitative data.

Ligand	Parameter	Value	Cell/System	Assay Type	Reference
15S-Hete	IC50 (Inhibition of Proliferation)	~30 µM	PC3 Prostate Carcinoma Cells	Soft Agar Colony-Forming Assay	[2][3]
15R-Hete vs. 15S-Hete	Comparative Inhibition of Proliferation	10 µM 15S-Hete > 10 µM 15R-Hete	PC3 Prostate Carcinoma Cells	Soft Agar Colony-Forming Assay	[2]
15S-Hete	Transcriptional Activation	>2-fold induction at 10 µM	PC3 Cells	Luciferase Reporter Assay	[2][3]
15-Hete (unspecified enantiomer)	Transcriptional Activation	~3-fold induction	Not specified	LexA Reporter System	[4]

Signaling Pathways and Experimental Workflows

The interaction of a ligand with PPARγ initiates a cascade of events leading to the regulation of target gene expression. The following diagrams, created using the DOT language, illustrate the canonical PPARγ signaling pathway and the workflows of key experimental assays used to study this interaction.

PPARγ Signaling Pathway

Caption: Canonical signaling pathway of PPARγ activation by a ligand, such as 15R-Hete.

Experimental Workflow: TR-FRET Competitive Binding Assay

Caption: Workflow for a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competitive binding assay.

Experimental Workflow: Luciferase Reporter Gene Assay

Caption: Workflow for a luciferase reporter gene assay to measure PPARγ transcriptional activation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the protocols for two key experiments used to characterize the interaction of ligands with PPARγ.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Competitive Binding Assay

This assay quantitatively measures the ability of a test compound, such as 15R-Hete, to displace a known fluorescent ligand from the PPARγ ligand-binding domain (LBD).

Principle: The assay relies on the transfer of energy between a donor fluorophore (Terbium-labeled anti-GST antibody bound to a GST-tagged PPARγ-LBD) and an acceptor fluorophore (a fluorescently labeled PPARγ ligand). When the fluorescent ligand is bound to the PPARγ-LBD, excitation of the terbium donor results in a high FRET signal. A competing compound will displace the fluorescent ligand, leading to a decrease in the FRET signal.

Materials:

• Recombinant GST-tagged PPARγ-LBD

• Terbium (Tb)-labeled anti-GST antibody

• Fluorescently labeled PPARγ ligand (tracer)

• Test compound (15R-Hete)

• Assay buffer

• 384-well microplates

• TR-FRET compatible plate reader

Procedure:

• Prepare serial dilutions of 15R-Hete in the assay buffer.

• In a 384-well plate, add the 15R-Hete dilutions. Include wells for positive control (known PPARγ agonist) and negative control (vehicle).

• Prepare a master mix containing the GST-tagged PPARγ-LBD and the fluorescent ligand in the assay buffer.

• Dispense the master mix into each well of the assay plate.

• Prepare a solution of the Tb-labeled anti-GST antibody in the assay buffer.

• Add the antibody solution to each well.

• Incubate the plate at room temperature for 1-4 hours, protected from light.

• Measure the fluorescence at two wavelengths: ~495 nm (terbium emission) and ~520 nm (acceptor emission), with an excitation wavelength of ~340 nm.

• Data Analysis: Calculate the ratio of the acceptor emission to the donor emission (520 nm / 495 nm). Plot the emission ratio against the logarithm of the 15R-Hete concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Luciferase Reporter Gene Assay for Transcriptional Activation

This cell-based assay measures the ability of a ligand to activate PPARγ and induce the expression of a reporter gene (luciferase), providing a functional measure of receptor activation.[2][3]

Principle: Cells are co-transfected with an expression vector for PPARγ and a reporter vector containing a luciferase gene under the control of a PPAR response element (PPRE). If a ligand activates PPARγ, the PPARγ/RXR heterodimer binds to the PPRE and drives the expression of luciferase. The amount of light produced upon the addition of luciferin (B1168401) is proportional to the level of PPARγ activation.

Materials:

• Mammalian cell line (e.g., HEK293T, PC3)

• Expression vector for human PPARγ

• Reporter vector containing a PPRE upstream of the luciferase gene

• A control vector expressing Renilla luciferase for normalization

• Transfection reagent

• Cell culture medium and supplements

• Test compound (15R-Hete)

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Seed cells in a multi-well plate and allow them to attach overnight.

• Co-transfect the cells with the PPARγ expression vector, the PPRE-luciferase reporter vector, and the Renilla luciferase control vector using a suitable transfection reagent.

• After 24 hours, replace the medium with fresh medium containing various concentrations of 15R-Hete or a control compound.

• Incubate the cells for an additional 24-48 hours.

• Wash the cells with phosphate-buffered saline (PBS) and lyse them using the lysis buffer provided in the dual-luciferase assay kit.

• Transfer the cell lysate to a luminometer plate.

• Add the luciferase assay substrate and measure the firefly luciferase activity.

• Add the Stop & Glo® reagent to quench the firefly luciferase reaction and activate the Renilla luciferase, then measure the Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized luciferase activity against the logarithm of the 15R-Hete concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

The interaction of 15R-Hete with PPARγ is characterized by a significantly lower potency compared to its S-enantiomer, 15S-Hete. While precise quantitative data for the binding affinity and activation potential of 15R-Hete remain to be fully elucidated in the scientific literature, the available semi-quantitative evidence consistently points to its weaker activity. The experimental protocols detailed in this guide provide a robust framework for further investigation into the nuanced interactions of 15R-Hete and other eicosanoids with PPARγ. A deeper understanding of these interactions is essential for the development of novel and selective PPARγ modulators for therapeutic applications.

References

• 1. XML Workflow: DOT Layout as Matrix – In My Campaign [kjd-imc.org]
• 2. 15S-Hydroxyeicosatetraenoic acid activates peroxisome proliferator-activated receptor gamma and inhibits proliferation in PC3 prostate carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medium.com [medium.com]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Chiral Separation of 15(R)-HETE and 15(S)-HETE by LC-MS/MS: An Application Note and Protocol

Introduction

15-Hydroxyeicosatetraenoic acid (15-HETE) is a bioactive lipid mediator derived from arachidonic acid, playing a significant role in various physiological and pathological processes, including inflammation and angiogenesis. It exists as two enantiomers, 15(R)-HETE and 15(S)-HETE, which exhibit distinct biological activities. The 15(S)-HETE enantiomer is involved in complex signaling cascades, while 15(R)-HETE is a known precursor in the biosynthesis of epi-lipoxins, which are crucial in the resolution of inflammation[1]. Consequently, the accurate chiral separation and quantification of these enantiomers are essential for elucidating their specific biological functions. This document provides a detailed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the chiral separation and quantification of 15(R)-HETE and 15(S)-HETE.

Experimental Workflow

The general workflow for the analysis of 15-HETE enantiomers from biological samples involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for 15-HETE chiral analysis.

Signaling Pathways

The two enantiomers of 15-HETE are involved in distinct metabolic and signaling pathways, highlighting the importance of their chiral separation.

Caption: Signaling and metabolic pathways of 15(S)-HETE and 15(R)-HETE.

Quantitative Data Summary

The following table summarizes the key parameters for the LC-MS/MS analysis of 15(R)-HETE and 15(S)-HETE.

Parameter	15(R)-HETE	15(S)-HETE	Internal Standard
Precursor Ion (m/z)	319.2	319.2	327.2
Product Ion (m/z)	219.2	219.2	226.2
Collision Energy (eV)	18	18	Not Specified
Typical Retention Time (min)	12.60	15.93	Varies
Limit of Detection (LOD)	Analyte Dependent	<2.6 pg	Not Applicable
Limit of Quantification (LOQ)	Analyte Dependent	<0.09 ng/mL	Not Applicable

Note: Retention times are highly dependent on the specific column, mobile phase, and gradient conditions and may vary. LOD and LOQ are instrument and matrix-dependent.

Detailed Experimental Protocol

1. Sample Preparation (Solid-Phase Extraction - SPE)

This protocol is suitable for the extraction of 15-HETE enantiomers from biological fluids like plasma or serum.[2]

• Materials:

  • Oasis® HLB SPE cartridges (or equivalent)[2]

  • Methanol (B129727) (HPLC grade)[2]

  • Water (HPLC grade)[2]

  • Hexane (HPLC grade)[2]

  • Isopropanol (HPLC grade)[2]

  • Acetic acid[2]

  • Internal Standard (IS) solution (e.g., 15(S)-HETE-d8)[2][3]

  • Vortex mixer and centrifuge

  • Nitrogen evaporator

• Procedure:

  • To 200 µL of the biological sample, add 10 µL of the internal standard solution.[2][3]

  • Add 1.0 mL of a 10% v/v acetic acid solution in water/isopropanol/hexane (2/20/30, v/v/v).[2][3]

  • Vortex the mixture briefly.[2][3]

  • Add 2.0 mL of hexane, cap the tube, and vortex for 3 minutes.[2][3]

  • Centrifuge at 2000 x g for 5 minutes at room temperature.[2][3]

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol.

  • Elute the analytes with 1 mL of methanol.

  • Dry the eluate under a gentle stream of nitrogen.

  • Reconstitute the dried extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Method

• Liquid Chromatography (LC) Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or similar polysaccharide-based chiral column.[1][4]

  • Mobile Phase:

    • Normal Phase: A mixture of n-hexane, isopropanol, and acetic acid (e.g., 95:5:0.1, v/v/v). The ratio can be optimized for better resolution.[1]

    • Reversed-Phase:

      • Solvent A: Water with 0.1% formic acid.[1]

      • Solvent B: Acetonitrile with 0.1% formic acid.[1]

  • Gradient (for Reversed-Phase): A linear gradient from 60% B to 90% B over 15 minutes, followed by a 5-minute hold at 90% B, and then re-equilibration. This gradient should be optimized for the specific system.[1]

  • Flow Rate: 0.8 - 1.0 mL/min.[1][4]

  • Column Temperature: 25-30 °C.[1]

  • Injection Volume: 5-20 µL.[1]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI).[2]

  • Ion Spray Voltage: -4000 V to -4500 V.[2]

  • Source Temperature: 350 °C to 525 °C.[2]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[4]

  • MRM Transitions:

    • 15-HETEs: m/z 319 → 219[4]

    • [2H8]-15(S)-HETE (Internal Standard): m/z 327 → 226[4]

3. Data Analysis and Quantification

Calibration curves are generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentrations of 15(R)-HETE and 15(S)-HETE in the samples are then calculated by interpolation from these calibration curves.[4]

This application note provides a comprehensive and robust LC-MS/MS method for the chiral separation and quantification of 15(R)-HETE and 15(S)-HETE. The detailed protocol for sample preparation and the optimized LC-MS/MS parameters enable accurate and reliable analysis, which is crucial for understanding the distinct biological roles of these important lipid mediators. The provided workflow and signaling pathway diagrams offer a clear visual representation of the analytical process and the biological context.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

Quantifying a Key Inflammatory Mediator: A Detailed Protocol for 15R-HETE Analysis in Plasma

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive guide for the quantitative analysis of 15(R)-Hydroxyeicosatetraenoic acid (15R-HETE) in plasma samples. 15R-HETE is a bioactive lipid mediator derived from arachidonic acid, primarily through the action of cyclooxygenase (COX) enzymes, particularly aspirin-acetylated COX-2.[1] Unlike its stereoisomer 15(S)-HETE, which is a product of 15-lipoxygenase and often associated with pro-inflammatory pathways, 15R-HETE is a precursor to epi-lipoxins, molecules that play a crucial role in the resolution of inflammation.[2] Accurate quantification of 15R-HETE in plasma is therefore critical for understanding its role in health and disease, and for the development of novel therapeutics targeting inflammatory pathways.

This application note details two primary methods for the quantification of 15R-HETE in plasma: a highly specific and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method capable of chiral separation, and a more accessible Enzyme-Linked Immunosorbent Assay (ELISA) method, with a discussion of its limitations regarding stereospecificity.

Data Presentation

The following tables summarize typical quantitative data for 15-HETE enantiomers in human plasma and serum, as well as representative validation parameters for the analytical methods described.

Table 1: Reported Concentrations of 15-HETE Enantiomers in Human Plasma and Serum

Analyte	Matrix	Concentration	Reference
15(R)-HETE	Serum	12.74 ± 1.2 ng/mL	[3]
15(S)-HETE	Serum	42.75 ± 5.2 ng/mL	[3]
15-HETE	Plasma	Threshold of 256 pg/mL (in a clinical study)	[4]

Table 2: Representative Method Performance Characteristics

Parameter	LC-MS/MS	ELISA
Limit of Quantification (LOQ)	0.2 - 3 ng/mL (for general eicosanoids)[5]	~185.4 pg/mL (for 15(S)-HETE)[6]
**Linearity (R²) **	> 0.99	> 0.99
Intra-assay Precision (CV%)	< 15%	< 10%[7]
Inter-assay Precision (CV%)	< 15%	< 15%[7]
Recovery	75-100% (for mono-hydroxy eicosanoids)[8]	85-115%

Experimental Protocols

I. Plasma Sample Collection and Handling

Proper sample collection and handling are paramount for accurate eicosanoid analysis to prevent their artificial generation or degradation.

• Blood Collection: Collect whole blood into vacutainers containing an anticoagulant such as EDTA or heparin.[6][9]

• Plasma Separation: Within 30 minutes of collection, centrifuge the blood samples at 1,000 x g for 15 minutes at 2-8°C.[9]

• Aliquoting and Storage: Carefully aspirate the plasma supernatant without disturbing the buffy coat. Aliquot the plasma into clean polypropylene (B1209903) tubes and immediately store at -80°C until analysis.[9] Avoid repeated freeze-thaw cycles.[7]

II. Quantification of 15R-HETE by Chiral LC-MS/MS

This is the recommended method for specific quantification of 15R-HETE, as it allows for the separation of the 15R and 15S enantiomers.

A. Sample Preparation: Solid-Phase Extraction (SPE)

• Plasma Thawing and Fortification: Thaw plasma samples on ice. To 200 µL of plasma, add an appropriate internal standard, such as 15(S)-HETE-d8.

• Protein Precipitation and Acidification: Add 600 µL of ice-cold methanol (B129727) to precipitate proteins. Vortex thoroughly and centrifuge at high speed to pellet the precipitate. Transfer the supernatant to a new tube and acidify with dilute acetic acid to a pH of ~4.0.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the acidified supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 15% methanol in water to remove polar impurities.

• Elution: Elute the 15R-HETE and other lipids with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of the initial mobile phase.

B. Chiral LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A chiral column, such as a ChiralPak AD-RH (150 x 4.6 mm, 5 µm).[10]

  • Mobile Phase: An isocratic mobile phase of methanol:water:acetic acid (95:5:0.1, v/v/v).[10]

  • Flow Rate: 0.3 mL/min.[5]

  • Column Temperature: 40°C.[10]

  • Injection Volume: 10 µL.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[10]

  • Multiple Reaction Monitoring (MRM):

    • Precursor Ion (Q1): m/z 319.2[5][10]

    • Product Ion (Q3): m/z 179 (quantifier) and m/z 257 (qualifier)[10]

  • Internal Standard (15(S)-HETE-d8): Q1: m/z 327.2 -> Q3: appropriate product ions.

C. Data Analysis and Quantification

Generate a standard curve by plotting the peak area ratio of the 15R-HETE standard to the internal standard against the concentration of the standards. The concentration of 15R-HETE in the plasma samples is then determined by interpolating their peak area ratios from the standard curve.

III. Quantification of 15-HETE by ELISA

ELISA offers a higher-throughput alternative, but most commercially available kits are for 15(S)-HETE and may have significant limitations in accurately quantifying 15R-HETE due to antibody specificity. It is crucial to validate the cross-reactivity of the chosen ELISA kit with 15R-HETE. Some kits report very low cross-reactivity (e.g., 0.08%) with 15(R)-HETE, making them unsuitable for its direct quantification.[6] If a 15R-HETE specific ELISA is not available, this method will provide a general measure of 15-HETE, which may be predominantly the 15S-enantiomer.

A. Assay Principle

This is a competitive immunoassay. 15-HETE in the sample or standard competes with a fixed amount of enzyme-labeled 15-HETE for a limited number of binding sites on a 15-HETE-specific antibody pre-coated on a microplate.[7][11] The amount of bound enzyme conjugate is inversely proportional to the concentration of 15-HETE in the sample.

B. Assay Protocol (General)

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.[7]

• Standard and Sample Addition: Add 50 µL of standard or plasma sample to the appropriate wells of the microplate.[7]

• Addition of Biotinylated Antibody: Immediately add 50 µL of biotin-labeled anti-15-HETE antibody to each well. Incubate for 45 minutes at 37°C.[1]

• Washing: Aspirate and wash the wells three times with the provided wash buffer.[1]

• Addition of HRP-Streptavidin: Add 100 µL of HRP-Streptavidin conjugate to each well and incubate for 30 minutes at 37°C.[1]

• Second Washing: Aspirate and wash the wells five times.[1]

• Substrate Development: Add 90 µL of TMB substrate solution to each well and incubate in the dark for 10-20 minutes at 37°C.[1]

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.[7]

• Absorbance Measurement: Read the optical density (OD) at 450 nm using a microplate reader.[7]

C. Data Analysis

Calculate the average OD for each set of standards and samples. Create a standard curve by plotting the OD values against the corresponding concentrations of the 15-HETE standards. Determine the concentration of 15-HETE in the samples by interpolating their OD values from the standard curve.

Mandatory Visualizations

Caption: Biosynthesis and metabolic pathways of 15-HETE enantiomers.

Caption: Workflow for 15R-HETE quantification in plasma.

References

• 1. admebio.com [admebio.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma 12- and 15-hydroxyeicosanoids are predictors of survival in pulmonary arterial hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. elkbiotech.com [elkbiotech.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. benchchem.com [benchchem.com]
• 10. Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mybiosource.com [mybiosource.com]

Application Notes and Protocols: 15R-Hete as a Biomarker for Aspirin Treatment Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for utilizing 15(R)-hydroxyeicosatetraenoic acid (15R-HETE) as a biomarker to assess the efficacy of aspirin (B1665792) treatment. Aspirin, a nonsteroidal anti-inflammatory drug (NSAID), irreversibly inhibits cyclooxygenase (COX) enzymes. A unique consequence of aspirin's interaction with COX-2 is the acetylation of the enzyme, which redirects its catalytic activity from producing pro-inflammatory prostaglandins (B1171923) to synthesizing 15R-HETE.[1] This unique metabolite can then be further converted to aspirin-triggered lipoxins (ATLs), which possess potent anti-inflammatory and pro-resolving properties.[2][3][4][5] Therefore, measuring the levels of 15R-HETE can provide a direct indication of aspirin's biochemical effect on its target, offering valuable insights into treatment efficacy and patient response.

Data Presentation

The following table summarizes quantitative data from a clinical study investigating the association between plasma 15-HETE levels and clinical outcomes in patients with Aspirin-Exacerbated Respiratory Disease (AERD) undergoing aspirin treatment.

Table 1: Plasma 15-HETE Levels in AERD Patients Following Aspirin Treatment [6][7]

Patient Group	Baseline Plasma 15-HETE (pg/mL) (Median, IQR)	Plasma 15-HETE After 4 Weeks of Aspirin (pg/mL) (Median, IQR)	p-value (Baseline vs. 4 Weeks)
Symptom Improvement (n=16)	7006 (6056–8688)	Not significantly changed	-
Symptom Worsening (n=12)	4800 (4238–5575)	5288 (4650–5463)	0.04

IQR: Interquartile Range

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate the key signaling pathway and a general experimental workflow for quantifying 15R-HETE.

Aspirin's modification of COX-2 activity.

General workflow for 15R-HETE quantification.

Experimental Protocols

Protocol 1: Quantification of 15-HETE by ELISA

This protocol provides a general procedure for the quantification of 15-HETE in biological samples using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit. Note: Always refer to the specific manufacturer's instructions provided with the kit.

Materials:

• 15-HETE ELISA Kit (including pre-coated microplate, standards, detection antibody, HRP-conjugate, substrate, and stop solution)

• Biological samples (plasma, serum, cell culture supernatant)

• Phosphate Buffered Saline (PBS)

• Deionized water

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and multichannel pipettor

• Microplate shaker

Sample Preparation: [1][8][9]

• Plasma: Collect whole blood into tubes containing EDTA or heparin. Centrifuge at 1000 x g for 15 minutes at 4°C. Collect the supernatant (plasma) and store at -80°C if not used immediately.

• Serum: Collect whole blood into a serum separator tube. Allow to clot for 30-60 minutes at room temperature. Centrifuge at 1000 x g for 20 minutes. Collect the supernatant (serum) and store at -80°C.

• Cell Culture Supernatant: Centrifuge cell culture media at 1000 x g for 20 minutes to remove cells and debris. The supernatant can be assayed directly or stored at -80°C.

Assay Procedure: [8][9][10]

• Bring all reagents and samples to room temperature before use.

• Prepare standards and samples at the desired dilutions in the provided assay buffer.

• Add 50 µL of standard or sample to the appropriate wells of the pre-coated microplate.

• Add 50 µL of the biotinylated detection antibody to each well.

• Cover the plate and incubate for 1 hour at 37°C.

• Aspirate the liquid from each well and wash the plate 3-5 times with the provided wash buffer.

• Add 100 µL of Streptavidin-HRP conjugate to each well.

• Cover the plate and incubate for 60 minutes at 37°C.

• Repeat the wash step as described in step 6.

• Add 90 µL of TMB substrate solution to each well and incubate for 15-20 minutes at 37°C in the dark.

• Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Read the absorbance of each well at 450 nm within 10 minutes of adding the stop solution.

Data Analysis: [1]

• Calculate the average absorbance for each set of duplicate standards and samples.

• Subtract the average zero standard absorbance from all other readings.

• Create a standard curve by plotting the mean absorbance for each standard concentration on the y-axis against the known concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

• Determine the concentration of 15-HETE in the samples by interpolating their mean absorbance values from the standard curve.

• Multiply the interpolated concentration by the dilution factor to obtain the final concentration in the original sample.

Protocol 2: Quantification of 15R-HETE by LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and specific quantification of 15R-HETE. This method is particularly useful for distinguishing between the R and S enantiomers of 15-HETE.

Materials:

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

• C18 reverse-phase analytical column

• Internal standard (e.g., 15(S)-HETE-d8)

• Solvents: Acetonitrile, Methanol (B129727), Water, Formic Acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

• Nitrogen evaporator

• Vortex mixer and centrifuge

Sample Preparation (Solid-Phase Extraction): [11][12]

• Pipette 200 µL of plasma or serum into a glass tube.

• Add 10 µL of the internal standard solution.

• Add 1 mL of 10% (v/v) acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).

• Vortex for 3 minutes.

• Add 2 mL of Hexane and vortex for another 3 minutes.

• Centrifuge at 2000 x g for 5 minutes.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol.

• Elute the analytes with 1 mL of methanol into a clean tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

LC-MS/MS Conditions: [11][12][13]

• Liquid Chromatography:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: A linear gradient from 30% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry (Negative Ion Mode):

  • Ionization Source: Electrospray Ionization (ESI)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • 15R-HETE: Precursor ion (m/z) 319.2 -> Product ion (m/z) 179.1

    • 15(S)-HETE-d8 (IS): Precursor ion (m/z) 327.2 -> Product ion (m/z) 184.1

  • Optimize other parameters such as capillary voltage, source temperature, and collision energy based on the specific instrument.

Data Analysis:

• Integrate the peak areas for 15R-HETE and the internal standard.

• Calculate the ratio of the peak area of 15R-HETE to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of 15R-HETE in the samples from the calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Lipid mediators: lipoxin and aspirin-triggered 15-epi-lipoxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Plasma 15-hydroxyeicosatetraenoic acid predicts treatment outcomes in aspirin-exacerbated respiratory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plasma 15-Hydroxyeicosatetraenoic Acid Predicts Treatment Outcomes in Aspirin-Exacerbated Respiratory Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. elkbiotech.com [elkbiotech.com]
• 9. admebio.com [admebio.com]
• 10. genfollower.com [genfollower.com]
• 11. benchchem.com [benchchem.com]
• 12. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Application of Synthetic 15R-Hete in Cell Culture Experiments: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of synthetic 15(R)-Hydroxyeicosatetraenoic acid (15R-Hete) in cell culture experiments. 15R-Hete is a bioactive lipid metabolite of arachidonic acid, playing a significant role in various cellular processes. These guidelines cover its role in key signaling pathways, provide structured experimental protocols, and present quantitative data to facilitate experimental design and interpretation.

Overview of 15R-Hete in Cellular Signaling

15R-Hete is an eicosanoid that can modulate inflammatory responses and participate in the biosynthesis of specialized pro-resolving mediators. A key metabolic pathway for 15R-Hete in cells involves its conversion to 15-epi-Lipoxins, particularly in the presence of leukocytes, through the action of 5-lipoxygenase (5-LOX) in a transcellular manner.[1] This pathway is notably triggered by aspirin's acetylation of COX-2.[1] Furthermore, 15R-Hete can be oxidized to 15-oxo-ETE, a metabolite that exhibits anti-proliferative effects on endothelial cells.[2]

Signaling Pathways Involving 15-Hete Metabolites

The downstream metabolites of 15-Hete, such as 15-oxo-ETE, have been shown to exert anti-inflammatory effects by modulating key signaling pathways. 15-oxo-ETE can activate the Nrf2-regulated antioxidant response and inhibit NF-κB-mediated pro-inflammatory responses.[3]

Modulation of NF-κB and Nrf2 pathways by 15-oxo-ETE.

In the context of osteoarthritis, 15-HETE has been shown to suppress inflammation in chondrocytes through the PI3K-Akt signaling pathway.[4]

15-HETE suppresses inflammation via the PI3K-Akt pathway.

Quantitative Data Summary

The following tables summarize the effective concentrations and observed effects of 15R-Hete and its related metabolites in various cell culture experiments.

Table 1: Anti-inflammatory and Signaling Effects of 15-HETE

Compound	Cell Type	Concentration	Incubation Time	Effect	Reference
15-HETE	Primary Rat Chondrocytes	10 µM	-	Inhibited IL-1β-induced inflammation and increased p-Akt levels.	[4]
15-oxo-ETE	THP-1 cells	1-50 µM	6 hours	Activated Nrf2-regulated antioxidant responses and inhibited NF-κB-mediated pro-inflammatory responses.	[3]
15(S)-HETE	Rat Basophilic Leukemia (RBL-1) cell homogenates	I50 = 7.7 µM	-	Inhibition of 5-lipoxygenase.	[5]

Table 2: Effects of 15-HETE on Cell Proliferation and Angiogenesis

Compound	Cell Type	Concentration	Incubation Time	Effect	Reference
15(S)-HETE	Human Umbilical Vein Endothelial Cells (HUVECs)	Not Specified	-	Pro-angiogenic: increased vessel density, sprouting, and up-regulated CD31, E-selectin, and VEGF.	[6]
15(S)-HPETE	Human Umbilical Vein Endothelial Cells (HUVECs)	Not Specified	-	Anti-angiogenic: decreased vessel density and down-regulated E-selectin, VEGF, and CD31.	[6]
15-oxo-ETE	Human Vascular Vein Endothelial Cells	Not Specified	-	Inhibited proliferation by suppressing DNA synthesis.	[2]

Table 3: 15-HETE Release and Metabolism

Cell Type	Stimulus	Concentration	Incubation Time	15-HETE Released	Reference
Human Bronchial Epithelial Cells	Arachidonic Acid	30 µM	1 hour	258 ± 76 ng / 10x10⁶ cells	[7]
R15L cells	15(S)-HETE (exogenous)	1 µM	360 min	Half-life of 15(S)-HETE was 21 minutes.	[2]

Detailed Experimental Protocols

Protocol 1: Preparation of 15R-Hete for Cell Culture

It is critical to handle 15R-Hete properly to maintain its stability and ensure accurate dosing.

Materials:

• Synthetic 15R-Hete (typically stored in an organic solvent like ethanol (B145695) or DMSO)

• Sterile, serum-free cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw the stock solution of 15R-Hete on ice.

• Intermediate Dilution (Recommended): To enhance accuracy, prepare an intermediate dilution of the stock solution in the cell culture medium. For example, to create a 100 µM intermediate solution from a 10 mM stock, dilute it 1:100 (e.g., 2 µL of 10 mM stock + 198 µL of cell culture medium).[8]

• Final Working Solution: Prepare the final working concentrations by further diluting the intermediate solution into the desired volume of cell culture medium. For instance, to achieve a 1 µM final concentration in 1 mL of medium, add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium.[8]

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of the organic solvent used to dissolve the 15R-Hete. This is crucial to differentiate the effects of the compound from those of the solvent.[1][8] The final solvent concentration should be kept as low as possible, ideally below 0.1%.[1]

• Immediate Use: Use the prepared working solutions immediately. Avoid storing aqueous dilutions for extended periods due to potential instability.[8]

Workflow for preparing 15R-Hete working solutions.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol is adapted from standard MTT assay procedures to assess the effect of 15R-Hete on cell viability.[1]

Materials:

• 96-well cell culture plates

• Cells of interest

• Complete cell culture medium

• 15R-Hete working solutions and vehicle control

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[1]

• Treatment: Remove the old medium and add 100 µL of the medium containing various concentrations of 15R-Hete or the vehicle control to the appropriate wells.[1]

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.[1]

• MTT Addition: After incubation, add MTT solution to each well and incubate for a further 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader. The absorbance is directly proportional to the number of viable cells.

Protocol 3: Cell Migration Assay (Boyden Chamber)

This protocol is used to assess the effect of 15R-Hete on cell migration.[9]

Materials:

• 24-well plate with cell culture inserts (e.g., Transwell®) with an appropriate pore size

• Cells of interest

• Serum-free or low-serum medium

• 15R-Hete working solutions and vehicle control

• Fixing and staining reagents (e.g., DAPI or Crystal Violet)

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, serum-starve the cells by replacing the growth medium with a serum-free or low-serum medium.[9]

• Chamber Setup: In the lower chamber, add medium containing the desired concentration of 15R-Hete as a chemoattractant. Use a medium with the vehicle alone as a negative control.[9]

• Cell Seeding: Harvest the serum-starved cells and resuspend them in a serum-free medium. Add the cell suspension to the upper chamber of the inserts.[9]

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a predetermined period (e.g., 12-24 hours).[9]

• Quantification:

  • After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.[9]

  • Fix and stain the migrated cells on the lower surface of the membrane.[9]

  • Count the stained cells in several fields of view under a microscope.[9]

Troubleshooting and Optimization

• Solvent Effects: The organic solvent used to dissolve 15R-Hete can have its own biological effects. Always include a vehicle control with the same final solvent concentration. Keep the final solvent concentration as low as possible (ideally below 0.1%).[1]

• Metabolism of 15R-Hete: Cells can metabolize 15R-Hete into other bioactive molecules. Be aware of the metabolic capacity of your cell type. Liquid chromatography-mass spectrometry (LC-MS) can be used to identify and quantify metabolites.[1]

• Cytotoxicity: At higher concentrations, 15R-Hete may exhibit cytotoxicity. It is important to perform a dose-response experiment to determine the optimal non-toxic concentration range for your specific cell type and experimental conditions.

• Cell Passage Number: The responsiveness of cells to stimuli can change with increasing passage numbers. Use cells within a consistent and defined passage number range for all experiments to ensure reproducibility.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The anti-inflammatory effects of 15-HETE on osteoarthritis during treadmill exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of specific subcellular 15-hydroxyeicosatetraenoic acid (15-HETE) binding sites on rat basophilic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of 15-lipoxygenase metabolites on angiogenesis: 15(S)-HPETE is angiostatic and 15(S)-HETE is angiogenic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Release of 15-hydroxyeicosatetraenoic acid (15-HETE) and prostaglandin E2 (PGE2) by cultured human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Measuring 15R-Hete Formation in Stimulated Human Mast Cells: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mast cells are critical effector cells in allergic and inflammatory responses. Upon activation, they release a plethora of biologically active mediators, including eicosanoids, which are lipid signaling molecules derived from arachidonic acid. One such eicosanoid, 15(R)-hydroxyeicosatetraenoic acid (15R-Hete), is increasingly recognized for its role in modulating inflammatory pathways. In human mast cells, the formation of 15R-Hete is predominantly mediated by the cyclooxygenase-1 (COX-1) enzyme following cellular stimulation. Accurate measurement of 15R-Hete production is crucial for understanding the intricate roles of mast cells in health and disease and for the development of novel therapeutics targeting inflammatory disorders.

This application note provides detailed protocols for the stimulation of human mast cells and the subsequent quantification of secreted 15R-Hete using two common immunoanalytical and mass spectrometric techniques: the Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following table summarizes representative quantitative data for 15-Hete production. Note that levels can vary significantly based on the mast cell source, differentiation protocol, stimulus, and analytical method used.

Parameter	Value	Reference
Cell Type	Human Bronchial Epithelial Cells	[1]
Stimulus	Arachidonic Acid (30 µM)	[1]
Cell Number	10 x 10⁶ cells	[1]
15-Hete Released	258 ± 76 ng	[1]
Incubation Time	1 hour	[1]

Signaling Pathway for 15R-Hete Formation

The production of 15R-Hete in human mast cells is initiated by the cross-linking of cell surface-bound IgE by an antigen, leading to the aggregation of the high-affinity IgE receptor, FcεRI. This event triggers a cascade of intracellular signaling events, culminating in the release of arachidonic acid from membrane phospholipids (B1166683) and its subsequent metabolism by COX-1.

FcεRI signaling cascade leading to 15R-Hete production.

Experimental Workflow

The overall experimental workflow for measuring 15R-Hete formation in stimulated human mast cells involves cell culture and stimulation, followed by sample preparation and analysis by either ELISA or LC-MS/MS.

Workflow for 15R-Hete measurement in mast cells.

Experimental Protocols

Human Mast Cell Culture and Stimulation

This protocol describes the general steps for sensitizing and stimulating human mast cells for the release of lipid mediators.

Materials:

• Cultured human mast cells (e.g., derived from CD34+ cord blood or peripheral blood progenitors)

• Serum-free cell culture medium (e.g., StemPro™-34 SFM)

• Human myeloma IgE

• Anti-human IgE antibody

• Calcium Ionophore A23187

• Phosphate-buffered saline (PBS)

• Centrifuge

Protocol:

• Cell Culture: Culture human mast cells in a suitable serum-free medium supplemented with necessary growth factors (e.g., SCF, IL-6). Maintain cell density as recommended for the specific cell type. For optimal degranulation response, ensure cells are cultured in serum-free media.[2]

• Sensitization: The day before stimulation, sensitize the mast cells by adding human IgE to the culture medium to a final concentration of 1 µg/mL.[2][3] Incubate overnight at 37°C in a humidified incubator with 5% CO₂.

• Cell Preparation for Stimulation:

  • Gently collect the cells and centrifuge at 400 x g for 5 minutes at room temperature.[2][3]

  • Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed (37°C) serum-free medium.

  • Perform a cell count and adjust the cell density to the desired concentration (e.g., 0.5 x 10⁶ cells/mL).

• Stimulation:

  • For anti-IgE stimulation: Add anti-human IgE antibody to the cell suspension to a final concentration of 4 µg/mL.[2][3] Other studies have used concentrations up to 78 µg/mL.[4]

  • For Calcium Ionophore A23187 stimulation: Add A23187 to the cell suspension to a final concentration of 0.3 µM to 5 µg/mL.[4][5]

  • Incubate the cells at 37°C for the desired time period (e.g., 10-60 minutes). Maximum degranulation is often observed around 10 minutes.[2][3]

• Sample Collection:

  • Following incubation, centrifuge the cell suspension at 1,000 x g for 10-20 minutes at 4°C to pellet the cells.[6][7]

  • Carefully collect the supernatant, which contains the secreted 15R-Hete.

  • Store the supernatant at -80°C until analysis. Avoid repeated freeze-thaw cycles.[8]

Quantification of 15R-Hete by ELISA

This protocol provides a general procedure for a competitive ELISA to measure 15R-Hete. Always refer to the specific manufacturer's instructions for the ELISA kit being used.

Materials:

• 15(R)-HETE ELISA Kit (containing pre-coated microplate, standards, detection antibody, HRP-conjugate, wash buffer, substrate, and stop solution)

• Collected cell culture supernatants

• Microplate reader

Protocol:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual. Bring all components to room temperature before use.[6]

• Standard and Sample Addition: Add 50 µL of each standard and undiluted or diluted sample to the appropriate wells of the pre-coated microplate.[9]

• Detection Antibody Addition: Immediately add 50 µL of the biotinylated detection antibody to each well. Mix gently and cover the plate.[9]

• First Incubation: Incubate the plate for 45-60 minutes at 37°C.[9]

• Washing: Aspirate the liquid from each well and wash 3-5 times with 1x Wash Buffer. After the final wash, invert the plate and blot it on a clean paper towel to remove any remaining buffer.[9]

• HRP-Conjugate Addition: Add 100 µL of 1x Streptavidin-HRP conjugate to each well and cover the plate.[9]

• Second Incubation: Incubate for 30-60 minutes at 37°C.[9]

• Washing: Repeat the wash step as described in step 5.[9]

• Substrate Development: Add 90 µL of TMB Substrate Solution to each well. Cover the plate and incubate for 15-20 minutes at 37°C in the dark.[9]

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.[9]

• Absorbance Measurement: Measure the optical density (OD) of each well at 450 nm using a microplate reader.[9]

• Data Analysis: Calculate the average OD for each set of duplicates. Create a standard curve by plotting the mean OD for each standard against its concentration. The concentration of 15R-Hete in the samples is inversely proportional to the OD and can be determined by interpolating from the standard curve.[8]

Quantification of 15R-Hete by LC-MS/MS

This protocol outlines the steps for sample preparation using solid-phase extraction (SPE) and subsequent analysis by LC-MS/MS.

Materials:

• Collected cell culture supernatants

• Internal standard (e.g., 15(S)-HETE-d8)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis® HLB)

• Methanol (B129727), Acetonitrile, Water, Acetic Acid (all LC-MS grade)

• Hexane, 2-propanol

• Nitrogen evaporator

• LC-MS/MS system with a C18 reverse-phase column

Protocol:

A. Sample Preparation (Solid-Phase Extraction - SPE):

• Sample Acidification and Internal Standard Spiking: To 200 µL of cell culture supernatant, add 10 µL of the internal standard solution (e.g., 15(S)-HETE-d8 at 4 ng/µL). Add 1.0 mL of a 10% v/v acetic acid solution in water/2-propanol/hexane (2/20/30, v/v/v). Vortex briefly.[10]

• Liquid-Liquid Extraction (Initial Cleanup): Add 2.0 mL of Hexane, cap the tube, and vortex for 3 minutes. Centrifuge at 2000 x g for 5 minutes at room temperature.[10]

• SPE Cartridge Conditioning: Condition an SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the aqueous layer from the liquid-liquid extraction onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol to remove polar impurities.[10]

• Elution: Elute the 15R-Hete and internal standard with 1 mL of methanol.[10]

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen. Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

B. LC-MS/MS Analysis:

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).[11]

  • Mobile Phase A: 0.1% acetic acid in water.[10]

  • Mobile Phase B: 0.1% acetic acid in acetonitrile:methanol (90:10 v/v).[10]

  • Flow Rate: 0.3 mL/min.[10]

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Injection Volume: 10 µL.[10]

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Set up MRM transitions for both 15R-Hete (precursor ion m/z 319.2) and the internal standard. Product ions for 15-HETE can be monitored at m/z 115 and 219.

• Data Analysis:

  • Integrate the peak areas for the MRM transitions of both 15R-Hete and the internal standard.

  • Generate a standard curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the standards.

  • Determine the concentration of 15R-Hete in the samples from the standard curve.

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the measurement of 15R-Hete formation in stimulated human mast cells. The choice between ELISA and LC-MS/MS will depend on the specific requirements of the study, including the need for high throughput (favoring ELISA) versus high specificity and the ability to measure multiple analytes simultaneously (favoring LC-MS/MS). Accurate quantification of 15R-Hete will aid in elucidating its precise role in mast cell biology and its contribution to inflammatory diseases, ultimately supporting the development of targeted therapeutic interventions.

References

• 1. Release of 15-hydroxyeicosatetraenoic acid (15-HETE) and prostaglandin E2 (PGE2) by cultured human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | An optimized method for IgE-mediated degranulation of human lung mast cells [frontiersin.org]
• 3. An optimized method for IgE-mediated degranulation of human lung mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mast cell activation in human synovium explants by calcium ionophore A23187, compound 48/80, and rabbit IgG anti-human IgE, but not morphine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. elkbiotech.com [elkbiotech.com]
• 7. ELISA Protocol [protocols.io]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Optimized LC-MS/MS methods for quantifying antibody–drug conjugate payloads in cell culture media containing phenol red - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sources and Applications of High-Purity 15(R)-Hydroxyeicosatetraenoic Acid (15R-HETE) Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity 15(R)-Hydroxyeicosatetraenoic Acid (15R-HETE), a critical bioactive lipid mediator. It includes detailed application notes and experimental protocols for its use in research and drug development.

Introduction

15(R)-HETE is the R-enantiomer of 15-hydroxyeicosatetraenoic acid, a metabolite of arachidonic acid. It is notably produced through the action of aspirin-acetylated cyclooxygenase-2 (COX-2).[1][2] This eicosanoid plays a significant role in various physiological and pathological processes, acting as a precursor to the specialized pro-resolving mediator 15-epi-Lipoxin A4 and as an agonist for the peroxisome proliferator-activated receptor β/δ (PPARβ/δ).[1] Understanding its biological functions and developing targeted therapeutics requires access to high-purity standards.

Commercial Sources of High-Purity 15R-HETE Standard

A reliable supply of high-purity 15R-HETE is essential for accurate and reproducible experimental results. Several reputable commercial suppliers offer this standard in various quantities and formulations. The following table summarizes the key information from prominent vendors.

Supplier	Catalog Number	Purity	Available Quantities	Formulation
Cayman Chemical	34710	≥98%	25 µg, 50 µg, 100 µg	A solution in ethanol (B145695)
MedchemExpress	HY-113336A	98.0%	100 µg, 250 µg, 1 mg, 5 mg	A solution in ethanol
Santa Cruz Biotechnology	sc-200767	Information not readily available	Contact for details	Information not readily available
Amsbio	AMS.T84605-10-MG	Information not readily available	10 mg	Information not readily available

Signaling Pathways of 15R-HETE

15R-HETE exerts its biological effects through distinct signaling pathways. The two primary pathways are its conversion to 15-epi-Lipoxin A4 and its activation of the nuclear receptor PPARβ/δ.

Biosynthesis of 15R-HETE and 15-epi-Lipoxin A4

Aspirin's irreversible acetylation of COX-2 shifts its catalytic activity from prostaglandin (B15479496) synthesis to the production of 15R-HETE from arachidonic acid.[1] This 15R-HETE is then converted by 5-lipoxygenase (5-LOX) in leukocytes to 15-epi-Lipoxin A4, a potent anti-inflammatory and pro-resolving mediator.

Biosynthesis of 15R-HETE and its conversion to 15-epi-Lipoxin A4.

15R-HETE as a PPARβ/δ Agonist

15R-HETE is a natural ligand and agonist for PPARβ/δ, a nuclear receptor that regulates gene expression involved in lipid metabolism, inflammation, and cell proliferation.[1] Upon binding, PPARβ/δ forms a heterodimer with the retinoid X receptor (RXR) and binds to peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.

15R-HETE activation of the PPARβ/δ signaling pathway.

Experimental Protocols

The following are detailed protocols for common applications of the high-purity 15R-HETE standard.

Cell-Based Assay: Cell Proliferation (MTT Assay)

This protocol outlines the use of 15R-HETE to assess its effect on cell proliferation using a standard MTT assay.

Materials:

• High-purity 15R-HETE standard (from a commercial source)

• Ethanol (for stock solution)

• Cell line of interest (e.g., endothelial cells, cancer cell lines)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Preparation of 15R-HETE Working Solutions: Prepare a stock solution of 15R-HETE in ethanol. On the day of the experiment, prepare serial dilutions of the 15R-HETE stock solution in complete culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the same final concentration of ethanol as the highest 15R-HETE concentration).

• Cell Treatment: Remove the culture medium from the wells and replace it with 100 µL of the prepared 15R-HETE working solutions or the vehicle control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control (set to 100%).

Analytical Method: Quantification by LC-MS/MS

This protocol provides a general workflow for the quantitative analysis of 15R-HETE in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• High-purity 15R-HETE standard

• Internal standard (e.g., 15(S)-HETE-d8)

• HPLC-grade solvents (e.g., methanol (B129727), acetonitrile (B52724), water, formic acid)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system equipped with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation (Solid-Phase Extraction):

  • Thaw biological samples (e.g., plasma, cell culture supernatant) on ice.

  • Add the internal standard to each sample.

  • Acidify the samples with a dilute acid (e.g., formic acid or acetic acid).

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove interferences.

  • Elute the analytes with an appropriate organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the LC mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a C18 reverse-phase column. Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using electrospray ionization. Monitor the specific precursor-to-product ion transitions for 15R-HETE and the internal standard in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Generate a standard curve by plotting the peak area ratio of the 15R-HETE standard to the internal standard against the concentration of the standard.

  • Quantify the concentration of 15R-HETE in the unknown samples by interpolating their peak area ratios from the standard curve.

A generalized workflow for the quantitative analysis of 15R-HETE.

Conclusion

The availability of high-purity 15R-HETE standard from commercial suppliers is crucial for advancing our understanding of its complex roles in health and disease. The detailed protocols and pathway diagrams provided in this document serve as a valuable resource for researchers and professionals in the field, facilitating the design and execution of robust and meaningful experiments. As research into the therapeutic potential of modulating 15R-HETE pathways continues, the demand for reliable standards and well-defined experimental procedures will undoubtedly grow.

References

• 1. caymanchem.com [caymanchem.com]
• 2. amsbio.com [amsbio.com]

Application Notes and Protocols for In Vitro Induction of 15(R)-Hydroxyeicosatetraenoic Acid (15R-Hete) Expression

Audience: Researchers, scientists, and drug development professionals.

Introduction

15-Hydroxyeicosatetraenoic acid (15-Hete) is a bioactive lipid mediator derived from arachidonic acid, playing a crucial role in various physiological and pathological processes, including inflammation and cell proliferation. 15-Hete exists as two stereoisomers, 15(S)-Hete and 15(R)-Hete, which often exhibit distinct biological activities. While 15(S)-Hete is the predominant product of 15-lipoxygenase (15-LOX) enzymes, 15(R)-Hete can be generated through the activity of cytochrome P450 (CYP) enzymes and non-enzymatic lipid peroxidation. Notably, human and rat microsomal cytochrome P450s, such as CYP2C19, metabolize arachidonic acid to a mixture of 15-HETEs, of which over 90% is the 15(R) stereoisomer[1]. The distinct biological roles of these enantiomers necessitate reliable methods for their specific production and quantification.

This document provides detailed protocols for the in vitro induction of 15(R)-Hete expression, primarily through the use of human liver microsomes, followed by a method for the chiral separation of the resulting enantiomers.

Data Presentation

While specific quantitative data for the exclusive in vitro induction of 15(R)-Hete is limited, the following tables summarize the production of 15-Hete (predominantly the 15(S)-isoform) in various in vitro systems to provide a comparative context.

Table 1: Production of 15(S)-Hete in R15L Cells Treated with Arachidonic Acid (AA)

Time (minutes)	15(S)-Hete Concentration (pmol/10^6 cells)
5	500
Further time points show diminishing levels

Data extracted from studies on R15L cells, which predominantly produce 15(S)-HETE.

Table 2: Production of 15(S)-Hete in Primary Human Monocytes

Treatment	Incubation Time	15(S)-Hete Production
Arachidonic Acid (50 µM)	40 minutes	Formation of 15(S)-HETE observed
Calcium Ionophore (5 µM)	40 minutes	Formation of 15(S)-HETE observed

Note: In these experiments, very little 15(R)-HETE was produced.

Signaling Pathways and Experimental Workflows

Cytochrome P450-Mediated Synthesis of 15(R)-Hete

Caption: Cytochrome P450-mediated conversion of arachidonic acid to 15(R)-Hete.

Experimental Workflow for 15(R)-Hete Production and Purification

Caption: Workflow for 15(R)-Hete production, extraction, and purification.

Experimental Protocols

Protocol 1: In Vitro Production of 15(R)-Hete using Human Liver Microsomes

This protocol is designed to produce a mixture of 15-Hete enantiomers with a high proportion of the 15(R) form through the action of cytochrome P450 enzymes in human liver microsomes.

Materials:

• Human Liver Microsomes (pooled, from a reputable supplier)

• Arachidonic Acid (AA)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+) or NADPH

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Ethyl Acetate (B1210297)

• Methanol (B129727)

• Water (HPLC grade)

• Formic Acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Arachidonic Acid in ethanol.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions, or a stock solution of NADPH in buffer.

  • Keep all reagents on ice.

• Incubation:

  • In a microcentrifuge tube, combine the following on ice:

    • Potassium Phosphate Buffer (to a final volume of 200 µL)

    • Human Liver Microsomes (final concentration of 0.5-1.0 mg/mL)

    • Arachidonic Acid (final concentration of 10-50 µM)

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system or NADPH (final concentration of 1 mM).

  • Incubate at 37°C for 30-60 minutes with gentle shaking.

• Reaction Termination and Extraction:

  • Stop the reaction by adding 2 volumes of ice-cold ethyl acetate.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes at 4°C to separate the phases.

  • Carefully collect the upper organic layer (ethyl acetate) containing the lipids.

  • Repeat the extraction of the aqueous layer with another volume of ethyl acetate and pool the organic extracts.

  • Evaporate the solvent under a stream of nitrogen.

• Solid-Phase Extraction (for sample cleanup):

  • Reconstitute the dried extract in a small volume of methanol/water (50:50, v/v).

  • Condition an SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar impurities.

  • Elute the 15-Hete with methanol or ethyl acetate.

  • Evaporate the eluate to dryness under nitrogen.

Protocol 2: Chiral Separation of 15(R)-Hete and 15(S)-Hete by HPLC

This protocol describes the separation of the 15-Hete enantiomers from the mixture produced in Protocol 1.

Materials:

• HPLC system with a UV or Mass Spectrometry (MS) detector

• Chiral HPLC column (e.g., Chiralcel OD-H or equivalent)

• Hexane (B92381) (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Formic Acid or Acetic Acid (for mobile phase modification)

• 15(R)-Hete and 15(S)-Hete standards

Procedure:

• Sample Preparation:

  • Reconstitute the dried, purified extract from Protocol 1 in a small, known volume of the HPLC mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: Chiralcel OD-H (or similar cellulose-based chiral stationary phase)

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 95:5 v/v) with a small amount of acid (e.g., 0.1% formic acid). The exact ratio may need to be optimized for the specific column to achieve baseline separation.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection: UV at 235 nm (for the conjugated diene system in HETEs) or by mass spectrometry for higher sensitivity and specificity.

  • Injection Volume: 10-20 µL

• Analysis:

  • Inject the 15(R)-Hete and 15(S)-Hete standards to determine their retention times.

  • Inject the prepared sample.

  • Identify the peaks corresponding to 15(R)-Hete and 15(S)-Hete in the sample chromatogram based on the retention times of the standards.

  • Quantify the amount of each enantiomer by comparing the peak areas to a standard curve.

Concluding Remarks

The protocols provided offer a robust framework for the in vitro generation and subsequent purification of 15(R)-Hete. The cytochrome P450-based method using human liver microsomes is currently the most direct approach to produce an enrichment of the 15(R) enantiomer. Successful implementation of these protocols will enable researchers to further investigate the specific biological functions of 15(R)-Hete and its potential as a therapeutic target. It is recommended to optimize the reaction and separation conditions for specific experimental setups to achieve the best results.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]

In Vivo Models for Studying 15R-Hete Function: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(R)-Hydroxyeicosatetraenoic acid (15R-Hete) is a lipid mediator derived from arachidonic acid, primarily through the action of aspirin-acetylated cyclooxygenase-2 (COX-2).[1] While its S-stereoisomer, 15S-Hete, generated by 15-lipoxygenase (15-LOX), has been more extensively studied for its roles in inflammation and cell proliferation, 15R-Hete is gaining attention for its distinct biological activities.[2][3] This document provides an overview of established and emerging in vivo models used to investigate the physiological and pathophysiological functions of 15R-Hete and its related compounds. Detailed protocols and data summaries are provided to facilitate experimental design and data interpretation.

I. Models of Inflammatory Disease

A. Dextran (B179266) Sodium Sulphate (DSS)-Induced Colitis in Mice

This model is widely used to study the mechanisms of intestinal inflammation and to evaluate the efficacy of potential anti-inflammatory agents.

Application: To investigate the potential anti-inflammatory properties of 15-Hete in a model of inflammatory bowel disease.

Methodology:

• Animal Model: Female BALB/c mice are typically used.

• Induction of Colitis: Colitis is induced by administering dextran sodium sulphate (DSS) in the drinking water.

• 15-Hete Administration: 15-Hete is administered rectally at a dose of 100 micrograms/kg/day.[4]

• Assessment of Colitis:

  • Macroscopic Scoring: The colon is removed and assessed for inflammation based on a scoring system.

  • Histological Analysis: Colon tissue is fixed, sectioned, and stained for histological evaluation of inflammation.

  • Eicosanoid Profiling: Colon specimens are incubated with [14C]-arachidonic acid, and the production of various eicosanoids (PGE2, LTB4, 12-HETE) is measured by radioimmunoassay and HPLC.[4]

Quantitative Data Summary:

Group	Inflammation Score (Mean)	Endogenous LTB4 Levels	Reference
DSS Control	7.6	Significantly Increased	[4]
DSS + 15-Hete	6.4	Slight, non-significant decrease	[4]

Experimental Workflow:

Workflow for DSS-induced colitis model.

II. Models of Vascular and Pulmonary Disease

A. Diet-Induced Pulmonary Hypertension in Mice

This model investigates the direct causal role of orally administered 15-Hete in the development of pulmonary hypertension (PH).

Application: To determine if dietary 15-Hete is sufficient to induce PH and to study the underlying mechanisms.

Methodology:

• Animal Model: Wild-type (WT) mice (both male and female) are used.[5][6]

• 15-Hete Administration: Mice are fed a diet supplemented with 15-Hete for a specified period (e.g., 3 weeks).[6]

• Assessment of Pulmonary Hypertension:

  • Echocardiography: Doppler echocardiography is used to measure pulmonary artery acceleration time.[6]

  • Right Ventricular Catheterization: Right ventricular systolic pressure (RVSP) is measured directly.[6]

  • Right Ventricular Hypertrophy: The ratio of the right ventricle weight to the left ventricle plus septum weight (RV/LV+S) is calculated.[6]

  • Lipid Profiling: Plasma and lung tissue levels of 15-Hete and other oxidized lipids are measured.[6]

  • Immunohistochemistry and RNA Sequencing: Lung tissue is analyzed for changes in gene expression and cellular infiltration.[5]

Quantitative Data Summary:

Parameter	Control (Normal Chow)	15-Hete Diet	Reference
RVSP (mmHg)
Male Mice	~25	38.8 ± 1	[6]
Female Mice	~25	49.4 ± 3.1	[6]
Pulmonary Arterial Acceleration Time	Baseline	Significantly Decreased	[6]

Signaling Pathway Implicated in 15-Hete-Induced PH:

The study revealed an activation of pathways involved in antigen processing and presentation and T-cell-mediated cytotoxicity, suggesting an immune component to 15-Hete-induced PH.[5]

Proposed pathway for 15-Hete-induced pulmonary hypertension.

B. Hypoxia-Induced Pulmonary Hypertension in Rats

This model is used to study the role of endogenous 15-Hete in the development of pulmonary vascular remodeling in response to hypoxia.

Application: To investigate the involvement of the 15-LO/15-Hete pathway and downstream signaling in hypoxic pulmonary hypertension.

Methodology:

• Animal Model: Rats are exposed to chronic hypoxia.

• Pharmacological Intervention: Nordihydroguaiaretic acid (NDGA), an inhibitor of 15-LO, can be used to block endogenous 15-Hete production.[7]

• Assessment of Pulmonary Vascular Remodeling:

  • Histology: Pulmonary arteries are examined for medial and adventitial thickening.[7]

  • Immunohistochemistry and in situ hybridization: Expression and localization of 15-LO-1 and 15-LO-2 mRNA and protein are determined.[7]

  • Western Blot: Protein levels of apoptotic and anti-apoptotic markers (Bcl-2, Bax, caspase-3) and components of the ROCK pathway are measured in pulmonary artery homogenates.[7]

Signaling Pathway:

15-HETE/ROCK pathway in hypoxic pulmonary hypertension.

III. Models of Neurological Disease

A. Middle Cerebral Artery Occlusion (MCAO) in Mice

This model of ischemic stroke is used to study the role of 15-Hete in post-stroke angiogenesis and functional recovery.

Application: To evaluate the effect of the 15-LOX/15-Hete axis on neurovascular repair after ischemic injury.

Methodology:

• Animal Model: Wild-type and 12/15-lipoxygenase knockout (12/15-LOX-/-) mice are used.

• Induction of Stroke: Ischemic stroke is induced by transient middle cerebral artery occlusion (MCAO).

• Assessment of Stroke Outcome:

  • Behavioral Tests: Neurological function and recovery are assessed using standardized behavioral tests.[8]

  • Infarct Volume Measurement: The size of the cerebral infarct is determined.[8]

  • Immunofluorescence: Double immunofluorescence staining for CD31 (an endothelial cell marker) and Ki67/PCNA (proliferation markers) is used to quantify angiogenesis in the ischemic penumbra.[8]

  • Western Blot: Expression of proteins in the PI3K/Akt signaling pathway is measured.[8]

Quantitative Data Summary:

Group	Cerebral Infarct Area	Neurological Function	Angiogenesis (CD31 & Ki67/PCNA staining)	Reference
Wild-type (MCAO)	Reduced over time	Gradually attenuated dysfunction	Increased	[8]
12/15-LOX-/- (MCAO)	Increased	Worsened dysfunction	Decreased	[8]

Signaling Pathway:

Role of 15-HETE/PI3K/Akt in post-stroke recovery.

Concluding Remarks

The in vivo models described provide a framework for investigating the complex and often context-dependent functions of 15R-Hete and related lipoxygenase products. While many studies do not differentiate between the 15R and 15S stereoisomers, the development of models utilizing aspirin-treated COX-2 systems or the direct administration of purified 15R-Hete will be crucial for delineating its specific biological roles. The provided protocols and data summaries offer a starting point for researchers aiming to explore the therapeutic potential of modulating the 15-Hete signaling axis in various disease states. Careful consideration of the animal species, route of administration, and specific endpoints is essential for designing robust and informative in vivo studies.

References

• 1. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. 15-Hydroxy-eicosatetraenoic acid has minor anti-inflammatory properties in colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oral 15-Hydroxyeicosatetraenoic Acid Induces Pulmonary Hypertension in Mice by Triggering T Cell-Dependent Endothelial Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ROCK pathway participates in the processes that 15-hydroxyeicosatetraenoic acid (15-HETE) mediated the pulmonary vascular remodeling induced by hypoxia in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Key role of 15-LO/15-HETE in angiogenesis and functional recovery in later stages of post-stroke mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of 15(R)-HETE Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

15(R)-Hydroxyeicosatetraenoic acid (15R-HETE) is a bioactive lipid mediator derived from the metabolism of arachidonic acid. Primarily formed by the action of cyclooxygenase (COX) enzymes, particularly aspirin-acetylated COX-2, 15(R)-HETE and its metabolites are implicated in various physiological and pathological processes, including inflammation and cell signaling. Accurate and sensitive detection of these metabolites is crucial for understanding their biological roles and for the development of novel therapeutics.

This document provides detailed application notes and protocols for the analysis of 15(R)-HETE metabolites using state-of-the-art analytical techniques, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Signaling Pathway of 15-HETE

15-HETE is a critical signaling molecule that can influence various cellular processes. The pathway is initiated by the enzymatic conversion of arachidonic acid by either lipoxygenase (LOX) or cyclooxygenase (COX) enzymes. The resulting 15-HETE can then be esterified into phosphatidylethanolamine (B1630911) (PE) to form 15-HETE-PE. This complex can interact with phosphatidylethanolamine-binding protein 1 (PEBP1), leading to the activation of the MEK/ERK signaling cascade, which plays a role in inflammation and airway remodeling. Additionally, 15-HETE has been shown to have anti-apoptotic effects in pulmonary artery smooth muscle cells through the upregulation of the inducible nitric oxide synthase (iNOS) pathway.[1]

Caption: Signaling pathways of 15-HETE involving ALOX15/COX, PEBP1, MEK/ERK, and iNOS.[1]

Analytical Techniques and Protocols

A variety of analytical methods are available for the detection and quantification of 15(R)-HETE. The choice of method depends on the required sensitivity, specificity, and the nature of the biological matrix.

Experimental Workflow for 15(R)-HETE Analysis

The general workflow for analyzing 15(R)-HETE from biological samples involves several key steps, from sample collection and preparation to instrumental analysis and data interpretation.

Caption: A general experimental workflow for the analysis of 15(R)-HETE.

Quantitative Data Summary

The following table summarizes the quantitative performance characteristics of the different analytical methods for the detection of 15-HETE.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Assay Range	Matrix	Reference
LC-MS/MS	15-HETE	<2.6 pg on column	<0.09 ng/mL	-	Plasma, Urine
LC-MS/MS	15-HETE	-	20 pg/mL	20 - 1000 pg/mL	Plasma
ELISA	15-HETE	-	-	0.156 - 10 ng/mL	Serum, Plasma, Cell Culture Supernatant
GC-MS	15-HETE	femtomole range	-	-	Biological Fluids	[2]

Detailed Experimental Protocols

Protocol 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol describes a high-sensitivity method for the quantification of 15(R)-HETE using chiral UHPLC coupled with high-resolution mass spectrometry.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Materials:

  • Biological sample (e.g., 200 µL plasma, serum, or cell culture media)

  • Antioxidant solution (e.g., Butylated hydroxytoluene - BHT)

  • Internal Standard (IS) (e.g., [²H₈]-15(S)-HETE)

  • Methanol (B129727) (HPLC grade)

  • Water (HPLC grade)

  • Hexane (HPLC grade)

  • Ethyl Acetate (HPLC grade)

  • Isopropanol (HPLC grade)

  • Acetic Acid (glacial)

  • SPE cartridges (e.g., Oasis HLB)

  • Nitrogen evaporator

• Procedure:

  • To the biological sample, add an antioxidant like BHT to prevent autooxidation.[1]

  • Spike the sample with a suitable internal standard, such as [²H₈]-15(S)-HETE, to correct for extraction losses.[1][3]

  • Precipitate proteins by adding methanol, vortex, and centrifuge at high speed (e.g., 20,000 x g for 5 minutes).[1]

  • Condition the SPE cartridge by washing with methanol followed by water.[1]

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.[1]

  • Wash the cartridge to remove interfering substances.

  • Elute the analytes with a suitable organic solvent like methanol or ethyl acetate.[1]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[1]

  • Reconstitute the dried residue in a small volume of a suitable solvent for LC-MS analysis.[1]

2. Chiral UHPLC Conditions

• Column: A suitable chiral column capable of separating HETE enantiomers.

• Mobile Phase A: Hexanes

• Mobile Phase B: 2-Propanol/Methanol (50/50, v/v)

• Flow Rate: 0.25 - 0.4 mL/min

• Gradient: A suitable gradient to achieve separation of 15(R)-HETE and 15(S)-HETE.

• Injection Volume: 10 µL

3. Mass Spectrometry Conditions

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Thermo Q-Exactive HF).

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in negative electron capturing ion mode.[1]

• Scan Mode: Parallel Reaction Monitoring (PRM).[1]

• Precursor Ion [M-H]⁻: m/z 319.23 for underivatized HETEs.[1]

• Internal Standard Precursor: m/z 327.27 for [²H₈]-15(S)-HETE.[1]

• Collision Energy: Optimized for fragmentation of the precursor ion.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of HETEs, which can be adapted for 15(R)-HETE, using GC-MS following derivatization.

1. Sample Preparation and Derivatization

• Sample Extraction: Follow the SPE protocol described for LC-MS/MS.

• Derivatization:

  • The dried extract containing the HETEs is derivatized to increase volatility for GC analysis. A common method is to form pentafluorobenzyl (PFB) esters.

  • React the dried extract with PFB bromide in the presence of a catalyst.

  • After the reaction, the derivatized sample is reconstituted in a suitable solvent for GC-MS injection.

2. GC-MS Conditions

• GC Column: A capillary column suitable for the separation of fatty acid derivatives.

• Carrier Gas: Helium.

• Injector Temperature: Optimized to ensure volatilization without degradation.

• Oven Temperature Program: A temperature gradient is used to separate the different HETE isomers.

• Mass Spectrometer:

  • Ionization Mode: Negative Ion Chemical Ionization (NICI) is often used for high sensitivity with PFB derivatives.[2]

  • Detection Mode: Selected Ion Monitoring (SIM) of characteristic ions for 15-HETE derivatives.

Protocol 3: Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a competitive immunoassay for the quantitative measurement of 15(R)-HETE.

1. Principle of the Assay

The assay is based on the principle of competitive binding. 15-HETE present in the sample competes with a fixed amount of labeled 15-HETE for a limited number of binding sites on a specific antibody. The amount of labeled 15-HETE bound to the antibody is inversely proportional to the concentration of 15-HETE in the sample.

2. Sample Preparation

• Serum: Collect blood and allow it to clot. Centrifuge to separate the serum.

• Plasma: Collect blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate the plasma.

• Cell Culture Supernatants: Centrifuge the media to remove cells and debris.

3. Assay Procedure

• Prepare standards and samples.

• Add standards and samples to the wells of a microtiter plate pre-coated with a capture antibody.

• Add a fixed amount of HRP-conjugated 15-HETE to each well.

• Incubate to allow for competitive binding.

• Wash the plate to remove unbound reagents.

• Add a substrate solution (e.g., TMB) to develop a colorimetric signal.

• Stop the reaction and measure the absorbance at a specific wavelength (e.g., 450 nm).

• The concentration of 15-HETE in the samples is determined by comparing their absorbance to a standard curve.

Conclusion

The choice of analytical technique for the detection of 15(R)-HETE metabolites depends on the specific research question and available resources. LC-MS/MS offers the highest sensitivity and specificity, allowing for the chiral separation of 15(R)- and 15(S)-HETE. GC-MS provides a robust alternative, particularly with derivatization to enhance sensitivity. ELISA kits offer a high-throughput and cost-effective option for screening a large number of samples, though they may have limitations in specificity compared to mass spectrometry-based methods. The detailed protocols and data presented in these application notes provide a comprehensive resource for researchers to accurately and reliably measure 15(R)-HETE and its metabolites in various biological matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 15R-Hete in different solvent and storage conditions.

Application Note: Stability and Handling of 15(R)-HETE

Introduction

15(R)-hydroxyeicosatetraenoic acid (15R-HETE) is a monohydroxy fatty acid and an important lipid mediator derived from arachidonic acid. It is primarily produced by aspirin-acetylated cyclooxygenase-2 (COX-2) and cytochrome P450 (CYP) isoform CYP2C9.[1] As a stereoisomer of the more commonly studied 15(S)-HETE, 15R-HETE serves as a precursor in the transcellular biosynthesis of specialized pro-resolving mediators like 15(R)-lipoxin A₄.[1] Given its role in inflammatory and cellular signaling pathways, accurate quantification and handling are critical for reliable experimental outcomes. This document provides detailed information on the stability of 15R-HETE in various solvents and under different storage conditions, along with protocols for its handling, extraction, and analysis.

Stability and Storage Conditions

The stability of 15R-HETE is crucial for maintaining its biological activity and ensuring accurate experimental results. As with many polyunsaturated fatty acids, 15R-HETE is susceptible to degradation through autoxidation. Proper storage and handling are therefore essential.

Recommended Storage:

For long-term storage, 15R-HETE should be stored at -20°C as a solution in an organic solvent such as ethanol.[1] Under these conditions, it is reported to be stable for at least two years.[1][2]

Solvent Systems:

15R-HETE exhibits good solubility in various organic solvents but has limited solubility in aqueous buffers. When preparing aqueous solutions, it is recommended to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer. Aqueous solutions of HETEs should be prepared fresh and are not recommended for storage for more than one day.[2]

Summary of Stability and Solubility Data

Parameter	Condition	Recommendation/Observation
Long-Term Storage	-20°C in Ethanol	Stable for ≥ 2 years.[1][2]
Shipping	Wet ice	Standard for continental US; may vary for other locations.[1]
Solubility	Ethanol	Miscible.[1][3] Supplied as a solution in ethanol.[1]
DMSO (Dimethyl sulfoxide)	Miscible.[1][3]
DMF (Dimethylformamide)	Miscible.[1][3]
PBS (Phosphate-Buffered Saline), pH 7.2	~0.8 mg/mL.[1][3] Aqueous solutions should be used the same day.[2]
0.1 M Na₂CO₃	~2 mg/mL.[1][3]
Autoxidation	Exposure to air at elevated temperatures	A synthetic, more stable isomer was developed for studies requiring resistance to autoxidation.[4]

Signaling and Metabolic Pathways

15R-HETE is a key intermediate in several important biological pathways. Its formation and subsequent metabolism are tightly regulated.

Biosynthesis of 15(R)-HETE from Arachidonic Acid.

Once formed, 15R-HETE can be further metabolized by other enzymes, leading to the production of pro-resolving mediators or other signaling molecules.

Key metabolic pathways of 15(R)-HETE.

Experimental Protocols

Accurate and reproducible results in studies involving 15R-HETE depend on meticulous sample handling and analytical procedures.

Protocol 1: General Handling and Storage of 15R-HETE Standards

• Receiving and Initial Storage : Upon receipt, store the 15R-HETE solution at -20°C in its original vial.[1]

• Aliquoting : To avoid repeated freeze-thaw cycles, it is advisable to prepare aliquots. If the standard is in an organic solvent like ethanol, it can be aliquoted into smaller amber glass vials with Teflon-lined caps.

• Solvent Evaporation : To change the solvent, evaporate the original solvent (e.g., ethanol) under a gentle stream of nitrogen gas.[2] Immediately add the desired solvent, such as DMSO or DMF, to the dried residue.[2]

• Long-Term Storage : Store all stock solutions and aliquots at -20°C.

Protocol 2: Extraction of 15R-HETE from Biological Matrices using Solid-Phase Extraction (SPE)

This protocol is adapted for extracting HETEs from plasma, serum, or cell culture media.[5]

• Sample Preparation :

  • Pipette 200 µL of the biological sample (e.g., plasma) into a borosilicate glass test tube.[6]

  • Add an appropriate internal standard, such as [²H₈]-15(S)-HETE, to correct for extraction efficiency.[5]

  • Acidify the sample by adding a suitable buffer to adjust the pH, which enhances the retention of acidic analytes like HETEs on the SPE sorbent.

• SPE Cartridge Conditioning :

  • Condition an Oasis® HLB SPE cartridge by washing it sequentially with 1 mL of methanol (B129727) and then 1 mL of water.[6]

• Sample Loading :

  • Load the prepared biological sample onto the conditioned SPE cartridge.

• Washing :

  • Wash the cartridge with 1 mL of 10% methanol in water to remove hydrophilic impurities.[6]

• Drying :

  • Dry the SPE cartridge thoroughly under a vacuum or by passing air through it for approximately 20 minutes.[5]

• Elution :

  • Elute the HETEs from the cartridge using 1-2 mL of a strong organic solvent like methanol or ethyl acetate.[5]

• Solvent Evaporation and Reconstitution :

  • Dry the eluted sample under a gentle stream of nitrogen gas at room temperature or slightly elevated temperature (e.g., up to 50°C).[5]

  • Reconstitute the dried residue in a small volume (e.g., 50-100 µL) of a solvent compatible with the analytical method (e.g., methanol or the initial mobile phase for LC-MS).[5]

Protocol 3: Chiral UHPLC-HRMS Analysis of 15R-HETE

To differentiate between 15R-HETE and its enantiomer 15S-HETE, chiral chromatography is necessary. High-resolution mass spectrometry (HRMS) provides high sensitivity and specificity for quantification.[7]

Experimental Workflow Diagram

General experimental workflow for 15(R)-HETE analysis.

LC-MS/MS Parameters for HETE Quantification

The following table provides an example of parameters that can be used for the quantification of HETEs.

Parameter	Setting	Reference
Chromatography	Chiral UHPLC	[7]
Mass Spectrometer	High-Resolution Mass Spectrometer (e.g., Thermo Q-Exactive HF)	[5][7]
Ionization Mode	Negative Electron Capture Atmospheric Pressure Chemical Ionization (ECAPCI)	[5][7]
Precursor Ion (m/z)	319.23 for underivatized HETEs	[5][7]
Internal Standard (m/z)	327.27 for [²H₈]-15(S)-HETE	[5][7]
Scan Mode	Parallel Reaction Monitoring (PRM)	[5][7]
Collision Energy	Normalized Collision Energy (NCE) set to 20 (arbitrary units)	[5]
Quantification	Based on the most intense product ion using a narrow mass window	[5]

Note on Derivatization: To enhance sensitivity, especially in negative electron capture mode, HETEs can be derivatized to pentafluorobenzyl (PFB) esters by reacting the dried extract with PFB bromide.[5][7]

Disclaimer: These protocols provide a general guideline. Researchers should optimize the procedures for their specific applications and instrumentation. Always refer to the manufacturer's safety data sheets before handling any chemical compounds.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid: A stable isomer of 15(S)-HETE that retains key vasoconstrictive and antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting poor separation of HETE stereoisomers in HPLC.

Welcome to the technical support center for the analysis of hydroxyeicosatetraenoic acid (HETE) stereoisomers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during HPLC separation of these critical signaling lipids.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor or no separation between HETE stereoisomers.

Q: Why am I not seeing any separation between my HETE enantiomers (e.g., 12(S)-HETE and 12(R)-HETE)?

A: The most common reason for a complete lack of separation between enantiomers is the use of an achiral HPLC column. Enantiomers have identical physical properties and will not separate on standard stationary phases like C18.[1] To resolve enantiomers, a chiral stationary phase (CSP) is mandatory.[2][3] Polysaccharide-based CSPs are widely used and effective for this purpose.[3][4]

Q: I'm using a chiral column, but my stereoisomers are still co-eluting or have very poor resolution. What should I do?

A: If you are using a chiral column and still observing poor separation, the issue likely lies with your method parameters. Several factors can be optimized:

• Mobile Phase Composition: Chiral separations are extremely sensitive to the mobile phase.[3] Even small changes in the solvent ratio or additives can dramatically impact selectivity. For normal-phase applications, adjust the ratio of your primary solvents (e.g., hexane (B92381) and isopropanol). For reversed-phase, modify the organic solvent (methanol or acetonitrile) concentration and the concentration of acidic/basic additives.[2]

• Flow Rate: The kinetics of interaction between the analyte and a complex CSP are often slow. Decreasing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min or lower) can increase the interaction time, leading to enhanced peak efficiency and better resolution.

• Temperature: The effect of temperature on chiral separations is complex and unpredictable.[5] Unlike standard reversed-phase chromatography, where lower temperatures generally improve resolution, in chiral separations, either increasing or decreasing the temperature can be beneficial.[4][6] It is an important parameter to screen during method development.

Issue 2: Poor peak shape (broadening, tailing, or splitting).

Q: My HETE isomer peaks are broad and show significant tailing. What is the cause?

A: Poor peak shape can stem from several sources:

• Sample Overload: Injecting too much sample can saturate the chiral stationary phase, leading to broad, tailing peaks. Try reducing the injection volume or sample concentration.

• Column Contamination: Biological samples contain many interfering substances that can accumulate at the head of the column if sample preparation is inadequate.[7] This can distort peak shape. Ensure you are using a robust sample preparation method, such as solid-phase extraction (SPE).[8]

• Inappropriate Sample Solvent: The sample should be dissolved in a solvent that is of equal or weaker strength than the mobile phase.[9] Dissolving the sample in a much stronger solvent can cause peak distortion. It is best to reconstitute the final extract in the initial mobile phase.[8]

• Secondary Interactions: Unwanted ionic interactions between the acidic HETE molecules and the stationary phase can cause tailing. Adding a small amount of a competing acid (like acetic or formic acid) to the mobile phase can mitigate these effects and improve peak symmetry.

Q: My peaks appear to be splitting. What does this indicate?

A: Peak splitting can be caused by:

• Column Degradation: A void or channel may have formed at the head of the column due to high pressure or physical shock.[7] This can sometimes be resolved by reversing and flushing the column (check manufacturer's instructions first) or may require column replacement.

• Partial Clogging: A partially blocked frit at the column inlet can cause uneven flow distribution, leading to split peaks.

• Injector Issues: Problems with the autosampler needle or injection valve can cause the sample to be introduced onto the column in a non-uniform band.

Issue 3: Inconsistent retention times.

Q: Why are the retention times for my HETE isomers shifting between runs?

A: Fluctuating retention times are often a sign of instability in the HPLC system or mobile phase.[7]

• Mobile Phase Preparation: For normal-phase chromatography, the mobile phase is highly sensitive to trace amounts of water, which can drastically alter retention times.[7] Ensure your solvents are dry and consider pre-mixing your mobile phase in a single container to avoid variations from online mixing pumps.[7]

• Temperature Fluctuation: Lack of a column thermostat or significant changes in ambient lab temperature can cause retention time drift. Use a column oven to maintain a constant, stable temperature.[10]

• Column Equilibration: Chiral columns, especially in normal-phase or polar organic modes, can require long equilibration times. Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. An unstable baseline is often an indicator of an unequilibrated column.

• Pump Performance: Inconsistent pump performance or leaks in the system can lead to a fluctuating mobile phase composition and, consequently, shifting retention times.

Quantitative Data Summary

Optimizing HPLC parameters is key to achieving good separation. The following table summarizes the typical effects of adjusting core parameters in chiral HPLC.

Parameter	Change	Expected Effect on Resolution	Rationale	Typical Starting Point for Optimization
Flow Rate	Decrease	Often Improves	Increases interaction time with the chiral stationary phase, improving efficiency.	0.2 - 1.0 mL/min
Temperature	Increase or Decrease	Unpredictable	Alters the thermodynamics of the chiral recognition mechanism.[4][5]	Test at 15°C, 25°C, and 40°C
Mobile Phase Modifier (Acid)	Increase Concentration	May Improve or Worsen	Modifies analyte ionization and interaction with the CSP, affecting selectivity.[3]	0.1% Acetic or Formic Acid
Solvent Strength	Decrease	Generally Improves	Increases retention and allows for more interaction with the stationary phase, often enhancing selectivity.	Adjust organic component by ±5-10%

Detailed Experimental Protocol

Protocol: Chiral Separation of 12(S)-HETE and 12(R)-HETE

This protocol provides a general methodology for the separation of HETE enantiomers using normal-phase chiral HPLC. Note: This is a starting point and may require optimization for your specific instrument and application.

1. Sample Preparation (Solid-Phase Extraction) [8]

• Materials: C18 SPE Cartridges, Methanol (B129727), Water, Hexane, Ethyl Acetate, Acetic Acid.

• Procedure:

  • Acidify Sample: Acidify aqueous samples (e.g., plasma, cell culture supernatant) to pH ~3.5 with 0.1% acetic acid.[8]

  • Condition Cartridge: Wash a C18 SPE cartridge with 3 mL of methanol, followed by 3 mL of water.

  • Load Sample: Apply the acidified sample to the conditioned cartridge.

  • Wash: Wash the cartridge with 3 mL of 10% methanol in water to remove polar impurities.

  • Elute: Elute the HETEs from the cartridge with 2 mL of ethyl acetate.

  • Evaporate: Dry the eluate under a gentle stream of nitrogen.

  • Reconstitute: Reconstitute the dried extract in 100 µL of the HPLC mobile phase.[8]

2. HPLC Method Parameters

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: Polysaccharide-based Chiral Stationary Phase (e.g., Daicel CHIRALPAK series).

• Mobile Phase: Hexane / Isopropanol / Acetic Acid (e.g., 95 : 5 : 0.1, v/v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Detection: UV detector at 235 nm.

• Injection Volume: 10 µL.

3. Data Analysis

• Identify peaks corresponding to the HETE enantiomers based on retention times of analytical standards.

• Integrate the peak areas to quantify the amount of each stereoisomer present in the sample.

Visual Guides

Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting poor HETE stereoisomer separation.

HPLC Parameter Relationships

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Improvement of chiral separation efficiency through temperature control during one time high performance liquid chromatography analysis: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. greyhoundchrom.com [greyhoundchrom.com]
• 10. iosrphr.org [iosrphr.org]

Optimizing extraction of 15R-Hete from complex biological matrices.

Welcome to the technical support center for the optimized extraction of 15R-HETE from complex biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that can arise during the handling, extraction, and analysis of 15R-HETE.

Sample Handling and Stability

• Question 1: My 15R-HETE recovery is low and inconsistent. What are the potential causes?

  • Answer: Low and variable recovery of 15R-HETE can stem from several factors, primarily related to degradation or inefficiencies in the extraction procedure itself. As a polyunsaturated fatty acid derivative, 15R-HETE is susceptible to auto-oxidation, a process accelerated by exposure to air, light, and trace metals.[1] Improper storage is another common culprit; while short-term storage at -20°C may be acceptable, long-term stability is best maintained at -80°C to prevent gradual degradation.[1][2] It is also crucial to minimize freeze-thaw cycles.[1] For biological samples, endogenous enzymes like esterases can degrade the analyte. To mitigate this, it is recommended to work quickly at low temperatures (on ice) to minimize enzymatic activity.[1]

• Question 2: How can I minimize the degradation of 15R-HETE during sample handling and storage?

  • Answer: To minimize degradation, it is crucial to process samples as quickly as possible after collection.[2] Always keep samples on ice during processing and store them at -80°C for long-term preservation.[2] Using high-purity, LC-MS grade solvents and incorporating antioxidants into your sample preparation workflow can help prevent oxidation.[1] Where possible, use glass or polypropylene (B1209903) tubes to minimize the use of plastics that can leach interfering chemicals.[1]

Extraction Procedures: Solid-Phase Extraction (SPE)

• Question 3: I'm experiencing low recovery during Solid-Phase Extraction (SPE). What are the common pitfalls?

  • Answer: Low recovery in SPE can be attributed to several issues. A primary concern is a mismatch between the sorbent's retention mechanism and the chemical properties of 15R-HETE.[3][4] For instance, using a reversed-phase cartridge for a highly polar analyte can lead to poor retention.[4] Another common issue is incomplete elution due to an elution solvent that is not strong enough to fully recover the analyte from the SPE sorbent.[1][3] Analyte breakthrough can also occur if the sample is loaded onto the column too quickly or if the sorbent capacity is exceeded.[1] It is also critical to prevent the sorbent from drying out between the conditioning and sample loading steps for silica-based cartridges, as this can negatively impact recovery.[1]

• Question 4: How can I troubleshoot and optimize my SPE protocol for better 15R-HETE recovery?

  • Answer: To improve recovery, first ensure you are using the appropriate sorbent type for 15R-HETE (e.g., a C18 reversed-phase cartridge).[2][4] The conditioning of the SPE cartridge is a critical step; it should be conditioned with a solvent like methanol (B129727) or isopropanol, followed by equilibration with a solution similar in composition to your sample.[5][6] During sample loading, maintain a slow and steady flow rate to ensure proper binding.[4][6] For the washing steps, use a weak solvent to remove interferences without prematurely eluting the analyte.[4] Finally, ensure your elution solvent is strong enough and that you are using a sufficient volume to completely desorb the 15R-HETE from the sorbent.[3][7]

Extraction Procedures: Liquid-Liquid Extraction (LLE)

• Question 5: I'm observing emulsion formation during my Liquid-Liquid Extraction (LLE). How can I prevent this?

  • Answer: Emulsion formation is a common problem in LLE, especially with samples high in lipids or proteins. To prevent this, instead of vigorous shaking, try gently swirling or rocking the separatory funnel.[4] The addition of a saturated sodium chloride solution (brine) can help break emulsions by increasing the ionic strength of the aqueous phase.[4] Centrifugation is another effective method to separate the layers.[4] If emulsions persist, consider using a different organic solvent that is less prone to emulsion formation.[4]

Data Analysis and Quantification

• Question 6: I'm seeing a low or no signal for 15R-HETE in my LC-MS/MS analysis. What should I check?

  • Answer: A low or absent signal can be due to several factors. First, review your sample collection and storage procedures to rule out degradation.[2] Next, re-evaluate your extraction protocol for efficiency, paying close attention to pH adjustments and proper SPE conditioning and elution steps.[2] Poor ionization in the mass spectrometer is another possibility; optimize your MS parameters, including ionization source settings.[2] It is also possible that the analyte is being lost due to adsorption to plasticware.[2]

• Question 7: How important is an internal standard for accurate quantification?

  • Answer: The use of an appropriate internal standard (IS) is critical for accurate and robust quantification by LC-MS.[8] An isotopically labeled internal standard, such as 15(S)-HETE-d8, is considered the gold standard.[8][9] These standards have chemical characteristics and extraction efficiencies similar to the analyte, co-elute chromatographically, and have a similar response factor, but are distinguishable by mass spectrometry.[8] The addition of a deuterated internal standard at the beginning of the sample preparation process is essential for correcting for analyte loss during processing.[10]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 15R-HETE from Plasma

This protocol is a general procedure for the extraction of 15R-HETE from plasma samples.

• Sample Pre-treatment:

  • Thaw frozen plasma samples on ice.[2]

  • To 200 µL of plasma in a glass tube, add 10 µL of an internal standard solution (e.g., 15(S)-HETE-d8).[11]

  • Acidify the plasma to a pH of approximately 3.5 with a suitable acid (e.g., 2M hydrochloric acid or 0.1% acetic acid).[2][11]

  • Incubate on ice for 15 minutes.[2]

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to precipitate proteins.[2][12]

  • Collect the supernatant.[2]

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge.[2]

  • Condition the cartridge by passing 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to run dry.[2]

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.[2]

• Washing:

  • Wash the cartridge with 5 mL of water to remove polar impurities.[2]

  • Wash with 5 mL of 15% aqueous methanol to remove less polar impurities.[2]

  • Wash with 5 mL of hexane (B92381) to elute neutral lipids.[2]

• Elution:

  • Elute the 15R-HETE with 5 mL of ethyl acetate (B1210297) or methyl formate.[1][2]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[1][2]

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[1][2]

Protocol 2: Liquid-Liquid Extraction (LLE) for 15R-HETE from Plasma

This protocol is based on the robust Bligh and Dyer method for lipid extraction.[10]

• Sample Aliquot and Internal Standard Spiking:

  • In a glass tube, place 1 mL of plasma.[10]

  • Add a known amount of a deuterated internal standard (e.g., 15(S)-HETE-d8).[10]

• Homogenization:

  • Add 1 mL of 0.9% NaCl and homogenize in a mixture of 1:2 (v/v) chloroform (B151607):methanol.[10]

  • Vortex for 10-15 minutes.[10]

• Phase Separation:

  • Add 1.25 mL of chloroform and mix for 1 minute.[10]

  • Add 1.25 mL of 0.9% NaCl and mix for an additional 1 minute.[10]

  • Centrifuge the mixture at 1,600 x g for 15 minutes to separate the aqueous and organic layers.[10]

• Collection:

  • Carefully collect the lower organic phase (chloroform layer) using a glass pipette.[10]

• Evaporation:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen or in a vacuum rotary evaporator.[10]

• Reconstitution:

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the LC-MS/MS mobile phase.[10]

Data Presentation

Table 1: Recommended Storage Conditions for HETE Analytes

Storage Duration	Temperature	Solvent/Matrix	Notes
Short-Term	-20°C	Organic solvent with an antioxidant	Acceptable for less than 1 month, but -80°C is preferred.[1]
Long-Term	-80°C	In solvent or as a dried extract	Recommended for optimal stability.[2]
Working Solution	4°C (on ice)	In organic solvent or prepared for injection	Keep on ice and use as quickly as possible. Avoid repeated freeze-thaw cycles.[1]

Table 2: Typical LC-MS/MS Parameters for HETE Analysis

Parameter	Value	Reference
Liquid Chromatography
Mobile Phase A	0.1% acetic acid in water	[11]
Mobile Phase B	0.1% acetic acid in acetonitrile:methanol (90:10 v/v)	[11]
Flow Rate	0.3 mL/min	[11]
Injection Volume	10 µL	[11]
Column Temperature	35 °C	[11]
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	General knowledge for lipid analysis
Scan Type	Multiple Reaction Monitoring (MRM)	[13]

Visualizations

Caption: A typical experimental workflow for the extraction and analysis of 15R-HETE.

Caption: A troubleshooting workflow for low 15R-HETE recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. welch-us.com [welch-us.com]
• 4. benchchem.com [benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Challenges and recent advances in quantitative mass spectrometry‐based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Blood Plasma and Serum Preparation | Thermo Fisher Scientific - DE [thermofisher.com]
• 13. researchgate.net [researchgate.net]

How to prevent auto-oxidation of 15R-Hete during sample preparation.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the handling and preparation of 15R-hydroxyeicosatetraenoic acid (15R-HETE) samples to minimize auto-oxidation and ensure accurate experimental results.

I. Frequently Asked Questions (FAQs)

Q1: Why is preventing auto-oxidation of 15R-HETE crucial for my experiments?

A1: 15R-HETE is a lipid mediator with a polyunsaturated fatty acid structure, making it highly susceptible to auto-oxidation when exposed to air, light, and certain storage conditions. This degradation can lead to the formation of various byproducts, resulting in artificially low measurements of 15R-HETE and the appearance of unexpected peaks in your chromatogram. This can compromise the accuracy and reproducibility of your experimental data.

Q2: What are the primary factors that contribute to the auto-oxidation of 15R-HETE?

A2: The primary factors include:

• Exposure to Oxygen: The presence of oxygen is a key driver of the oxidation process.

• Exposure to Light: UV light can catalyze the oxidation of polyunsaturated fatty acids.

• Elevated Temperatures: Higher temperatures accelerate the rate of chemical reactions, including oxidation.

• Presence of Metal Ions: Trace metal ions can act as catalysts for lipid peroxidation.

• Repeated Freeze-Thaw Cycles: These cycles can disrupt the sample matrix and increase exposure to oxygen.[1][2][3][4][5]

Q3: What is the single most important step to prevent the degradation of 15R-HETE during sample collection?

A3: The most critical step is to immediately inhibit enzymatic activity and prevent ex vivo formation of eicosanoids. This can be achieved by adding a cyclooxygenase inhibitor, such as indomethacin (B1671933) (10-15 µM), to your collection tubes and keeping the samples on ice.[6][7][8]

Q4: What is the recommended long-term storage condition for 15R-HETE standards and samples?

A4: For long-term stability, 15R-HETE should be stored at -80°C under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed vial, protected from light. It is often supplied in an organic solvent like ethanol.

Q5: Can I store 15R-HETE in an aqueous buffer?

A5: It is not recommended to store 15R-HETE in aqueous buffers for extended periods, as this can accelerate degradation. If your experiment requires an aqueous solution, it should be prepared fresh from a stock solution in an organic solvent immediately before use.

II. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of 15R-HETE	1. Degradation during storage or processing: Exposure to air, light, or high temperatures. 2. Inefficient Solid-Phase Extraction (SPE): Incorrect solvent strength, pH, or flow rate.[6] 3. Analyte loss during solvent evaporation: Over-drying or excessive heat.	1. Add an antioxidant like Butylated Hydroxytoluene (BHT) to all solvents. Store samples at -80°C under inert gas and protect from light. 2. Optimize the SPE protocol. Ensure the sample is acidified to pH ~3.5 before loading on a C18 column. Use a weaker wash solvent or a stronger elution solvent as needed.[7][9] 3. Evaporate solvents under a gentle stream of nitrogen at room temperature.
High variability between replicate samples	1. Inconsistent sample handling: Differences in exposure to air or temperature. 2. Inconsistent SPE procedure: Variations in flow rates or drying of the SPE cartridge between steps.[6] 3. Non-homogenous sample.	1. Standardize the sample preparation workflow for all samples. 2. Use an automated SPE system for consistency or ensure manual flow rates are controlled. Do not allow the sorbent to dry out between conditioning, loading, and washing steps. 3. Ensure the sample is thoroughly vortexed before aliquoting.
Appearance of unexpected peaks in the chromatogram	1. Oxidation products of 15R-HETE: Degradation of the analyte. 2. Contaminants from solvents or plasticware: Leaching of plasticizers or impurities from low-grade solvents. 3. Matrix effects: Co-elution of other compounds from the biological sample.	1. Implement all the recommended preventative measures against oxidation (antioxidants, low temperature, inert gas, light protection). 2. Use high-purity, LC-MS grade solvents and glass or polypropylene (B1209903) tubes. Run a solvent blank to identify any background peaks. 3. Optimize the chromatographic separation to better resolve 15R-HETE from interfering compounds.
Difficulty dissolving 15R-HETE	1. Inappropriate solvent: 15R-HETE has low solubility in aqueous solutions. 2. Precipitation upon dilution: Adding a concentrated organic stock solution to an aqueous buffer too quickly.	1. Dissolve 15R-HETE in an organic solvent such as ethanol, methanol (B129727), or DMSO. 2. Add the organic stock solution to the aqueous buffer slowly while vortexing to prevent precipitation.

III. Quantitative Data on Stability

Disclaimer: Specific quantitative stability data for 15R-HETE is limited in the public domain. The following tables provide data for general fatty acids or are qualitative recommendations for HETEs. Researchers should perform their own stability studies for their specific experimental conditions.

Table 1: Effect of Antioxidant (BHT) on Fatty Acid Stability in Red Blood Cells (as a proxy for HETEs)

Storage Condition	Without BHT (% change after 26 weeks)	With BHT (% change after 26 weeks)
-20°C	Some fatty acids increased by 33-84%, while others decreased by 54-62%	Stable
-80°C	Some fatty acids increased by 16-100%, while others decreased by 46-60%	Stable

(Data adapted from a study on various fatty acids in red blood cells and may not be directly representative of 15R-HETE stability, but illustrates the protective effect of BHT.)

Table 2: General Recommendations for 15R-HETE Storage and Handling

Parameter	Recommendation	Rationale
Temperature	-80°C for long-term storage. Keep on ice during processing.	Minimizes enzymatic and chemical degradation.
Atmosphere	Store under an inert gas (argon or nitrogen).	Prevents oxidation by displacing oxygen.
Light	Store in amber vials or protect from light.	Prevents photo-oxidation.
Solvent	Store in an organic solvent (e.g., ethanol). Prepare aqueous solutions fresh.	Enhances stability compared to aqueous buffers.
Additives	Add an antioxidant (e.g., BHT at 0.005%) to all solvents.	Scavenges free radicals and inhibits lipid peroxidation.
Freeze-Thaw Cycles	Aliquot samples to minimize freeze-thaw cycles.	Each cycle can introduce oxygen and degrade the sample.[1][2][3][4][5]

IV. Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 15R-HETE from Biological Fluids

This protocol is a general guideline for the extraction of 15R-HETE from plasma, serum, or cell culture media using a C18 SPE cartridge.

Materials:

• C18 SPE Cartridges

• Methanol (HPLC grade, with 0.005% BHT)

• Ethyl Acetate (HPLC grade, with 0.005% BHT)

• Hexane (B92381) (HPLC grade)

• Deionized Water

• 2M Hydrochloric Acid

• Internal Standard (e.g., 15(S)-HETE-d8)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • To 1 mL of sample (plasma, serum, etc.), add the internal standard.

  • Acidify the sample to pH 3.5 by adding approximately 50 µL of 2M HCl.[7]

  • Vortex and let stand at 4°C for 15 minutes.

  • Centrifuge at 2,500 x g for 10 minutes at 4°C to pellet any precipitate.[7]

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 10 mL of ethyl acetate.

  • Wash with 10 mL of methanol.

  • Equilibrate with 10 mL of deionized water. Do not allow the cartridge to go dry.[7]

• Sample Loading:

  • Load the supernatant from the prepared sample onto the conditioned C18 cartridge at a flow rate of approximately 0.5 mL/min.[7]

• Washing:

  • Wash the cartridge with 10 mL of deionized water.

  • Wash the cartridge with 10 mL of 15% methanol in water.

  • Wash the cartridge with 10 mL of hexane to remove non-polar lipids.[7]

• Elution:

  • Elute the 15R-HETE with 10 mL of ethyl acetate.[7]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

V. Visualizations

Signaling Pathway of 15R-HETE Formation and Action

Caption: Biosynthesis and downstream signaling of 15R-HETE.

Experimental Workflow for 15R-HETE Analysis

Caption: A typical workflow for the extraction and analysis of 15R-HETE.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Effect of multiple freeze-thaw cycles on selected biochemical serum components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Effects of a Single Freeze-Thaw Cycle on Concentrations of Nutritional, Noncommunicable Disease, and Inflammatory Biomarkers in Serum Samples - Journal of Laboratory Physicians [jlabphy.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. arborassays.com [arborassays.com]
• 8. caymanchem.com [caymanchem.com]
• 9. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Technical Support Center: Analysis of 15R-HETE by Mass Spectrometry

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the interpretation of mass spectrometry data for 15(R)-hydroxyeicosatetraenoic acid (15R-HETE).

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 15R-HETE in mass spectrometry?

A1: When using liquid chromatography-mass spectrometry (LC-MS) with electrospray ionization (ESI) in negative ion mode, 15R-HETE will be detected as its deprotonated molecule, [M-H]⁻. The expected mass-to-charge ratio (m/z) for this precursor ion is 319.23 .[1]

Q2: How can I distinguish between 15R-HETE and its enantiomer, 15S-HETE?

A2: Mass spectrometry alone cannot differentiate between enantiomers like 15R-HETE and 15S-HETE because they have identical masses and fragmentation patterns.[2] Therefore, their distinction relies entirely on chromatographic separation prior to MS detection. This is achieved by using a chiral stationary phase (chiral column) in the HPLC or UHPLC system, which allows for the differential retention and elution of the two enantiomers.[2][3][4]

Q3: What are the characteristic product ions (fragments) observed for 15-HETE in MS/MS analysis?

A3: Collision-induced dissociation (CID) of the 15-HETE precursor ion (m/z 319.2) yields several characteristic fragment ions. Common fragmentation pathways for HETEs include losses of water (H₂O) and carbon dioxide (CO₂).[5] While the full spectrum can be complex, key product ions are used for identification and quantification in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) modes.

Quantitative Data: MRM Transitions for 15-HETE Analysis

The following table summarizes common precursor-product ion transitions used for the quantification of 15-HETE by LC-MS/MS. Note that deuterated internal standards, such as 15(S)-HETE-d8, are crucial for accurate quantification.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Typical Use
15-HETE	319.2	219.2	Quantification
15-HETE	319.2	175.1	Quantification/Confirmation[6][7]
15-HETE	319.2	115.1	General HETE fragment
15-HETE-d8 (Internal Std)	327.2	180.1	Quantification
15-HETE-d8 (Internal Std)	327.2	116.0	Quantification[8]

Experimental Protocols

Detailed Protocol: Quantification of 15R-HETE from Biological Samples via Chiral LC-MS/MS

This protocol outlines a robust method for extracting and quantifying 15R-HETE.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Internal Standard: Spike the biological sample (e.g., 200 µL of plasma or cell culture media) with a deuterated internal standard, such as 15(S)-HETE-d8, to account for analyte loss during sample processing.

• Precipitation: Add 1 mL of methanol (B129727) to precipitate proteins. Vortex and then centrifuge to pellet the precipitate.

• Extraction: Transfer the supernatant to a new tube. Acidify the sample with a small volume of dilute formic or acetic acid to ensure the carboxylic acid group of HETE is protonated.

• SPE Cartridge Conditioning: Use a suitable SPE cartridge (e.g., Oasis HLB). Condition the cartridge sequentially with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the 15-HETE and internal standard from the cartridge using 1 mL of methanol.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen gas. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 63:37 water:acetonitrile with 0.02% formic acid) for LC-MS/MS analysis.[6]

2. Liquid Chromatography (LC) Conditions

• LC System: UHPLC or HPLC system.

• Column: A chiral stationary phase column is mandatory for separating 15R- and 15S-HETE.

• Mobile Phase A: Water with 0.02% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20 v/v) with 0.02% formic acid.

• Gradient: A typical gradient starts with a higher percentage of Mobile Phase A, ramping to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step. The exact gradient must be optimized for the specific chiral column used.

• Flow Rate: Dependent on column dimensions, typically 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

3. Mass Spectrometry (MS) Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).[9]

• Ion Spray Voltage: -4000 V to -4500 V.[3][9]

• Source Temperature: 475 °C to 500 °C.[3][9]

• Gas Settings:

  • Nebulizer Gas (Gas 1): 40-60 psi.[3]

  • Drying Gas (Gas 2): 40-60 psi.[3]

  • Curtain Gas: 15-35 psi.[3]

• Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Collision Gas: Nitrogen, set to medium or high.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Poor / No Signal	1. Inefficient ionization. 2. Analyte degradation during sample prep. 3. Sub-optimal MS source parameters. 4. Incorrect MRM transitions.	1. Ensure the mobile phase contains a modifier (e.g., 0.02% formic acid) and the MS is in negative ion mode. 2. Minimize sample handling time, keep samples on ice, and use antioxidants like BHT. Prepare fresh samples. 3. Optimize ion spray voltage, gas flows, and source temperature. Perform a system tune and calibration. 4. Verify the precursor (319.2) and product ion m/z values.
Poor Peak Shape (Tailing, Fronting, Broadening)	1. Column overload. 2. Column contamination or degradation. 3. Incompatible injection solvent. 4. Extra-column dead volume.	1. Dilute the sample or reduce the injection volume.[10] 2. Flush the column with a strong solvent. If the problem persists, replace the column. 3. Ensure the sample is reconstituted in a solvent that is weaker than or equal to the initial mobile phase.[10] 4. Check all fittings and tubing for proper connections to minimize dead volume.[10]
Retention Time Shifts	1. Change in mobile phase composition. 2. Fluctuations in column temperature. 3. Column degradation. 4. Insufficient column equilibration time between injections.	1. Prepare fresh mobile phases daily. Ensure accurate mixing.[11] 2. Verify that the column oven is maintaining a stable temperature. 3. Monitor column performance with a QC sample. Replace the column if performance declines significantly. 4. Ensure the column is fully re-equilibrated to initial conditions before each injection; this is critical for chiral separations.[12]
Inadequate Separation of 15R and 15S Enantiomers	1. Incorrect chiral column selection. 2. Mobile phase composition not optimized for chiral separation. 3. Flow rate is too high. 4. "Memory effects" from mobile phase additives.	1. Consult column manufacturer's literature for the appropriate column for HETE enantiomers. 2. Chiral separations are highly sensitive to mobile phase composition. Systematically vary the solvent ratio and additives. Isocratic elution is often preferred.[13] 3. Reduce the flow rate to increase the interaction time with the chiral stationary phase, which can improve resolution. 4. If using acidic or basic modifiers, be aware they can persist on the column. Thoroughly flush the column when changing methods.[13]

Visualizations

Experimental Workflow

Caption: General experimental workflow for 15(R)-HETE analysis by LC-MS/MS.

Signaling Pathway

Caption: Signaling pathway of 15-HETE involving PEBP1 dissociation and MEK/ERK activation.[1]

References

• 1. 15-Lipoxygenase 1 interacts with phosphatidylethanolamine-binding protein to regulate MAPK signaling in human airway epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 3. Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry [escholarship.org]
• 7. scispace.com [scispace.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. zefsci.com [zefsci.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. chromatographytoday.com [chromatographytoday.com]

Overcoming low yield in the chemical synthesis of 15R-Hete.

Technical Support Center: Synthesis of 15R-HETE

Welcome to the technical support center for the chemical synthesis of 15(R)-hydroxyeicosatetraenoic acid (15R-HETE). This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of synthesizing this important lipid mediator. Here, you will find troubleshooting guidance and frequently asked questions (FAQs) to help overcome common issues, particularly low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common and stereospecific method for synthesizing 15R-HETE?

A1: The most common enzymatic method for generating 15R-HETE is through the use of aspirin-acetylated cyclooxygenase-2 (COX-2). When COX-2 is acetylated by aspirin (B1665792), its catalytic activity shifts from producing prostaglandins (B1171923) to almost exclusively forming 15R-HETE from arachidonic acid.[1][2][3][4] This method is favored for its stereospecificity.

Q2: My yield of 15R-HETE is consistently low. What are the most likely causes?

A2: Low yields in the synthesis of 15R-HETE can stem from several factors. The most common culprits include suboptimal enzyme activity, degradation of the arachidonic acid substrate, product degradation, and losses during extraction and purification. It is also possible that at high concentrations of arachidonic acid, substrate inhibition may occur.[1]

Q3: How can I be sure my COX-2 enzyme is properly acetylated by aspirin?

A3: Incomplete acetylation of COX-2 will result in the production of prostaglandins as byproducts, which will lower the yield of 15R-HETE.[1] To ensure complete acetylation, it is crucial to incubate the purified COX-2 enzyme with a sufficient concentration of aspirin for an adequate amount of time prior to the addition of the arachidonic acid substrate. A typical procedure involves pre-treating the enzyme with aspirin for about 30 minutes.[5]

Q4: Is 15R-HETE stable? What are the best storage conditions?

A4: 15R-HETE is susceptible to oxidation and degradation. It is best stored in an organic solvent such as ethanol (B145695) at -20°C or lower for long-term stability. For experimental use, it is advisable to prepare fresh solutions and minimize exposure to air and light.

Q5: What are the major side products I should be aware of during the synthesis of 15R-HETE?

A5: Even with aspirin-acetylated COX-2, some minor side products can be formed. These can include 15R-configuration prostaglandins (PGs), such as 15R-PGD2 and 15R-PGE2.[1][3] Additionally, if the precursor, 15(R)-hydroperoxyeicosatetraenoic acid (15R-HpETE), is not fully reduced, it can decompose into other products.[6]

Troubleshooting Guide for Low Yield of 15R-HETE

This guide provides a structured approach to identifying and resolving common issues encountered during the synthesis of 15R-HETE.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive COX-2 Enzyme: The enzyme may have been improperly stored or handled, leading to denaturation.	- Ensure the enzyme is stored at the recommended temperature (typically -80°C).- Avoid multiple freeze-thaw cycles.- Confirm enzyme activity with a standard assay before proceeding with the synthesis.
Incomplete Aspirin Acetylation: Residual unacetylated COX-2 will produce prostaglandins, reducing the 15R-HETE yield.[1]	- Ensure the aspirin solution is fresh and at the correct concentration.- Increase the pre-incubation time of the enzyme with aspirin to ensure complete acetylation.
Degraded Arachidonic Acid: The substrate is prone to oxidation, which will prevent it from being a suitable substrate for the enzyme.	- Use high-purity arachidonic acid.- Store arachidonic acid under an inert atmosphere (e.g., argon or nitrogen) at low temperatures.- Prepare fresh substrate solutions for each reaction.
Low Yield with Significant Byproducts	Sub-optimal Reaction Conditions: Incorrect pH, temperature, or buffer composition can reduce enzyme efficiency and specificity.	- Optimize the reaction pH, which is typically around 8.0 for COX-2.- Maintain the reaction at the optimal temperature for the enzyme, usually 37°C.- Ensure the buffer does not contain any enzyme inhibitors.
Presence of Unacetylated COX-2: As mentioned above, this will lead to the formation of prostaglandins.[1][3]	- Re-optimize the acetylation protocol. Consider a higher concentration of aspirin or a longer incubation time.
Product Loss During Workup	Inefficient Extraction: 15R-HETE may not be efficiently extracted from the aqueous reaction mixture.	- Acidify the reaction mixture to approximately pH 3.5-4.0 before extraction to protonate the carboxylic acid group, making it more soluble in organic solvents.- Use a suitable organic solvent for extraction, such as ethyl acetate (B1210297) or a mixture of hexane (B92381) and isopropanol.
Degradation During Purification: 15R-HETE can degrade during purification, especially if exposed to harsh conditions.	- Perform purification steps at low temperatures where possible.- Use high-purity solvents for chromatography.- Minimize the time the sample spends in the purification process.
Co-elution with Other Lipids: During chromatography, 15R-HETE may co-elute with other fatty acids or lipids, leading to impure fractions and apparent low yield.	- Optimize the HPLC gradient to achieve better separation of 15R-HETE from other components.- Use a chiral column to separate 15R-HETE from its 15S-HETE enantiomer if necessary.

Quantitative Data Summary

While direct comparative studies on the percentage yield of 15R-HETE from different synthetic methods are limited in the literature, kinetic data for the enzymatic synthesis using aspirin-acetylated COX-2 provides insight into the reaction's efficiency.

Parameter	Value	Implication for Yield
Enzyme	Aspirin-Acetylated Human COX-2	The acetylation of Ser-530 in COX-2 is essential for shifting its catalytic activity to produce 15R-HETE.[2][4]
Substrate	Arachidonic Acid	The concentration of arachidonic acid is a critical factor.
K_m	~3.8 µM	This Michaelis constant indicates a relatively high affinity of the acetylated enzyme for arachidonic acid, which is favorable for the reaction to proceed even at lower substrate concentrations.[1]
V_max	~71.6 nM/s	This represents the maximum rate of the reaction under saturating substrate conditions. The actual yield will depend on the reaction time and conditions.[1]
Substrate Inhibition	Observed at >10 µM Arachidonic Acid	Using arachidonic acid concentrations above 10 µM may lead to substrate inhibition, which will decrease the reaction rate and overall yield.[1]

Note: The catalytic efficiency for 15R-HETE formation is significantly higher than for the formation of 15R-prostaglandins by the same acetylated enzyme, indicating that 15R-HETE is the major product.[1]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 15R-HETE using Aspirin-Acetylated COX-2

This protocol describes the generation of 15R-HETE from arachidonic acid using purified human COX-2.

Materials:

• Purified recombinant human COX-2

• Aspirin (acetylsalicylic acid)

• Arachidonic acid

• Tris-HCl buffer (100 mM, pH 8.0)

• Hematin (B1673048)

• Phenol (B47542)

• Reaction vessel

• Stir plate and stir bar

• Water bath or incubator at 37°C

Procedure:

• Enzyme Preparation: Prepare a solution of purified COX-2 in Tris-HCl buffer. The final concentration will depend on the specific activity of the enzyme preparation.

• Aspirin Acetylation:

  • To the COX-2 solution, add aspirin to a final concentration of approximately 2 mM.

  • Incubate the mixture for 30 minutes at 37°C with gentle stirring to allow for complete acetylation of the enzyme.[5]

• Reaction Initiation:

  • Add hematin (to ~1 µM) and phenol (to ~500 µM) to the acetylated enzyme solution. These act as cofactors for the reaction.

  • Warm the solution to 37°C.

  • Prepare a solution of arachidonic acid in ethanol.

  • Initiate the reaction by adding the arachidonic acid solution to the enzyme mixture to a final concentration of 5-10 µM.

• Reaction and Termination:

  • Allow the reaction to proceed for 10-20 minutes at 37°C with continuous stirring.

  • Terminate the reaction by adding a sufficient volume of a cold organic solvent (e.g., 2 volumes of methanol (B129727) or ethanol) to precipitate the protein.

• Product Extraction:

  • Centrifuge the terminated reaction mixture to pellet the precipitated protein.

  • Transfer the supernatant to a new tube.

  • Acidify the supernatant to pH 3.5-4.0 with a dilute acid (e.g., 1 M HCl).

  • Extract the lipids with an appropriate organic solvent (e.g., ethyl acetate or hexane/isopropanol).

  • Dry the organic phase under a stream of nitrogen.

Protocol 2: Purification of 15R-HETE by Reversed-Phase HPLC

This protocol provides a general method for the purification of 15R-HETE from the crude extract.

Materials:

• Dried lipid extract from Protocol 1

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Water with 0.1% acetic acid

• Mobile Phase B: Acetonitrile (B52724) with 0.1% acetic acid

• Sample vials

• Collection tubes

Procedure:

• Sample Preparation:

  • Reconstitute the dried lipid extract in a small volume of the initial mobile phase composition (e.g., 50% Mobile Phase B).

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• HPLC Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile in water with 0.1% acetic acid.

  • Gradient: A typical gradient might be from 50% to 100% acetonitrile over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 235 nm, which is the characteristic absorbance maximum for the conjugated diene system in HETEs.

• Purification:

  • Equilibrate the column with the initial mobile phase conditions.

  • Inject the prepared sample.

  • Run the gradient and monitor the chromatogram.

  • Collect the fractions corresponding to the peak with the expected retention time for 15R-HETE.

• Post-Purification:

  • Evaporate the solvent from the collected fractions under a stream of nitrogen.

  • Store the purified 15R-HETE in an appropriate solvent at -20°C or below.

  • Confirm the identity and purity of the product using mass spectrometry and analytical HPLC.

Visualizations

Caption: Biosynthesis of 15R-HETE and its subsequent metabolism.

Caption: Workflow for 15R-HETE synthesis and purification.

References

• 1. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15R-prostaglandins that inhibit platelet aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. THE CRYSTAL STRUCTURE OF ASPIRIN ACETYLATED HUMAN CYCLOOXYGENASE-2: INSIGHT INTO THE FORMATION OF PRODUCTS WITH REVERSED STEREOCHEMISTRY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Residual cyclooxygenase activity of aspirin-acetylated COX-2 forms 15 R-prostaglandins that inhibit platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crystal Structure of Aspirin-Acetylated Human Cyclooxygenase-2: Insight into the Formation of Products with Reversed Stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]

Minimizing background noise in 15R-Hete ELISA assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background noise and ensure accurate results in their 15(S)-HETE ELISA assays.

Troubleshooting Guides

High background noise in an ELISA can obscure results and reduce assay sensitivity.[1][2] The following sections detail common causes of high background and provide systematic troubleshooting steps.

Issue 1: High Background Signal in All Wells

High background across the entire plate often points to systemic issues with reagents or procedures.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Inadequate Washing	Increase the number of wash cycles (e.g., from 3 to 5).[3] Ensure a sufficient volume of wash buffer (e.g., 300 µL per well).[4] Introduce a 30-second soak time during each wash step.[5] After the final wash, tap the inverted plate firmly on absorbent paper to remove residual buffer.[6]
Ineffective Blocking	Increase the concentration of the blocking agent (e.g., from 1% to 3% BSA).[7] Extend the blocking incubation time (e.g., from 1 hour to 2 hours at room temperature).[1] Consider testing different blocking agents, as no single agent is optimal for all assays.[8]
Suboptimal Antibody/Conjugate Concentration	The concentration of the HRP-conjugate or the primary antibody may be too high, leading to non-specific binding.[1] Perform a titration experiment to determine the optimal dilution.
Contaminated Reagents	Prepare fresh buffers and reagent solutions using high-purity water.[9] Ensure that stock solutions are not contaminated.
Incorrect Incubation Times or Temperatures	Adhere strictly to the incubation times and temperatures specified in the kit protocol. Avoid significant fluctuations in room temperature during incubations.[10]

Issue 2: High Background in Sample Wells Only

If high background is confined to the sample wells, the issue likely lies with the sample matrix.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Sample Matrix Effects	Components in the sample (e.g., lipids, proteins) can cause non-specific binding.[11] Dilute the samples further in the assay buffer.[11] If dilution is not possible, consider a sample clean-up procedure like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[12]
Cross-Reactivity	The antibody may be cross-reacting with other structurally similar molecules in the sample.[13] Review the cross-reactivity data provided with the ELISA kit. If significant cross-reactivity is suspected, results may need to be confirmed with an orthogonal method like LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of high background in a 15(S)-HETE competitive ELISA?

A1: Insufficient washing is one of the most frequent causes of high background.[6] In a competitive ELISA, unbound enzyme-labeled 15(S)-HETE must be thoroughly washed away before the addition of the substrate. Residual unbound conjugate will lead to a strong colorimetric signal, resulting in high background and a reduced dynamic range of the assay.

Q2: How can I optimize the washing steps?

A2: To optimize washing, you can increase the number of wash cycles (typically 3-5), increase the volume of wash buffer per well, and add a soak time of 30-60 seconds between each wash.[3][4][5] Ensure that the wash buffer is completely removed after each step.

Q3: What are the best blocking buffers for a 15(S)-HETE ELISA?

A3: Commonly used blocking buffers contain proteins like bovine serum albumin (BSA) or casein.[14] However, since 15(S)-HETE is a lipid, it's important to use a blocking buffer that doesn't interfere with the assay. Some commercial kits provide an optimized blocking solution. If you are developing your own assay, it is recommended to test several blocking agents to find the one that provides the highest signal-to-noise ratio.[8]

Q4: Can the sample itself cause high background?

A4: Yes, complex biological samples such as plasma, serum, or tissue homogenates can contain interfering substances that lead to high background. This is known as a "matrix effect".[11] These substances can cause non-specific binding of the antibody or the enzyme conjugate. Diluting the sample in the provided assay buffer can often mitigate these effects.[11]

Q5: My results show higher than expected 15(S)-HETE levels. Could this be due to cross-reactivity?

A5: Yes, this is a possibility. The antibodies used in 15(S)-HETE ELISAs may cross-react with other structurally related eicosanoids, such as other HETE isomers or diHETEs.[13] This can lead to an overestimation of the 15(S)-HETE concentration. It is important to consult the cross-reactivity chart in your ELISA kit's manual.

Data Presentation

Table 1: Comparison of Different Blocking Buffers

This table illustrates how different blocking buffers can affect the background signal (OD at 450 nm) and the overall signal-to-noise ratio in a 15(S)-HETE ELISA. The signal-to-noise ratio is calculated as the signal from a standard containing 15(S)-HETE divided by the background signal.

Blocking Buffer	Background OD (450 nm)	Signal OD (450 nm)	Signal-to-Noise Ratio
1% BSA in PBS	0.250	1.500	6.0
3% BSA in PBS	0.150	1.450	9.7
1% Casein in TBS	0.120	1.400	11.7
Commercial Blocking Buffer	0.080	1.350	16.9

Data are for illustrative purposes only.

Table 2: Effect of Wash Cycles on Background Signal

This table demonstrates the impact of the number of wash cycles on the background signal. Increasing the number of washes can significantly reduce non-specific binding.

Number of Wash Cycles	Background OD (450 nm)
2	0.450
3	0.200
4	0.100
5	0.075

Data are for illustrative purposes only.

Table 3: Antibody/Conjugate Titration

This table shows an example of a titration experiment to determine the optimal dilution of the HRP-conjugate. The goal is to find a dilution that gives a strong signal with low background.

HRP-Conjugate Dilution	Background OD (450 nm)	Signal OD (450 nm)	Signal-to-Noise Ratio
1:1,000	0.500	2.000	4.0
1:2,000	0.250	1.800	7.2
1:5,000	0.100	1.500	15.0
1:10,000	0.050	0.800	16.0

Data are for illustrative purposes only.

Table 4: Cross-Reactivity of a Commercial 15(S)-HETE ELISA Kit

This table provides an example of cross-reactivity data for a commercially available 15(S)-HETE ELISA kit with various related eicosanoids.[13]

Compound	Cross-Reactivity (%)
15(S)-HETE	100
15(R)-HETE	< 0.1
5(S)-HETE	< 0.01
12(S)-HETE	< 0.01
Arachidonic Acid	< 0.01
5,15-diHETE	2.5
8,15-diHETE	1.8

Experimental Protocols

Protocol 1: Competitive ELISA for 15(S)-HETE

This is a generalized protocol and should be adapted based on the specific instructions of your ELISA kit.[15]

• Standard and Sample Preparation: Prepare serial dilutions of the 15(S)-HETE standard. Dilute samples as necessary with the provided assay buffer.

• Plate Loading: Add standards and samples to the appropriate wells of the antibody-coated microplate.

• Competitive Reaction: Add the 15(S)-HETE-enzyme conjugate to each well. Incubate for the recommended time and temperature to allow competition between the 15(S)-HETE in the sample/standard and the conjugate for binding to the primary antibody.

• Washing: Wash the plate multiple times with wash buffer to remove unbound reagents.

• Substrate Addition: Add the substrate solution to each well and incubate in the dark for color development.

• Stop Reaction: Add the stop solution to terminate the reaction.

• Read Plate: Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Calculate the 15(S)-HETE concentration in the samples from the standard curve.

Protocol 2: Spike and Recovery for Assessing Matrix Effects

This protocol helps determine if components in your sample matrix are interfering with the assay.[16]

• Sample Preparation: Aliquot your sample into two tubes.

• Spiking: Add a known amount of 15(S)-HETE standard to one of the sample aliquots (the "spiked" sample). Add an equivalent volume of assay buffer to the other aliquot (the "unspiked" sample).

• Assay: Analyze both the spiked and unspiked samples in your 15(S)-HETE ELISA.

• Calculation: Calculate the percent recovery using the following formula: % Recovery = ([Spiked Sample Concentration] - [Unspiked Sample Concentration]) / [Known Spike Concentration] x 100

• Interpretation: A recovery rate between 80-120% generally indicates that the matrix is not significantly affecting the assay.

Visualizations

References

• 1. How to deal with high background in ELISA | Abcam [abcam.com]
• 2. arp1.com [arp1.com]
• 3. Washing of ELISA Plates – ELISA Tests [elisatests.in]
• 4. bosterbio.com [bosterbio.com]
• 5. biocompare.com [biocompare.com]
• 6. Troubleshooting of ELISA Experiment: Analysis of Common Pr… [cymitquimica.com]
• 7. blog.abclonal.com [blog.abclonal.com]
• 8. bosterbio.com [bosterbio.com]
• 9. Surmodics - What Causes High Background in ELISA Tests? [shop.surmodics.com]
• 10. researchgate.net [researchgate.net]
• 11. arp1.com [arp1.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Comparison of blocking agents for an ELISA for LPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]

Technical Support Center: Quantifying Low-Abundance 15R-Hete

Welcome to the technical support center for the quantification of 15(R)-hydroxyeicosatetraenoic acid (15R-Hete). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome the unique challenges associated with analyzing this low-abundance lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What makes the quantification of 15R-Hete particularly challenging?

Quantifying 15R-Hete is difficult due to a combination of factors. Its concentration in biological fluids is typically very low, often in the picomolar to nanomolar range, requiring highly sensitive analytical methods.[1] The most significant challenge, however, is isomeric interference.[2][3] 15R-Hete is a stereoisomer of the often more abundant 15(S)-Hete.[4] These isomers have identical mass-to-charge ratios and similar fragmentation patterns in a mass spectrometer, making them difficult to distinguish without specialized chromatographic techniques.[2][5]

Q2: What is the recommended analytical method for accurate 15R-Hete quantification?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and specificity, which are essential for measuring low-abundance analytes in complex biological matrices.[1][6][7] To resolve 15R-Hete from its 15S-Hete isomer, the use of chiral chromatography is mandatory.[8][9] This approach allows for the physical separation of the stereoisomers before they enter the mass spectrometer.

Q3: My ELISA results for 15-HETE are much higher than my LC-MS/MS results. Why might this be?

This discrepancy is often due to the cross-reactivity of antibodies used in ELISA kits.[4] Many 15-HETE antibodies cannot distinguish between the 15R and 15S stereoisomers and may also cross-react with other structurally similar eicosanoids like 5,15-diHETE and 8,15-diHETE.[4] This leads to an overestimation of the specific 15R-Hete concentration.[4] LC-MS/MS with chiral separation provides a more accurate, isomer-specific quantification.

Troubleshooting Guide

Sample Preparation and Stability

Q4: My analyte recovery is consistently low after solid-phase extraction (SPE). What can I do to improve it?

Low recovery during SPE can stem from several issues. First, ensure the sample is acidified to approximately pH 3.0-3.5 before loading; this protonates the carboxylic acid group on 15R-Hete, promoting its retention on C18 reverse-phase cartridges.[10] Also, verify that the SPE cartridge is properly conditioned (e.g., with methanol) and equilibrated (e.g., with water) before loading the sample.[6] The choice of elution solvent is also critical; ensure it is strong enough to elute the analyte, with methanol (B129727) or ethyl acetate (B1210297) being common choices.[6]

Q5: I'm observing significant variability between sample replicates. What could be the cause?

Inconsistent results often point to issues with sample handling and stability. 15-HETE can be unstable and susceptible to degradation or ex vivo formation after sample collection.[1][11][12] To minimize variability, standardize all sample collection and storage procedures. Store samples at -80°C, and avoid repeated freeze-thaw cycles.[13] It is also crucial to add an internal standard, such as 15(S)-HETE-d8, at the very beginning of the sample preparation process to account for analyte loss during extraction and potential matrix effects.[12]

Chromatography and Isomeric Interference

Q6: I am unable to separate 15R-Hete and 15S-Hete peaks on my chromatogram. How can I achieve separation?

Standard C18 columns cannot resolve stereoisomers. You must use a chiral stationary phase column, such as a Chiralpak AD-RH, which is specifically designed to separate enantiomers.[9] Additionally, chemical derivatization of the hydroxyl and carboxyl groups can enhance the separation of isomers on certain columns and improve chromatographic peak shape.[2]

Q7: My chromatogram shows a single HETE peak, but I suspect it's a co-elution of both 15R and 15S isomers. How can I confirm this?

Without a chiral column, co-elution is highly likely. To confirm, the first step is to switch to a chiral LC method.[9] If that is not immediately possible, you can analyze a pure standard of 15R-Hete and 15S-Hete separately to see if they have different retention times on your existing column, though this is unlikely to provide baseline separation. The definitive solution is implementing a validated chiral separation method, which will clearly resolve the two isomers into distinct peaks.[9]

Mass Spectrometry and Data Analysis

Q8: The signal for my 15R-Hete peak is very low and noisy. How can I improve sensitivity?

Low sensitivity can be addressed in several ways. Derivatization with a reagent like pentafluorobenzyl (PFB) bromide can significantly improve ionization efficiency in negative-ion mode mass spectrometry.[10] Optimizing mass spectrometer settings, including ionization source parameters and collision energies for your specific MRM transitions, is also critical. Ensure your sample cleanup is effective, as matrix effects from complex biological samples can suppress the analyte signal.[14]

Q9: How do I select the proper Multiple Reaction Monitoring (MRM) transitions for 15R-Hete?

The precursor ion for underivatized 15-HETE in negative ion mode is typically m/z 319.2. Common product ions for fragmentation are m/z 175 or 219. For an internal standard like 15(S)-HETE-d8, the precursor ion is m/z 327.3 and a common product ion is m/z 226. It is essential to optimize these transitions on your specific instrument using a pure standard to ensure maximum sensitivity and specificity.

Quantitative Data Summary

Table 1: Representative LC-MS/MS Parameters for 15-HETE Analysis

Parameter	Setting	Reference
Ionization Mode	Negative ESI or APCI
Precursor Ion (Q1)	m/z 319.2	[1]
Product Ion (Q3)	m/z 175 or m/z 219
Internal Standard	15(S)-HETE-d8
IS Precursor Ion (Q1)	m/z 327.3
IS Product Ion (Q3)	m/z 226
Limit of Quantification	0.2 - 3 ng/mL (general eicosanoids)	[1]

| Limit of Detection | fg range on-column |[8] |

Table 2: Example Troubleshooting Scenarios

Issue	Potential Cause(s)	Recommended Solution(s)
No Peak Detected	Analyte degradation; Inefficient extraction; Suboptimal MS sensitivity.	Ensure proper sample storage (-80°C).[13] Acidify sample to pH ~3.5 before SPE. Optimize MRM transitions and consider derivatization.
Poor Peak Shape	Column overload; Inappropriate mobile phase.	Ensure sample is fully reconstituted in mobile phase. Check mobile phase pH and composition.[15]
Inability to Separate Isomers	Use of a non-chiral column.	Employ a chiral stationary phase column (e.g., Chiralpak AD-RH).[9]
High Background Noise	Matrix effects; Insufficient sample cleanup.	Improve SPE cleanup protocol. Divert flow to waste during the initial and final stages of the LC run.[14]

| Inconsistent Retention Times | Fluctuating column temperature; Mobile phase composition error. | Use a column thermostat. Prepare mobile phase gravimetrically for accuracy.[15][16] |

Visualized Workflows and Pathways

References

• 1. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ensuring quality in 17OHP mass spectrometry measurement: an international study assessing isomeric steroid interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid: A stable isomer of 15(S)-HETE that retains key vasoconstrictive and antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. rsc.org [rsc.org]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]

Improving the resolution of 15R-Hete from other lipid mediators.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical separation of 15R-Hydroxyeicosatetraenoic acid (15R-Hete) from other lipid mediators, particularly its stereoisomer 15S-Hete.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to separate 15R-Hete from 15S-Hete?

A1: 15-HETE exists as two enantiomers, 15(R)-HETE and 15(S)-HETE, which often exhibit distinct biological activities.[1] 15(S)-HETE is a primary product of 15-lipoxygenase (15-LOX) and cyclooxygenase (COX) enzymes, while 15(R)-HETE can be formed by COX enzymes, particularly aspirin-acetylated COX-2, and through non-enzymatic lipid peroxidation.[1][2] The differential roles of these enantiomers in physiological and pathological processes, such as inflammation and cell proliferation, necessitate accurate and reliable methods for their separation and quantification.[1][2]

Q2: What is the most common analytical technique for separating 15R-Hete and 15S-Hete?

A2: The separation of 15(R)-HETE and 15(S)-HETE is most commonly achieved using chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC), coupled with mass spectrometry (MS).[1][3] Chiral stationary phases are essential for resolving these enantiomers.[1][4]

Q3: What is derivatization and is it necessary for 15R-Hete analysis?

A3: Derivatization is a chemical modification of the analyte to enhance its analytical properties.[5][6] For HETEs, derivatization of the carboxyl group, for instance, to form pentafluorobenzyl (PFB) esters, can be performed to improve sensitivity, especially when using Electron Capture Atmospheric Pressure Chemical Ionization (ECAPCI) mass spectrometry.[1][2] While not always mandatory, it can significantly improve the limit of detection.[7]

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of 15R-Hete.

Problem	Potential Cause	Suggested Solution
Poor Resolution / Peak Co-elution	Mobile phase is not optimized.	Adjust the gradient slope or the organic-to-aqueous solvent ratio. Consider switching the organic modifier (e.g., from acetonitrile (B52724) to methanol).[8]
Stationary phase is not suitable.	For enantiomers like 15R-Hete and 15S-Hete, a chiral stationary phase is essential. If resolution is still poor, consider a column with a different chiral selector.[4][8]
Inappropriate column temperature.	Experiment with different column temperatures (e.g., 30°C, 40°C, 50°C) to assess the effect on selectivity.[8]
Peak Tailing	Secondary interactions with the stationary phase.	Add a small amount of a competing agent to the mobile phase (e.g., a weak acid like formic or acetic acid) to reduce interactions with residual silanols.[8]
Column overload.	Reduce the sample concentration or injection volume.[8]
Column contamination.	Use a guard column and ensure proper sample cleanup. If the column is contaminated, it may need to be washed or replaced.[8]
Unstable Retention Times	Inadequate column equilibration.	Increase the column equilibration time between injections, especially when using a gradient.[8]
Mobile phase instability.	Prepare fresh mobile phase daily and ensure it is properly degassed.[8]
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.[8]
Low Signal Intensity / Poor Sensitivity	Suboptimal ionization in the mass spectrometer.	Optimize ionization source parameters (e.g., ion spray voltage, source temperature, gas pressures). Negative mode electrospray ionization (ESI) is commonly used.[9]
Analyte concentration is below the limit of detection.	Consider derivatization (e.g., with PFB-Br) to enhance sensitivity, particularly with ECAPCI-MS.[2][3] Concentrate the sample prior to injection.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Biological Fluids

This protocol is suitable for extracting 15-HETE isomers from plasma, serum, or cell culture media.[9]

Materials:

• SPE cartridges (e.g., Oasis HLB)

• Methanol (B129727), Water, Hexane, 2-propanol (HPLC grade)

• Acetic acid

• Internal Standard (IS) solution (e.g., 15(S)-HETE-d8)

• Vortex mixer, Centrifuge, Nitrogen evaporator

Procedure:

• Pipette 200 µL of the biological sample into a glass test tube.[9]

• Add 10 µL of the internal standard solution.[9]

• Add 1.0 mL of a 10% v/v acetic acid solution in water/2-propanol/hexane (2/20/30, v/v/v).[9]

• Vortex the mixture briefly.[9]

• Add 2.0 mL of Hexane.[9]

• Cap the tube and vortex for 3 minutes.[9]

• Centrifuge to separate the phases.

• Condition the SPE cartridge with methanol followed by water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge to remove impurities.

• Elute the analytes with an appropriate solvent (e.g., methanol or ethyl acetate).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[2]

Chiral LC-MS/MS Analysis

This protocol provides a general framework for the chiral separation of 15R-Hete and 15S-Hete.

Chromatographic Conditions:

Parameter	Typical Value
Column	Chiral Stationary Phase Column (e.g., Lux Amylose-2, Chiralcel OD-H)
Mobile Phase A	0.1% Acetic Acid in Water[9][10]
Mobile Phase B	0.1% Acetic Acid in Acetonitrile:Methanol (90:10 v/v)[9][10]
Flow Rate	0.3 mL/min[9][10]
Injection Volume	10 µL[9][10]
Column Temperature	35 °C[9]
Gradient	A gradient elution is typically used, starting with a higher percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B.[10]

Mass Spectrometry Conditions:

Parameter	Typical Value
Ionization Mode	Negative Electrospray Ionization (ESI)[9]
Ion Spray Voltage	-4000 V to -4500 V[9]
Source Temperature	350 °C to 525 °C[9]
Detection Mode	Selected Reaction Monitoring (SRM)[9]
SRM Transition for 15-HETE	m/z 319 → 219[11][12]
SRM Transition for 15-HETE-d8 (IS)	m/z 327 → 226[11][12]

Quantitative Data Summary

The following table presents example retention times for 15R-Hete and 15S-Hete from a chiral separation, demonstrating successful resolution. Note that these values are system-dependent and should be determined empirically.

Analyte	Retention Time (min)
15(R)-HETE	9.6[3]
15(S)-HETE	11.1[3]

Visualizations

Caption: General experimental workflow for 15R-Hete analysis.

Caption: Simplified metabolic pathways of 15-HETE enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Comparison of derivatization/ionization techniques for liquid chromatography tandem mass spectrometry analysis of oxylipins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]

How to address 15R-Hete solubility issues in aqueous buffers.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address common challenges encountered when working with 15(R)-Hydroxyeicosatetraenoic acid (15R-Hete), particularly its solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 15R-Hete and why is its solubility in aqueous buffers a concern?

15(R)-Hydroxyeicosatetraenoic acid (15R-Hete) is a lipid mediator derived from arachidonic acid, primarily through the action of aspirin-acetylated cyclooxygenase-2 (COX-2). As a lipophilic (fat-loving) molecule, 15R-Hete has inherently low solubility in water-based (aqueous) solutions, which are the basis for most biological and cell-based assays. This poor solubility can lead to precipitation, inaccurate concentrations, and unreliable experimental results.

Q2: What are the recommended solvents for preparing a 15R-Hete stock solution?

15R-Hete is readily soluble in organic solvents. The most commonly recommended solvents for preparing a concentrated stock solution are:

• Ethanol (B145695)

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

It is crucial to use anhydrous (water-free) solvents to prepare the initial stock solution to prevent premature precipitation.

Q3: I purchased 15R-Hete as a solution in ethanol. How do I prepare my working solution in an aqueous buffer?

If your 15R-Hete is supplied in an organic solvent like ethanol, you will need to dilute it into your aqueous buffer of choice (e.g., PBS, cell culture media) to prepare your final working solution. However, direct dilution of a large volume of the organic stock into the aqueous buffer can cause the 15R-Hete to precipitate. The recommended method is to first evaporate the organic solvent from a small aliquot of the stock solution and then reconstitute the residue in your aqueous buffer.

Q4: Can I directly add solid 15R-Hete to my aqueous buffer?

No, this is not recommended. Directly adding solid, lipophilic compounds like 15R-Hete to an aqueous buffer will likely result in poor dissolution and precipitation. The proper procedure is to first dissolve the 15R-Hete in a small amount of a compatible organic solvent to create a concentrated stock solution, and then dilute this stock into the aqueous buffer.

Q5: What is the maximum concentration of organic solvent (e.g., DMSO, ethanol) that is acceptable in a typical cell-based assay?

The tolerance of cells to organic solvents varies depending on the cell type and the duration of the experiment. As a general guideline, the final concentration of DMSO or ethanol in cell culture media should be kept as low as possible, typically below 0.5% (v/v), and for many sensitive cell lines, below 0.1%. It is essential to include a vehicle control in your experiments, which contains the same final concentration of the organic solvent as your experimental samples, to account for any solvent-induced effects.

Troubleshooting Guide: 15R-Hete Precipitation in Aqueous Buffers

Encountering precipitation when preparing your 15R-Hete working solution is a common issue. This guide provides a step-by-step approach to troubleshoot and resolve this problem.

Problem: Immediate Precipitation Upon Dilution

Observation: The solution becomes cloudy or a visible precipitate forms immediately after adding the 15R-Hete stock solution to the aqueous buffer.

Potential Causes and Solutions:

• Cause: The final concentration of 15R-Hete exceeds its solubility limit in the aqueous buffer.

  • Solution: Lower the final working concentration of 15R-Hete. It is often better to perform a dose-response experiment starting with lower, more soluble concentrations.

• Cause: The dilution technique is causing localized high concentrations of the organic solvent and 15R-Hete, leading to "shock" precipitation.

  • Solution: Improve your dilution technique. Instead of adding the stock solution to a static volume of buffer, add the stock solution drop-wise to the aqueous buffer while it is being vigorously vortexed or stirred. This ensures rapid and even dispersion.

• Cause: The pH of the buffer is not optimal for 15R-Hete solubility.

  • Solution: While 15R-Hete solubility is not strongly pH-dependent in the physiological range, slight adjustments might help. Consider testing buffers with slightly different pH values if your experimental design allows. For instance, solubility is reportedly higher in 0.1 M Na2CO3 (a basic buffer) compared to PBS at pH 7.2.[1][2]

Problem: Delayed Precipitation

Observation: The solution is initially clear but becomes cloudy or a precipitate forms after some time (e.g., minutes to hours).

Potential Causes and Solutions:

• Cause: The solution is supersaturated. While initially dissolved, the 15R-Hete is not stable in the aqueous environment at that concentration and begins to aggregate and precipitate over time.

  • Solution: Prepare fresh working solutions immediately before use. Avoid storing diluted aqueous solutions of 15R-Hete. If you must prepare solutions in advance, store them at 4°C and use them as quickly as possible. Visually inspect for any signs of precipitation before adding to your experiment.

• Cause: Temperature fluctuations are affecting solubility.

  • Solution: Maintain a constant temperature for your solutions. If you prepare the solution at room temperature and then move it to a different temperature (e.g., 37°C for an incubator or 4°C for storage), the change in temperature can affect solubility. Equilibrate your buffer to the final experimental temperature before adding the 15R-Hete stock.

• Cause: Interaction with components in the buffer or media.

  • Solution: If you are using complex media containing proteins (like FBS), the 15R-Hete may bind to these proteins, which can affect its availability and stability. Consider preparing the final dilution in a simpler buffer if your experiment allows, or be consistent with the media composition.

Quantitative Data Summary

The solubility of 15R-Hete in various solvents and buffers is summarized in the table below for easy comparison.

Solvent/Buffer	Solubility	Reference
Ethanol	Miscible	[1][2]
DMSO	Miscible	[1][2]
DMF	Miscible	[1]
0.1 M Na2CO3	~2 mg/mL	[1][2]
PBS (pH 7.2)	~0.8 mg/mL	[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM 15R-Hete Stock Solution in Ethanol

Materials:

• 15R-Hete (solid)

• Anhydrous ethanol (≥99.5%)

• Sterile, amber glass vial with a Teflon-lined cap

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial of solid 15R-Hete to warm to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh a precise amount of 15R-Hete (e.g., 1 mg). The molecular weight of 15R-Hete is 320.5 g/mol .

• Dissolving: Add the appropriate volume of anhydrous ethanol to achieve a 10 mM concentration. For 1 mg of 15R-Hete, this would be: (1 mg) / (320.5 g/mol ) = 0.00312 mmol (0.00312 mmol) / (10 mmol/L) = 0.000312 L = 312 µL of ethanol.

• Mixing: Cap the vial tightly and vortex thoroughly until the 15R-Hete is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a 1 µM 15R-Hete Working Solution in Aqueous Buffer

Materials:

• 10 mM 15R-Hete stock solution in ethanol

• Sterile aqueous buffer (e.g., PBS, cell culture medium)

• Sterile microcentrifuge tubes

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Thaw Stock Solution: Thaw the 10 mM stock solution on ice.

• Intermediate Dilution (Recommended): To improve accuracy and minimize the volume of organic solvent added to the final solution, prepare an intermediate dilution. For example, create a 100 µM intermediate solution by diluting the 10 mM stock 1:100 (e.g., 2 µL of 10 mM stock + 198 µL of aqueous buffer). Add the stock solution to the buffer while vortexing.

• Final Working Solution: Prepare the final 1 µM working solution by diluting the 100 µM intermediate solution 1:100 into the final volume of the aqueous buffer. For example, to prepare 1 mL of 1 µM solution, add 10 µL of the 100 µM intermediate solution to 990 µL of the aqueous buffer. Again, add the intermediate solution to the buffer while vortexing.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of ethanol to the aqueous buffer without the 15R-Hete. In the example above, the final ethanol concentration would be very low.

• Use Immediately: Use the final working solution immediately to avoid precipitation.

Visualizations

Caption: Experimental workflow for preparing and using 15R-Hete solutions.

Caption: Troubleshooting workflow for 15R-Hete precipitation issues.

Caption: Simplified signaling pathway of 15R-Hete.

References

• 1. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. Anleitung für die Fehlerbehebung in der HPLC [sigmaaldrich.com]

Technical Support Center: 15R-Hete Antibody Specificity and Cross-Reactivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for validating the specificity and cross-reactivity of 15R-Hete antibodies.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-reactants for a 15R-Hete antibody?

A1: The most common cross-reactants for 15R-Hete antibodies are structurally similar eicosanoids. Significant cross-reactivity can be observed with other stereoisomers of 15-HETE (such as 15(S)-HETE) and other hydroxyeicosatetraenoic acid (HETE) isomers.[1] Additionally, dihydroxyeicosatetraenoic acids (diHETEs) like 5,15-diHETE and 8,15-diHETE can also show significant cross-reactivity.[1] It is crucial to consult the antibody's datasheet for any manufacturer-provided cross-reactivity data.

Q2: How can I experimentally assess the specificity of my 15R-Hete antibody?

A2: The specificity of a 15R-Hete antibody can be assessed using several methods. A competitive ELISA is a common and effective technique where the binding of the antibody to labeled 15R-Hete is competed with unlabeled 15R-Hete and a panel of potential cross-reactants.[1] Western blotting can be utilized if the antibody is intended to detect protein-conjugated 15R-Hete. For definitive confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify and quantify specific eicosanoids in your sample, which can then be correlated with your immunoassay results.[1]

Q3: My ELISA results show higher than expected 15R-Hete levels. Could this be due to cross-reactivity?

A3: Yes, elevated 15R-Hete levels in an ELISA are a strong indication of potential cross-reactivity. If your sample contains significant amounts of other structurally related eicosanoids, a cross-reactive antibody will detect these molecules in addition to 15R-Hete, leading to an overestimation of its concentration.[1]

Q4: What is the difference between 15(R)-HETE and 15(S)-HETE, and can antibodies differentiate between them?

A4: 15(R)-HETE and 15(S)-HETE are stereoisomers, meaning they have the same chemical formula but a different three-dimensional arrangement of the hydroxyl (-OH) group at the 15th carbon. The ability of an antibody to distinguish between these enantiomers is a critical aspect of its specificity. Some antibodies are highly specific to one isomer, while others may recognize both. Always verify the enantioselectivity of your antibody from the manufacturer's datasheet.[1]

Data Presentation: Antibody Cross-Reactivity

The following table provides an example of how to present cross-reactivity data for a 15R-Hete antibody, as determined by competitive ELISA.

Note: The following data is illustrative. Always refer to the lot-specific datasheet provided by the antibody manufacturer for actual cross-reactivity values.

Compound	% Cross-Reactivity
15(R)-HETE	100%
15(S)-HETE	< 10%
5-HETE	< 1%
12-HETE	< 1%
5,15-diHETE	~15%
8,15-diHETE	~20%
Arachidonic Acid	< 0.1%

Experimental Protocols

Competitive ELISA for 15R-Hete Antibody Specificity

Objective: To determine the cross-reactivity of a 15R-Hete antibody with other structurally related lipids.

Materials:

• 96-well microplate coated with a capture antibody (e.g., anti-rabbit IgG)

• 15R-Hete antibody

• 15R-Hete standard

• Potential cross-reactants (e.g., 15(S)-HETE, 5-HETE, 12-HETE, 5,15-diHETE, arachidonic acid)

• HRP-conjugated 15R-Hete tracer

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Prepare serial dilutions of the 15R-Hete standard and each potential cross-reactant.

• Add the 15R-Hete antibody to all wells except the blank.

• Add the 15R-Hete standards, potential cross-reactants, or your sample to the appropriate wells.

• Add the HRP-conjugated 15R-Hete tracer to all wells except the blank.

• Incubate the plate according to the manufacturer's instructions (e.g., 18 hours at 4°C).

• Wash the plate multiple times with wash buffer.

• Add the substrate solution and incubate in the dark until color develops.

• Add the stop solution to terminate the reaction.

• Read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Calculate the percentage of cross-reactivity for each compound using the following formula: % Cross-Reactivity = (IC₅₀ of 15R-Hete / IC₅₀ of cross-reactant) x 100 where IC₅₀ is the concentration of the analyte that causes 50% inhibition of the maximal signal.[1]

Western Blot for Protein-Conjugated 15R-Hete

Objective: To detect 15R-Hete that is covalently bound to proteins.

Materials:

• Protein samples

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• 15R-Hete primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Separate protein samples by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the 15R-Hete primary antibody (diluted in blocking buffer) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the chemiluminescent substrate.

• Capture the signal using an imaging system.

Immunohistochemistry (IHC) for 15R-Hete

Objective: To visualize the localization of 15R-Hete in tissue sections.

Note: Staining for small lipids like 15R-Hete can be challenging. Optimization of fixation and permeabilization is critical.

Materials:

• Paraffin-embedded or frozen tissue sections

• Deparaffinization and rehydration reagents (for paraffin (B1166041) sections)

• Antigen retrieval buffer (if necessary)

• Fixative (e.g., 10% neutral buffered formalin for a short duration)

• Permeabilization buffer (e.g., Triton X-100 or saponin (B1150181) at a low concentration)

• Blocking buffer

• 15R-Hete primary antibody

• Enzyme-labeled or fluorescently-labeled secondary antibody

• Substrate/chromogen or mounting medium with DAPI

• Microscope

Procedure:

• Deparaffinization and Rehydration (for paraffin sections): Immerse slides in xylene and a graded series of ethanol (B145695) to rehydrate the tissue.

• Fixation: For frozen tissues, a brief fixation (e.g., 2 minutes in 10% neutral buffered formalin) may be sufficient.[2] Over-fixation can mask the lipid epitope.

• Antigen Retrieval: This step may or may not be necessary and requires optimization. Heat-induced epitope retrieval (HIER) is a common method.

• Permeabilization: If targeting intracellular 15R-Hete, use a mild detergent like saponin or a low concentration of Triton X-100.[2] For plasma membrane-associated 15R-Hete, permeabilization may not be required.[2]

• Blocking: Incubate sections with a blocking buffer to reduce non-specific antibody binding.

• Primary Antibody Incubation: Incubate with the 15R-Hete primary antibody at the optimized concentration and duration.

• Secondary Antibody Incubation: Incubate with the appropriate labeled secondary antibody.

• Detection: For enzyme-labeled secondaries, add the substrate/chromogen. For fluorescently-labeled secondaries, proceed to mounting.

• Counterstaining: If desired, counterstain with a nuclear stain like hematoxylin (B73222) or DAPI.

• Mounting and Visualization: Dehydrate, clear, and mount the slides. Visualize under a microscope.

Troubleshooting Guides

Western Blot Troubleshooting

Issue	Possible Cause	Suggested Solution
No Signal	Inactive antibody	Check antibody storage and expiration.
Insufficient primary antibody	Increase antibody concentration or incubation time.
Poor transfer	Check transfer efficiency with Ponceau S stain.
High Background	Primary antibody concentration too high	Decrease antibody concentration.
Insufficient blocking	Increase blocking time or try a different blocking agent.
Insufficient washing	Increase the number and duration of wash steps.
Non-specific Bands	Antibody cross-reactivity	Perform a competitive ELISA to confirm. Pre-absorb the antibody with potential cross-reactants.
Too much protein loaded	Reduce the amount of protein loaded per lane.

ELISA Troubleshooting

Issue	Possible Cause	Suggested Solution
High Signal/Low Sensitivity	Insufficient washing	Increase the number of wash steps.
Sub-optimal antibody dilution	Titrate the primary antibody concentration.
High Background	Cross-reactivity with other molecules	Run a competitive ELISA with suspected cross-reactants.
Non-specific binding	Increase blocking time and/or concentration.
Poor Standard Curve	Improper standard dilution	Prepare fresh standards and ensure accurate pipetting.
Reagent issues	Check expiration dates and proper storage of all kit components.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Lipid Immunostaining - Echelon Biosciences [echelon-inc.com]

Reference Data & Comparative Studies

A Comparative Functional Analysis of 15(R)-HETE versus 15(S)-HETE: A Guide for Researchers

This guide provides a comprehensive functional comparison of the two stereoisomers of 15-hydroxyeicosatetraenoic acid (15-HETE): 15(R)-HETE and 15(S)-HETE. As critical signaling molecules derived from arachidonic acid, understanding their distinct biological roles is paramount for researchers in inflammation, cancer, and cardiovascular disease. This document outlines their differential biosynthesis, metabolism, and functional effects, supported by experimental data and detailed protocols.

Biosynthesis and Metabolism: Distinct Enzymatic Origins

The stereospecificity of 15-HETE is determined by the enzymatic pathway responsible for its synthesis. 15(S)-HETE is predominantly produced by the action of 15-lipoxygenase-1 (15-LOX-1) and 15-lipoxygenase-2 (15-LOX-2)[1]. In contrast, 15(R)-HETE can be generated by aspirin-acetylated cyclooxygenase-2 (COX-2) and cytochrome P450 enzymes[1]. Non-enzymatic lipid peroxidation can lead to the formation of a racemic mixture of both isomers[1].

Both 15(R)-HETE and 15(S)-HETE can be further metabolized to 15-oxo-ETE by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH). This metabolite itself possesses biological activity, including the ability to modulate inflammatory signaling pathways such as NF-κB and Nrf2[2]. A key metabolic difference is that 15(R)-HETE serves as a precursor to the specialized pro-resolving mediators known as epi-lipoxins, which are critical in the active resolution of inflammation[3].

Functional Comparison: Shared Targets, Divergent Effects

While both isomers can activate peroxisome proliferator-activated receptors (PPARs), their broader biological activities often diverge, particularly in the contexts of inflammation, cell proliferation, and angiogenesis.

Data Presentation: Quantitative and Qualitative Comparison

The following tables summarize the known functional differences between 15(R)-HETE and 15(S)-HETE based on available experimental data.

Table 1: Comparative Effects on Cell Proliferation

Parameter	15(R)-HETE	15(S)-HETE	Reference
Inhibition of PC3 Prostate Cancer Cell Proliferation (IC50)	Less potent than 15(S)-HETE	~30 µM	[4]

Table 2: Comparative Effects on Peroxisome Proliferator-Activated Receptors (PPARs)

Parameter	15(R)-HETE	15(S)-HETE	Reference
PPARβ/δ Activation	Similarly potent to 15(S)-HETE	Similarly potent to 15(R)-HETE	[5]
PPARγ Activation	Activator	Activator	[3]

Table 3: Comparative Effects on Inflammation and Angiogenesis

Biological Process	15(R)-HETE	15(S)-HETE	Reference
Inflammation	Precursor to anti-inflammatory epi-lipoxins	Context-dependent pro- and anti-inflammatory effects. Can inhibit neutrophil migration.	[3][6]
Angiogenesis	Less characterized	Pro-angiogenic; promotes endothelial cell migration and tube formation.	[7][8]

Signaling Pathways

The distinct biological outcomes of 15(R)-HETE and 15(S)-HETE are a consequence of their differential engagement with intracellular signaling cascades.

15(S)-HETE Signaling Pathways

15(S)-HETE has been shown to activate several key signaling pathways that regulate cell proliferation, survival, and inflammation. These include the PI3K/Akt/mTOR pathway, the STAT3 pathway, and the NF-κB pathway[9][10][11].

Caption: Simplified signaling pathways activated by 15(S)-HETE.

15(R)-HETE and Epi-Lipoxin Signaling

A primary signaling role of 15(R)-HETE is its conversion to epi-lipoxins, which then act on specific G protein-coupled receptors, such as ALX/FPR2, to exert potent anti-inflammatory and pro-resolving effects.

Caption: Biosynthetic pathway of 15(R)-HETE to anti-inflammatory epi-lipoxins.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Proliferation Assay (MTT Assay)

This protocol is used to assess the effect of 15-HETE isomers on the proliferation of cancer cell lines (e.g., PC3).

• Cell Seeding: Seed PC3 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 15(R)-HETE and 15(S)-HETE in the appropriate cell culture medium. Replace the existing medium with 100 µL of the medium containing the respective 15-HETE isomer or a vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow viable cells to metabolize MTT into formazan crystals.

• Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. The IC50 value, the concentration at which 50% of cell proliferation is inhibited, can be determined by plotting cell viability against the concentration of the 15-HETE isomer.

In Vitro Angiogenesis Assay (Endothelial Cell Tube Formation)

This assay evaluates the pro-angiogenic potential of the 15-HETE isomers.

• Matrigel Coating: Thaw Matrigel on ice and coat the wells of a 96-well plate with 50 µL of Matrigel per well. Incubate at 37°C for 30-60 minutes to allow for solidification.

• Cell Seeding: Harvest human umbilical vein endothelial cells (HUVECs) and resuspend them in a basal medium with low serum. Seed the HUVECs onto the solidified Matrigel at a density of 1.5 x 10^4 cells per well.

• Treatment: Add 15(R)-HETE or 15(S)-HETE to the wells at the desired concentrations. Include a vehicle control.

• Incubation: Incubate the plate at 37°C for 4-18 hours.

• Visualization and Quantification: Monitor the formation of capillary-like tube structures using an inverted microscope. Capture images and quantify the extent of tube formation by measuring parameters such as total tube length or the number of branch points using image analysis software.

Caption: Experimental workflow for the in vitro angiogenesis assay.

PPAR Competitive Binding Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This protocol is designed to determine the binding affinity of 15-HETE isomers to PPARs.

• Reagent Preparation: Prepare solutions of the GST-tagged PPAR ligand-binding domain (LBD), a terbium-labeled anti-GST antibody (donor fluorophore), and a fluorescently labeled PPAR ligand (tracer/acceptor fluorophore).

• Compound Dilution: Prepare serial dilutions of the unlabeled competitor ligands (15(R)-HETE and 15(S)-HETE) in an appropriate assay buffer.

• Assay Plate Setup: In a microplate, add the test compounds at various concentrations.

• Addition of Assay Mix: Add a pre-mixed solution containing the PPAR-LBD, the terbium-labeled antibody, and the fluorescent tracer to each well.

• Incubation: Incubate the plate at room temperature for 1-6 hours, protected from light, to allow the binding reaction to reach equilibrium.

• TR-FRET Measurement: Read the plate using a TR-FRET-compatible microplate reader, measuring the emission at two wavelengths (e.g., for the donor and acceptor fluorophores).

• Data Analysis: The displacement of the fluorescent tracer by the unlabeled 15-HETE isomers will result in a decrease in the FRET signal. Calculate the ratio of the acceptor to donor fluorescence. Plot this ratio against the concentration of the competitor to determine the IC50 value. The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.

Conclusion

The stereoisomers 15(R)-HETE and 15(S)-HETE, while structurally similar, exhibit distinct biosynthetic origins, metabolic fates, and biological functions. 15(S)-HETE appears to be a more potent mediator of pro-proliferative and pro-angiogenic signaling, acting through well-defined pathways such as PI3K/Akt and STAT3. In contrast, the primary role of 15(R)-HETE in inflammation appears to be as a precursor to the pro-resolving epi-lipoxins. Both isomers demonstrate the ability to activate PPARs, with similar potency observed for PPARβ/δ. A thorough understanding of these differences is crucial for the design of targeted therapeutic strategies aimed at modulating the complex network of lipid signaling in health and disease. Further research is warranted to fully elucidate the specific signaling pathways and receptors for 15(R)-HETE and to obtain more direct quantitative comparisons of the bioactivities of these two important lipid mediators.

References

• 1. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 15-Hydroxyeicosatetraenoic acid inhibits neutrophil migration across cytokine-activated endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15(S)-hydroxyeicosatetraenoic acid induces angiogenesis via activation of PI3K-Akt-mTOR-S6K1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of 15-lipoxygenase metabolites on angiogenesis: 15(S)-HPETE is angiostatic and 15(S)-HETE is angiogenic | springermedicine.com [springermedicine.com]
• 9. 15(S)-HETE-induced angiogenesis in adipose tissue is mediated through activation of PI3K/Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 15(S)-hydroxyeicosatetraenoic acid-induced angiogenesis requires STAT3-dependent expression of VEGF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 15-Lipoxygenase-2/15(S)-hydroxyeicosatetraenoic acid regulates cell proliferation and metastasis via the STAT3 pathway in lung adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the In Vivo Anti-inflammatory Activity of 15R-Hete: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vivo anti-inflammatory activity of 15(R)-hydroxyeicosatetraenoic acid (15R-Hete). While direct quantitative comparisons with other anti-inflammatory agents in vivo are limited in published literature, this document synthesizes the available evidence for its mechanism of action and compares its expected effects with related compounds and established experimental models.

Introduction to 15R-Hete

15R-Hete is a stereoisomer of 15-hydroxyeicosatetraenoic acid, a metabolite of arachidonic acid. Its significance in the inflammatory response stems primarily from its role as a precursor to a class of specialized pro-resolving mediators (SPMs) known as 15-epi-lipoxins or aspirin-triggered lipoxins (ATLs).[1][2][3] The biosynthesis of 15R-Hete is notably initiated by the acetylation of cyclooxygenase-2 (COX-2) by aspirin, which alters the enzyme's activity to produce 15R-Hete instead of pro-inflammatory prostaglandins.[3] This unique production pathway intrinsically links some of aspirin's anti-inflammatory effects to the generation of 15R-Hete.[1][4][5]

Beyond its precursor role, emerging evidence suggests that 15R-Hete may also exert direct anti-inflammatory effects through the activation of peroxisome proliferator-activated receptor beta/delta (PPARβ/δ), a nuclear receptor known to regulate inflammatory processes.[3][6][7][8]

Comparative Data on 15-Hete Metabolites in Inflammation

Compound	Model	Key Findings	Reference
15(S)-Hete	Rat Osteoarthritis Model (MIA-induced)	Intra-articular injection of 15-HETE (10 μM, twice a week) suppressed inflammation and cartilage damage. This was evaluated by histological analysis using OARSI and Mankin scoring systems.	[9]
15-oxo-ETE	In vitro: LPS-stimulated THP-1 cells	Treatment with 25 µM 15-oxo-ETE significantly reduced the mRNA expression of pro-inflammatory cytokines TNFα, IL-6, and IL-1β.	[10]
15(S)-Hete	In vitro: Human Neutrophils	Inhibited leukotriene B4 (LTB4)-induced neutrophil chemotaxis in a dose-dependent manner, with a maximum inhibition of 68% at a concentration of 10⁻⁴ M.	[11][12]

Experimental Protocols for In Vivo Validation

To validate the anti-inflammatory activity of 15R-Hete in vivo, several established animal models of inflammation can be employed. The following are detailed protocols for two commonly used models.

Murine Air Pouch Model of Inflammation

This model creates a subcutaneous cavity that mimics a synovial space, allowing for the study of localized inflammation and the quantification of cellular infiltration and inflammatory mediators.

Protocol:

• Pouch Formation: Anesthetize mice (e.g., BALB/c) and inject 3 ml of sterile air subcutaneously into the dorsal intrascapular region to create an air pouch.

• Pouch Maintenance: Re-inflate the pouch with 2 ml of sterile air on day 3 to maintain the space.

• Induction of Inflammation: On day 6, inject an inflammatory stimulus (e.g., 1 ml of 1% carrageenan solution) into the air pouch.

• Test Compound Administration: Administer 15R-Hete (dosage to be determined by dose-response studies) or a vehicle control, typically via intraperitoneal or local injection into the pouch, at a specified time before or after the inflammatory stimulus. A positive control group receiving a standard anti-inflammatory drug like dexamethasone (B1670325) should be included.

• Exudate Collection: At a predetermined time point (e.g., 4, 24, or 48 hours) after inflammation induction, euthanize the mice and collect the inflammatory exudate from the pouch by washing the cavity with a known volume of sterile saline.

• Analysis:

  • Leukocyte Infiltration: Determine the total and differential leukocyte counts (neutrophils, macrophages) in the exudate using a hemocytometer and cytospin preparations stained with a differential stain.

  • Mediator Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and chemokines in the exudate using ELISA or multiplex assays.

Zymosan-Induced Peritonitis Model

This model induces an acute inflammatory response in the peritoneal cavity, which is well-suited for studying leukocyte migration and the effects of anti-inflammatory compounds.

Protocol:

• Induction of Peritonitis: Administer an intraperitoneal (i.p.) injection of zymosan (e.g., 1 mg in sterile saline) to mice.

• Test Compound Administration: Administer 15R-Hete (dosage to be determined) or a vehicle control via an appropriate route (e.g., i.p., oral gavage) at a specified time before zymosan injection. Include a positive control group (e.g., dexamethasone).

• Peritoneal Lavage: At a defined time point (e.g., 4, 8, or 24 hours) after zymosan injection, euthanize the mice and collect the peritoneal exudate by lavage with a known volume of sterile saline containing EDTA.

• Analysis:

  • Cellular Infiltration: Perform total and differential leukocyte counts on the peritoneal lavage fluid to quantify the influx of neutrophils and monocytes/macrophages.

  • Cytokine and Chemokine Levels: Measure the concentrations of inflammatory mediators in the cell-free supernatant of the lavage fluid using appropriate immunoassays.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of 15R-Hete are mediated through distinct signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate these pathways and a general experimental workflow for in vivo validation.

Caption: Signaling pathways of 15R-Hete's anti-inflammatory action.

Caption: General experimental workflow for in vivo validation.

Conclusion

15R-Hete holds significant promise as a mediator of inflammation resolution. Its unique biosynthesis pathway, triggered by aspirin, and its role as a precursor to the potent anti-inflammatory 15-epi-lipoxins, underscore its therapeutic potential. Furthermore, its ability to directly activate PPARβ/δ suggests a multifaceted mechanism of action. While direct comparative in vivo data remains an area for further research, the experimental frameworks and knowledge from related compounds presented in this guide provide a solid foundation for researchers to design and execute robust in vivo studies to fully elucidate and validate the anti-inflammatory activity of 15R-Hete.

References

• 1. Lipoxins and aspirin-triggered 15-epi-lipoxin biosynthesis: an update and role in anti-inflammation and pro-resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. Lipoxins and aspirin-triggered 15-epi-lipoxins are the first lipid mediators of endogenous anti-inflammation and resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipoxin and aspirin-triggered 15-epi-lipoxin cellular interactions anti-inflammatory lipid mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The transcriptional PPARβ/δ network in human macrophages defines a unique agonist-induced activation state - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of 15R-HETE: GC-MS vs. LC-MS

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 15(R)-hydroxyeicosatetraenoic acid (15R-HETE), a bioactive lipid mediator involved in diverse physiological and pathological processes, is crucial for advancing research in inflammation, cancer, and cardiovascular disease. The two primary analytical platforms for this task, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), each offer distinct advantages and disadvantages. This guide provides an objective comparison of these methods, supported by experimental data, to aid researchers in selecting the most appropriate technique for their specific needs.

At a Glance: GC-MS vs. LC-MS for 15R-HETE Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase.
Derivatization	Mandatory for the non-volatile 15R-HETE.	Not required , simplifying sample preparation.
Sensitivity	High, often in the picogram to femtogram range.	Very high, with Limits of Quantification (LOQ) reported in the low ng/mL to pg/mL range.[1]
Specificity	High, especially with chemical ionization techniques.	High, particularly with tandem MS (B15284909) (MS/MS) using Selected Reaction Monitoring (SRM).
Throughput	Generally lower due to longer run times and derivatization steps.	Generally higher, with shorter run times and no derivatization.
Stereoisomer Separation	Possible with chiral columns.	Readily achievable with chiral chromatography.
Sample Matrix	Can be susceptible to matrix effects, requiring extensive cleanup.	Less susceptible to some matrix effects, but ion suppression can be a concern.
Instrumentation Cost	Generally lower initial investment.	Generally higher initial investment.

Quantitative Performance Comparison

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	Femtomole range[2]	Signal-to-noise ratio of 2:1 or 3:1 is a common definition.[3]
Limit of Quantification (LOQ)	Typically in the low ng/mL range.[4]	0.2 - 3 ng/mL[1]
Linearity (R²)	Typically ≥ 0.99[5]	Typically ≥ 0.99[1]
Precision (%RSD)	< 15%[5]	Intra- and inter-day precision meets FDA guidelines.[1]
Accuracy (%Recovery)	90-110% is a common target.	75 - 100%[1]

Experimental Protocols

Sample Preparation (General for both methods)

A robust sample preparation protocol is critical for accurate quantification and often involves solid-phase extraction (SPE) to isolate lipids from the biological matrix.

• Sample Collection: Collect biological samples (e.g., plasma, serum, cell culture media) and add an antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation of lipids.

• Internal Standard Spiking: Add a deuterated internal standard, such as 15(S)-HETE-d8, to the sample to correct for analyte loss during sample processing and for variations in instrument response.

• Lipid Extraction: Perform liquid-liquid extraction or solid-phase extraction (SPE) to isolate the lipid fraction. A common SPE procedure involves conditioning the cartridge with methanol (B129727) and water, loading the acidified sample, washing with a low-percentage organic solvent, and eluting the HETEs with a stronger organic solvent like methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with the subsequent chromatographic analysis.

GC-MS Protocol for 15R-HETE Quantification

1. Derivatization: This is a critical step to increase the volatility and thermal stability of 15R-HETE.

• Esterification: The carboxylic acid group is typically converted to a more volatile ester, such as a methyl ester (using diazomethane (B1218177) or BF3/methanol) or a pentafluorobenzyl (PFB) ester (using PFB bromide). The PFB esters are particularly useful for enhancing sensitivity in negative ion chemical ionization mode.

• Silylation: The hydroxyl group is converted to a trimethylsilyl (B98337) (TMS) ether using a silylation agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

2. Gas Chromatography:

• Column: A capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: Splitless injection is typically used for trace analysis.

• Oven Temperature Program: A temperature gradient is employed to separate the analytes, for example, starting at 150°C, ramping to 300°C.

3. Mass Spectrometry:

• Ionization: Electron ionization (EI) or negative ion chemical ionization (NICI) can be used. NICI often provides higher sensitivity for PFB derivatives.

• Detection Mode: Selected Ion Monitoring (SIM) is used to monitor specific ions of the derivatized 15R-HETE and the internal standard, enhancing sensitivity and selectivity.

LC-MS/MS Protocol for 15R-HETE Quantification

1. Liquid Chromatography:

• Column: A C18 reversed-phase column (e.g., 150 x 2.1 mm, 3.5 µm particle size) is commonly used. For separation of R and S enantiomers, a chiral column is necessary.

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., water with 0.1% formic or acetic acid) and an organic phase (e.g., acetonitrile/methanol with 0.1% formic or acetic acid).

• Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

2. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in negative ion mode is most common for HETEs.

• Detection Mode: Selected Reaction Monitoring (SRM) on a triple quadrupole mass spectrometer is the gold standard for quantification. This involves monitoring a specific precursor ion to product ion transition for both 15R-HETE (e.g., m/z 319 -> 115) and the internal standard.

Mandatory Visualizations

Caption: Experimental workflows for 15R-HETE quantification by GC-MS and LC-MS/MS.

Caption: Simplified signaling pathway of 15R-HETE.[6][7]

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LoD Loq in lc ms ms - Chromatography Forum [chromforum.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. iris.unito.it [iris.unito.it]
• 6. pnas.org [pnas.org]
• 7. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Differentiating the Biological Effects of 15(R)-HETE and 15-oxo-ETE: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological effects of two closely related arachidonic acid metabolites: 15(R)-hydroxyeicosatetraenoic acid (15(R)-HETE) and 15-oxo-eicosatetraenoic acid (15-oxo-ETE). While structurally similar, these lipid mediators exhibit distinct signaling properties and cellular effects that are critical for understanding their roles in health and disease.

Biosynthesis: A Shared Pathway with a Critical Divergence

Both 15(R)-HETE and 15-oxo-ETE originate from the metabolism of arachidonic acid. The initial steps are often shared, involving lipoxygenase (LOX) or cyclooxygenase (COX) enzymes. However, a key enzymatic conversion separates their ultimate biological functions. 15(R)-HETE is produced alongside its enantiomer, 15(S)-HETE, through the action of enzymes like COX-1 or as a result of non-enzymatic autoxidation.[1][2] The subsequent oxidation of the 15-hydroxyl group of 15-HETE (both S and R enantiomers) by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) yields 15-oxo-ETE.[1][2][3][4] This conversion is a critical step, as it transforms the molecule into a chemically reactive electrophile, bestowing it with a unique set of biological activities.[3][5]

Figure 1: Simplified biosynthesis pathway of 15(R)-HETE and 15-oxo-ETE.

Comparative Biological Effects

The conversion of a hydroxyl group in 15(R)-HETE to a ketone group in 15-oxo-ETE dramatically alters the molecule's biological activity. While 15-HETE enantiomers are known to interact with specific receptors, 15-oxo-ETE's electrophilic nature allows it to interact with and modify proteins directly, leading to different downstream signaling events.

Feature	15(R)-HETE	15-oxo-ETE
Primary Mechanism	Receptor-mediated signaling	Covalent modification of proteins (electrophile)
Key Signaling Target	Peroxisome Proliferator-Activated Receptor β/δ (PPARβ/δ) agonist[6]	Nrf2, NF-κB (via IKKβ inhibition)[3][5]
Inflammatory Response	Can have pro-resolving effects by conversion to epi-lipoxins[2]	Anti-inflammatory via Nrf2 activation and NF-κB inhibition[3]
Cell Proliferation	Protects pulmonary artery smooth muscle cells from apoptosis[7]	Inhibits endothelial cell proliferation[4][8][9]
Antioxidant Response	Less defined direct role	Potent activator of the Nrf2-mediated antioxidant response[3]
Receptor Interaction	Agonist for PPARβ/δ[6]	May act as a PPARγ agonist, similar to other oxo-fatty acids[4]

Signaling Pathways: Distinct Mechanisms of Action

The differences in their molecular targets lead to the activation of distinct intracellular signaling pathways.

15(R)-HETE Signaling

15(R)-HETE, along with its 15(S) enantiomer, functions as an agonist for PPARβ/δ.[6] This interaction leads to the recruitment of coactivators and modulation of PPAR target gene expression, influencing cellular metabolism and inflammation.[6]

Figure 2: 15(R)-HETE signaling through PPARβ/δ activation.

15-oxo-ETE Signaling

15-oxo-ETE's key feature is its α,β-unsaturated ketone, which makes it an electrophile capable of forming covalent adducts with nucleophilic cysteine residues on proteins.[3] This allows it to directly modulate the function of key signaling proteins. It activates the Nrf2 antioxidant response and inhibits the pro-inflammatory NF-κB pathway by directly inhibiting IKKβ.[3][5]

Figure 3: Dual signaling pathways of 15-oxo-ETE.

Experimental Protocols for Differentiation

Distinguishing the effects of 15(R)-HETE and 15-oxo-ETE requires specific experimental approaches. Below are protocols for key assays.

General Experimental Workflow

A typical workflow to compare the effects of these lipids involves cell culture, treatment, and subsequent analysis of specific molecular and cellular endpoints.

References

• 1. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 3. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 15-Oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 15-oxo-Eicosatetraenoic acid, a metabolite of macrophage 15-hydroxyprostaglandin dehydrogenase that inhibits endothelial cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 15R-Hete and 15S-Hete Binding Affinity to Peroxisome Proliferator-Activated Receptors (PPARs)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity and activation of Peroxisome Proliferator-Activated Receptors (PPARs) by the two stereoisomers of 15-Hydroxyeicosatetraenoic acid (15-HETE): 15R-Hete and 15S-Hete. This analysis is supported by available experimental data to aid in understanding their potential as signaling molecules and therapeutic targets.

Summary of Binding Affinity and Activation

The interaction of 15-HETE enantiomers with PPARs demonstrates notable isoform and stereoisomer specificity. Both 15R-HETE and 15S-HETE are recognized as agonists for PPARβ/δ, exhibiting similar potency in activating this isoform.[1][2] Their effects on PPARα and PPARγ are considerably weaker in comparison.[1][2] A significant distinction between the two enantiomers lies in their interaction with PPARγ; 15S-HETE functions as an activator, whereas 15R-HETE shows minimal to no activity.

While precise and comprehensive binding affinity constants (Kd) or half-maximal effective concentrations (EC50) for the direct binding of both 15R-Hete and 15S-Hete to all three PPAR isoforms are not extensively documented in publicly available literature, the following table summarizes the available quantitative and qualitative data.

Ligand	PPAR Isoform	Binding Affinity / Activity	Data Type	Reference
15R-HETE	PPARα	Weak to no activation	Qualitative	[1][2][3]
PPARγ	No significant effect	Qualitative	[4][5]
PPARβ/δ	Potent agonist, similar to 15S-HETE	Qualitative	[1][2]
15S-HETE	PPARα	No effect on activity	Qualitative	[3]
PPARγ	Activator; IC50 of 30 µM for inhibition of PC3 cell proliferation (a PPARγ-mediated effect)	Functional Assay	[4][5]
PPARβ/δ	Potent agonist, similar to 15R-HETE	Qualitative	[1][2][6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the generalized signaling pathway of 15-HETE-mediated PPAR activation and a typical experimental workflow for assessing ligand binding and activation.

Caption: Generalized PPAR signaling pathway activated by 15-HETE.

Caption: Workflow for assessing PPAR ligand binding and activation.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for determining the binding and activation of PPARs by ligands such as 15R-Hete and 15S-Hete.

Competitive Ligand Binding Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This in vitro assay measures the ability of a test compound to displace a known fluorescent ligand from the PPAR ligand-binding domain (LBD).

• Principle: The assay is based on the transfer of energy between a donor fluorophore (e.g., terbium-labeled anti-GST antibody bound to a GST-tagged PPAR-LBD) and an acceptor fluorophore (a fluorescently labeled PPAR ligand). When the fluorescent ligand is bound to the PPAR-LBD, excitation of the donor results in emission from the acceptor. A test compound that competes for the same binding site will displace the fluorescent ligand, leading to a decrease in the FRET signal.

• Protocol Outline:

  • Recombinant GST-tagged PPAR-LBD is incubated with a terbium-labeled anti-GST antibody.

  • A fluorescently labeled PPAR ligand (e.g., Fluormone Pan-PPAR Green) is added to the complex.

  • The test compounds (15R-Hete or 15S-Hete) are added at various concentrations.

  • The reaction is incubated to reach equilibrium.

  • The fluorescence is measured at the emission wavelengths of both the donor and acceptor fluorophores.

  • The ratio of acceptor to donor emission is calculated and plotted against the concentration of the test compound to determine the IC50 value, which can be converted to a Ki (inhibition constant).[1]

Reporter Gene Assay (Luciferase Assay)

This cell-based assay quantifies the ability of a ligand to activate a PPAR-dependent signaling pathway, resulting in the expression of a reporter gene.

• Principle: Host cells (e.g., HEK293 or HepG2) are transiently transfected with two plasmids: an expression vector for a specific PPAR isoform and a reporter plasmid containing a luciferase gene under the control of a promoter with multiple copies of a PPAR response element (PPRE). When a ligand activates the expressed PPAR, the PPAR/RXR heterodimer binds to the PPRE and drives the transcription of the luciferase gene. The amount of light produced upon the addition of a luciferase substrate is proportional to the level of PPAR activation.

• Protocol Outline:

  • Host cells are seeded in multi-well plates.

  • Cells are co-transfected with the PPAR expression plasmid and the PPRE-luciferase reporter plasmid. A plasmid expressing β-galactosidase is often included for normalization of transfection efficiency.

  • After an incubation period to allow for protein expression, the cells are treated with various concentrations of the test compounds (15R-Hete or 15S-Hete).

  • Following treatment, the cells are lysed, and the luciferase and β-galactosidase activities are measured using a luminometer and a spectrophotometer, respectively.

  • The luciferase activity is normalized to the β-galactosidase activity, and the fold induction relative to a vehicle control is calculated to determine the EC50 value.[4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 15S-Hydroxyeicosatetraenoic acid activates peroxisome proliferator-activated receptor gamma and inhibits proliferation in PC3 prostate carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PPARdelta in Affected Atopic Dermatitis and Psoriasis: A Possible Role in Metabolic Reprograming - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Structure of Enzymatically Synthesized 15R-HETE: A Comparative Guide

For researchers and drug development professionals, accurate structural confirmation of lipid mediators is paramount. This guide provides a comparative analysis of methodologies for confirming the structure of 15(R)-hydroxyeicosatetraenoic acid (15R-HETE), a critical bioactive lipid. The focus is on distinguishing it from its stereoisomer, 15(S)-HETE, following its specific enzymatic synthesis.

Introduction to 15R-HETE Synthesis and the Analytical Challenge

15-Hydroxyeicosatetraenoic acid (15-HETE) is a metabolite of arachidonic acid with significant roles in physiological and pathological processes like inflammation.[1] It exists as two primary enantiomers, 15(R)-HETE and 15(S)-HETE, which often possess distinct biological activities.[1] The stereospecific synthesis of 15R-HETE is most notably achieved via the aspirin-acetylated cyclooxygenase-2 (COX-2) enzyme pathway.[2][3] In this pathway, aspirin's acetylation of COX-2 blocks prostaglandin (B15479496) synthesis but redirects the enzyme to act as a lipoxygenase, specifically producing 15R-HETE.[2] Other pathways, such as metabolism by cytochrome P450 enzymes, can also yield 15R-HETE.[2][4] In contrast, 15-lipoxygenase (15-LOX) and non-aspirinated COX enzymes primarily produce the 15(S) enantiomer.[1][3]

This stereospecific enzymatic origin necessitates robust analytical methods to confirm the product's structure and differentiate it from 15(S)-HETE and racemic mixtures that may arise from non-enzymatic autoxidation.[2]

Core Analytical Strategy: Chiral Separation Coupled with Mass Spectrometry

The definitive method for confirming the structure of 15R-HETE relies on a two-pronged approach: chiral chromatography to separate the enantiomers, followed by mass spectrometry for sensitive detection and quantification.

• Chiral Chromatography : Standard reverse-phase high-performance liquid chromatography (HPLC) cannot distinguish between enantiomers like 15R-HETE and 15S-HETE as they have identical retention times.[5] Therefore, chiral chromatography is essential.[1] This technique uses a stationary phase containing a chiral selector, most commonly a polysaccharide-based column like Chiralpak AD-H.[1][6] The differential interaction between each enantiomer and the chiral stationary phase results in different retention times, allowing for their separation and identification.[7][8]

• Mass Spectrometry (MS) : Tandem mass spectrometry (MS/MS) is the preferred detection method due to its high sensitivity and specificity.[1][3] When coupled with liquid chromatography (LC-MS/MS), it can identify 15-HETE based on its specific mass-to-charge ratio (m/z) and fragmentation pattern, even in complex biological samples.[3][5] While MS/MS alone cannot differentiate the R and S enantiomers, it provides definitive confirmation of the molecule's identity once separated by the chiral column.[5]

The enzymatic synthesis pathway for 15R-HETE is visualized below.

Caption: Enzymatic conversion of arachidonic acid to 15R-HETE by aspirin-acetylated COX-2.

Comparison of Analytical Methods

The choice of analytical technique is critical for unambiguous structural confirmation. Below is a comparison of primary methods.

Technique	Principle	Capability for 15R-HETE Confirmation	Advantages	Limitations
Chiral HPLC-MS/MS	Physical separation of enantiomers based on differential interaction with a chiral stationary phase, followed by mass-based detection.[1][9]	Gold Standard. Separates 15R- and 15S-HETE, providing definitive stereochemical confirmation and sensitive quantification.[8]	High specificity and sensitivity; provides both structural and quantitative data.[3]	Requires specialized and expensive chiral columns; method development can be complex.[10]
Standard LC-MS/MS	Separation based on polarity (e.g., C18 column) followed by mass-based detection.	Insufficient for Stereoisomers. Confirms the presence of 15-HETE (m/z 319.2) but cannot differentiate between 15R and 15S isomers.[5]	Widely available; robust for general lipid profiling.[11]	Cannot resolve enantiomers.[5]
NMR Spectroscopy	Analysis of the magnetic properties of atomic nuclei to elucidate molecular structure.	Limited for Enantiomers. Can confirm the overall structure of 15-HETE but cannot distinguish between enantiomers without using chiral derivatizing agents.[9]	Provides detailed structural information about the entire molecule.	Low sensitivity compared to MS; distinguishing enantiomers requires additional complex steps.[9]

Quantitative Data: Chiral HPLC-MS/MS Parameters

Successful separation of 15-HETE enantiomers has been achieved using various HPLC conditions. The table below summarizes typical parameters from published methods for comparison.

Parameter	Method 1 (Normal Phase) [6]	Method 2 (Normal Phase) [1]	Method 3 (Reverse Phase-like) [8]
Column	Chiralpak AD-H (250 x 4.6 mm, 5 µm)	Chiralpak AD-H (250 x 4.6 mm, 5 µm)	Amylose or Cellulose-based chiral column
Mobile Phase A	n-Hexane	n-Hexane	Water with 0.1% Formic Acid
Mobile Phase B	2-propanol/methanol (B129727) (50/50, v/v)	Isopropanol	Isopropanol
Gradient	Linear gradient: 2% B to 8% B	Isocratic: 95:5 (Hexane:Isopropanol) + 0.1% Acetic Acid	Gradient compatible with ESI-MS
Flow Rate	1.0 mL/min	1.0 mL/min	Not specified
Detection	ECAPCI-MS/MS	UV (235 nm) or MS/MS	LC/ESI-MS/MS
Precursor Ion (m/z)	319.23 [M-H]⁻	Not applicable for UV	319.2 [M-H]⁻
Product Ions (m/z)	Quantification based on the most intense product ion.[6]	Not applicable for UV	Not specified

Experimental Protocols

A generalized workflow for the confirmation of 15R-HETE from a biological sample involves sample preparation, chiral separation, and detection.

1. Sample Preparation: Solid-Phase Extraction (SPE) [3] This protocol is designed to extract HETEs from plasma, serum, or cell culture media.

• Internal Standard : Add a deuterated internal standard, such as [²H₈]-15(S)-HETE, to the sample to correct for extraction losses.

• Protein Precipitation : Precipitate proteins by adding methanol, vortexing, and centrifuging at high speed (e.g., 20,000 x g).

• SPE Cartridge Conditioning : Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading : Load the supernatant from the precipitation step onto the conditioned cartridge.

• Washing : Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution : Elute the lipids using a strong organic solvent like methanol or ethyl acetate.

• Drying and Reconstitution : Evaporate the solvent under a stream of nitrogen and reconstitute the dried extract in a suitable solvent (e.g., mobile phase) for LC-MS analysis.

2. Chiral HPLC-MS/MS Analysis [1][6]

• Chromatography : Inject the reconstituted sample onto a chiral column (e.g., Chiralpak AD-H).

• Separation : Perform gradient or isocratic elution using a mobile phase suitable for separating the 15(R) and 15(S) enantiomers (see table above for examples).

• Mass Spectrometry : Couple the HPLC effluent to a tandem mass spectrometer operating in negative ion mode.

• Detection : Use Multiple Reaction Monitoring (MRM) for detection. The transition for 15-HETE is typically m/z 319.2 → [Product Ion]. The specific product ion used for quantification can vary, with m/z 175 and 219 being common fragments.[5][12]

• Identification : The identity of 15R-HETE is confirmed by comparing the retention time of the peak to a pure 15R-HETE analytical standard, which should be distinct from the retention time of a 15S-HETE standard under the same chiral conditions.

The following diagram illustrates the complete analytical workflow.

Caption: General workflow for the structural confirmation and analysis of 15R-HETE.

Conclusion

Confirming the structure of enzymatically synthesized 15R-HETE is a task that requires a specific and robust analytical approach. While techniques like standard LC-MS/MS and NMR can identify the 15-HETE molecule, they are insufficient on their own to verify its critical R-stereochemistry. The unequivocal gold standard is the coupling of chiral chromatography, particularly chiral HPLC, with tandem mass spectrometry. This combination provides the necessary separation of enantiomers and the high sensitivity required for definitive structural confirmation and accurate quantification, ensuring reliable results for research and drug development professionals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 10. Chiral Chromatographic Separation of Fifteen New Hexahydroquinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of 15R-HETE and Other Eicosanoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 15(R)-hydroxyeicosatetraenoic acid (15R-HETE) with other key eicosanoids, including its stereoisomer 15(S)-HETE, as well as 5-HETE, 12-HETE, and the potent chemoattractant Leukotriene B4 (LTB4). This document summarizes key quantitative data, details relevant experimental methodologies, and illustrates associated signaling pathways to support research and development in inflammation, immunology, and related therapeutic areas.

Introduction to 15R-HETE

15R-HETE is an eicosanoid, a signaling molecule derived from the oxidation of arachidonic acid. It is the (R) stereoisomer of 15-HETE, and its biological functions can differ significantly from the more extensively studied (S) stereoisomer, 15S-HETE. A notable pathway for 15R-HETE production involves the acetylation of cyclooxygenase-2 (COX-2) by aspirin, which alters the enzyme's activity to generate 15R-HETE.[1] This makes 15R-HETE a key intermediate in the biosynthesis of aspirin-triggered lipoxins (or epi-lipoxins), which are potent specialized pro-resolving mediators.[1][2] Understanding the distinct activities of 15R-HETE is crucial for elucidating its role in both physiological and pathological processes.

Comparative Biological Activities

The biological effects of eicosanoids are highly dependent on their stereochemistry and the specific receptors and signaling pathways they engage in different cell types. Below is a comparative summary of the activities of 15R-HETE and other selected eicosanoids.

Table 1: Comparison of Peroxisome Proliferator-Activated Receptor (PPAR) Activation

PPARs are nuclear receptors that play critical roles in metabolism and inflammation. Both 15R-HETE and 15S-HETE have been identified as endogenous ligands for these receptors.

Eicosanoid	Receptor Subtype	Potency / Efficacy	Cell System
15R-HETE	PPARβ/δ	Similarly potent to 15S-HETE in inducing coactivator binding and transcriptional activation.[3]	Not specified
15S-HETE	PPARβ/δ	Similarly potent to 15R-HETE in inducing coactivator binding and transcriptional activation.[3]	Not specified
15R-HETE	PPARγ	Activates PPARγ with similar potency to 15S-HETE.[2]	Not specified
15S-HETE	PPARγ	Activates PPARγ.[2] More potent inhibitor of PC3 cell proliferation (IC50 ~30 µM) than 15R-HETE (>10 µM).[4]	PC3 Prostate Carcinoma Cells

Table 2: Comparison of Effects on Vasculature

Eicosanoids can have profound effects on vascular tone and permeability. The following data is from a study on isolated perfused lungs.

Eicosanoid	Biological Effect	Relative Potency	Experimental System
15-HETE *	Pulmonary Vasoconstriction & Edema	15-HETE > 5-HETE > 12-HETE	Isolated Perfused Lungs
5-HETE	Pulmonary Vasoconstriction & Edema	15-HETE > 5-HETE > 12-HETE	Isolated Perfused Lungs
12-HETE	No significant effect at tested dose (4 µg)	15-HETE > 5-HETE > 12-HETE	Isolated Perfused Lungs
Stereochemistry not specified in the study.

Table 3: Comparison of Leukocyte Chemotactic Activity

Leukocyte chemotaxis, the directed migration of immune cells, is a hallmark of inflammation. While some HETEs are chemoattractants, the role of 15-HETE is more complex and appears to be primarily modulatory rather than directly chemotactic.

Eicosanoid	Chemotactic Activity for Neutrophils	Potency (Concentration for Peak Response)
15-HETE *	Reported to not activate neutrophil chemotaxis.[5]	N/A
5-HETE	Potent chemoattractant.[6][7]	1 µg/ml (~3.1 µM)
12-HETE	Chemoattractant.[7][8]	10 µg/ml (~31 µM)
LTB4	Highly potent chemoattractant.	LC50 of 10⁻⁸ M.[9]
15S-HETE	Inhibits LTB4-induced neutrophil chemotaxis in a dose-dependent manner (max inhibition of 68% at 100 µM).[10]	N/A
Stereochemistry not specified in the study.

Signaling Pathways

The biological effects of these lipids are initiated by their interaction with specific cellular receptors, leading to the activation of downstream signaling cascades.

Peroxisome Proliferator-Activated Receptors (PPARs)

Both 15R-HETE and 15S-HETE can function as endogenous ligands for PPARs.[2][3] As nuclear receptors, PPARs act as transcription factors that regulate the expression of a host of genes involved in inflammation and metabolism. The activation of PPARβ/δ and PPARγ by 15-HETE enantiomers suggests a role in cellular differentiation, lipid metabolism, and the resolution of inflammation.

15-HETE signaling through the PPAR pathway.

G-Protein Coupled Receptors (GPCRs)

While specific high-affinity GPCRs for 15R-HETE have not been definitively identified, other eicosanoids exert their potent, rapid effects, such as chemotaxis, through this receptor family. For instance, 5-HETE and its more potent metabolite 5-oxo-ETE signal through the OXER1 receptor, while LTB4 signals through BLT1 and BLT2 receptors. 15S-HETE has been shown to be a weak agonist at the BLT2 receptor.[11] The lack of direct chemotactic activity of 15-HETE suggests it may not effectively engage these classical chemoattractant GPCRs.

General GPCR signaling for chemoattractant eicosanoids.

Experimental Protocols

Neutrophil Chemotaxis Assay (Boyden Chamber / Transwell® Assay)

This assay is a standard method to quantify the chemotactic potential of a substance by measuring the directed migration of neutrophils across a porous membrane.

1. Materials:

• Neutrophils: Freshly isolated from healthy human peripheral blood via density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation.

• Chemotaxis Chamber: 48- or 96-well Boyden chamber or Transwell® inserts with a 3-5 µm pore size polycarbonate membrane.

• Assay Medium: Hank's Balanced Salt Solution (HBSS) or RPMI 1640, typically supplemented with a low concentration of bovine serum albumin (BSA, e.g., 0.1%).

• Chemoattractants: 15R-HETE, 5-HETE, 12-HETE, LTB4 (positive control), prepared in assay medium at various concentrations.

• Detection Reagent: Calcein-AM for fluorescent labeling or a reagent to measure ATP (e.g., CellTiter-Glo®) for luminescence-based quantification.

• Stains (for manual counting): Wright-Giemsa or similar stain for visualizing cells.

2. Methodology:

• Neutrophil Isolation: Isolate neutrophils from whole blood. After isolation, resuspend the cells in cold assay medium at a concentration of 1-2 x 10⁶ cells/mL. Check cell viability using a method like trypan blue exclusion.

• Chamber Setup: Add the test eicosanoids or control medium to the lower wells of the chemotaxis chamber.

• Cell Loading: Place the porous membrane or Transwell® insert over the lower wells. Carefully add the neutrophil suspension to the upper chamber.

• Incubation: Incubate the assembled chamber in a humidified incubator at 37°C with 5% CO₂ for 60-90 minutes.

• Quantification of Migration:

  • Automated Method: After incubation, quantify the number of cells that have migrated into the lower chamber. This can be done by lysing the migrated cells and measuring their ATP content via a luminescence assay or by pre-labeling cells with a fluorescent dye and measuring fluorescence in the bottom chamber.

  • Manual Method: Remove the inserts, wipe non-migrated cells from the top surface of the membrane, fix the membrane, and stain it. Count the number of migrated cells on the underside of the membrane using a light microscope.

3. Data Analysis:

• Results are typically expressed as a chemotactic index, calculated as the number of cells migrating towards the chemoattractant divided by the number of cells migrating towards the control medium (random migration).

• Dose-response curves are generated to determine the EC50 value (the concentration that elicits 50% of the maximal response).

Workflow for a neutrophil chemotaxis assay.

Conclusion

The biological activity of 15R-HETE is distinct from other major eicosanoids. While it shares the ability to activate PPAR nuclear receptors with its stereoisomer, 15S-HETE, it appears to lack the direct pro-inflammatory chemotactic activity characteristic of eicosanoids like 5-HETE, 12-HETE, and LTB4. Instead, its primary role in the inflammatory process may be more modulatory, serving as a precursor to the potent pro-resolving epi-lipoxins.

For researchers in inflammation and drug development, these differences are critical. While 5-HETE and LTB4 receptor antagonists may be viable anti-inflammatory strategies, targeting the production or activity of 15R-HETE could have more complex, context-dependent outcomes. Further research is needed to fully elucidate the specific receptors and signaling pathways for 15R-HETE to better understand its therapeutic potential in resolving inflammation.

References

• 1. benchchem.com [benchchem.com]
• 2. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 3. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Activation of neutrophil chemotaxis by leukotriene B4 and 5-hydroxyeicosatetraenoic acid in chronic inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Modulation of human neutrophil function by monohydroxy-eicosatetraenoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stimulation of human eosinophil and neutrophil polymorphonuclear leukocyte chemotaxis and random migration by 12-L-hydroxy-5,8,10,14-eicosatetraenoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of leukotriene B3: comparison of its biological activities with leukotriene B4 and leukotriene B5 in complement receptor enhancement, lysozyme release and chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 15-Hydroxyeicosatetraenoic acid (15-HETE) specifically inhibits LTB4-induced chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Interspecies Disparities in 15(R)-HETE Metabolism and Signaling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic pathways and signaling functions of 15(R)-hydroxyeicosatetraenoic acid (15R-Hete) across different species. Understanding these interspecies differences is critical for the accurate interpretation of animal model data and its translation to human physiology and drug development. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological pathways to facilitate a deeper understanding of this important lipid mediator.

Executive Summary

15(R)-Hete, a metabolite of arachidonic acid, is a bioactive lipid involved in a variety of physiological and pathological processes, including inflammation, angiogenesis, and vascular tone regulation. However, its production and downstream effects exhibit significant variability across species, posing a challenge for preclinical research. The primary enzyme responsible for 15-Hete synthesis, 15-lipoxygenase (ALOX15), displays distinct product specificities in humans and rodents. While human ALOX15 predominantly produces 15-Hete, the murine ortholog favors the production of 12-Hete.[1][2][3] These fundamental metabolic differences lead to divergent signaling cascades and physiological outcomes, underscoring the importance of selecting appropriate animal models and carefully interpreting cross-species data.

Data Presentation: Comparative Metabolism of 15R-Hete

The enzymatic conversion of arachidonic acid to 15R-Hete is primarily catalyzed by 15-lipoxygenase (ALOX15) and to a lesser extent by certain cytochrome P450 (CYP) enzymes. The catalytic activity and product specificity of these enzymes are key determinants of the biological actions of 15R-Hete and vary significantly between species.

Table 1: Interspecies Comparison of 15-Lipoxygenase (ALOX15) Activity and Product Profile

Parameter	Human	Mouse	Rat	Rabbit
Primary ALOX15 Product from Arachidonic Acid	15-Hete[1][3]	12-Hete[1][2][3]	12-Hete	15-Hete
Key ALOX15 Expressing Tissues	Eosinophils, reticulocytes, airway epithelial cells	Macrophages, skin, brain	Brain, lung	Reticulocytes, aorta
Enzyme Kinetics (Km for Arachidonic Acid)	Data not available in a direct comparative study	Data not available in a direct comparative study	Data not available in a direct comparative study	Data not available in a direct comparative study
Enzyme Kinetics (Vmax)	Data not available in a direct comparative study	Data not available in a direct comparative study	Data not available in a direct comparative study	Data not available in a direct comparative study

Table 2: Interspecies Comparison of 15R-Hete Signaling and Biological Effects

Signaling Pathway/Biological Effect	Human	Mouse	Rat
PPARγ Activation	Agonist[4][5]	Agonist[5]	Agonist
EC50 for PPARγ Activation	Not explicitly defined in comparative studies	Not explicitly defined in comparative studies	Not explicitly defined in comparative studies
Vascular Tone Regulation	Vasoconstriction and vasodilation (context-dependent)[6][7]	Vasodilation (in mesenteric arteries)[8]	Vasoconstriction and vasodilation (context-dependent)[6]
EC50 for Vasodilation/Vasoconstriction	Not explicitly defined in comparative studies	Not explicitly defined in comparative studies	Not explicitly defined in comparative studies
Downstream Signaling Targets	p38 MAPK, iNOS[9]	p38 MAPK	p38 MAPK, iNOS[9]

Note: Quantitative data on the potency (EC50/IC50) of 15R-Hete in activating specific signaling pathways across different species is limited. The reported effects are often qualitative, highlighting a need for more rigorous quantitative comparative studies.

Mandatory Visualization

Signaling Pathways

References

• 1. mdpi.com [mdpi.com]
• 2. Knock-in mice expressing a humanized arachidonic acid 15-lipoxygenase (Alox15) carry a partly dysfunctional erythropoietic system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Male Knock-in Mice Expressing an Arachidonic Acid Lipoxygenase 15B (Alox15B) with Humanized Reaction Specificity Are Prematurely Growth Arrested When Aging [mdpi.com]
• 4. 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PPARγ in human and mouse physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacodynamics of 15(S)-hydroperoxyeicosatetraenoic (15-HPETE) and 15(S)-hydroxyeicosatetraenoic acid (15-HETE) in isolated arteries from guinea pig, rabbit, rat and human - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monohydroxyeicosatetraenoic acids (5-HETE and 15-HETE) induce pulmonary vasoconstriction and edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GraphViz Examples and Tutorial [graphs.grevian.org]
• 9. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 15R-HETE: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides essential, step-by-step procedures for the proper disposal of 15(R)-Hydroxyeicosatetraenoic Acid (15R-Hete), a monohydroxy fatty acid used in research. Adherence to these protocols is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards and necessary safety measures. 15R-Hete is typically supplied as a solution in ethanol, a flammable liquid.[1][2] The related stereoisomer, 15(S)-HETE, is classified as a highly flammable liquid and vapor that can cause skin and serious eye irritation, and may lead to respiratory irritation.[3][4] Similar precautions should be taken with 15R-Hete.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling 15R-Hete. This includes:

• Chemical-resistant gloves

• Safety goggles or glasses

• A laboratory coat

First-Aid Measures: In case of accidental contact, follow these first-aid measures:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with plenty of water.[3]

• Eye Contact: Rinse cautiously with water for several minutes. If present and easy to do, remove contact lenses. Continue rinsing and seek medical attention if irritation persists.[3]

Safety and Hazard Data

For quick reference, the following table summarizes key safety and regulatory data applicable to HETE compounds. The GHS Hazard Statements are based on the closely related and well-documented stereoisomer, 15(S)-HETE.[4]

Parameter	Data
GHS Hazard Statements	H225: Highly flammable liquid and vaporH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Primary Hazards	Flammable, Irritant
Typical Solvent	Ethanol

Step-by-Step Disposal Protocol

The proper disposal of 15R-Hete must be carried out in accordance with all applicable national and local regulations.[3] The following steps provide a general guideline for its safe disposal.

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled, and sealed container for 15R-Hete and other similar organic solvent waste.[3]

• This waste is considered hazardous chemical waste. Do not mix it with non-hazardous waste to prevent unnecessary disposal costs and ensure compliance.[5]

• Take care not to mix incompatible types of waste in the same container.[6]

2. Handling of Unused Product and Contaminated Materials:

• Pure Compound/Solutions: Unused or unwanted 15R-Hete solutions should be treated as hazardous chemical waste.[3] Collect this waste in an appropriate, sealed container, often the original packaging or a UN-labeled container suitable for flammable liquids.[7]

• Contaminated Labware: Disposable materials (e.g., pipette tips, tubes) and absorbent materials used for spill cleanup should be collected in a designated hazardous waste container.[3]

• Empty Containers: Empty containers should be handled as if they still contain the product.[3] They should not be reused. Follow your institution's guidelines for the disposal of contaminated laboratory glassware and plasticware.[3] Some protocols suggest triple rinsing the container; however, the rinsate itself may be considered hazardous waste.[6]

3. Spill Management:

• In the event of a spill, ensure the area is well-ventilated.

• Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

• Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.[3]

• Clean the affected area thoroughly.[3]

4. Storage and Collection:

• Store the sealed hazardous waste container in a secure, designated area away from heat or sources of ignition.[3]

• Ensure the container is clearly labeled as "Hazardous Waste" and includes the contents (e.g., "Ethanol solution containing 15R-Hete").

• Consult your institution's Environmental Health and Safety (EHS) office for specific collection and disposal procedures.[3] They will arrange for pickup by a certified hazardous waste disposal firm.

5. Regulatory Compliance:

• All waste must be handled in compliance with institutional policies and local/national regulations, such as those from the Resource Conservation and Recovery Act (RCRA) in the United States.[5]

• Ensure that all labeling and transportation requirements are met as per regulatory standards.[3]

Caption: Workflow for the safe disposal of 15R-Hete in a laboratory setting.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 15(s)-Hete | C20H32O3 | CID 5280724 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mcfenvironmental.com [mcfenvironmental.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Laboratory waste | Staff Portal [staff.ki.se]